5-Cyclopropyl-5-oxovaleric acid

• CAS: 898766-87-5

Core Science & Biosynthesis

Spectroscopic data of 5-Cyclopropyl-5-oxovaleric acid (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Profile of 5-Cyclopropyl-5-oxovaleric acid

Authored by a Senior Application Scientist

This document provides a comprehensive analysis of the expected spectroscopic data for 5-Cyclopropyl-5-oxovaleric acid. As a molecule of interest in synthetic chemistry and drug development, a thorough understanding of its structural characteristics is paramount for quality control, reaction monitoring, and regulatory compliance. This guide is structured to provide researchers, scientists, and drug development professionals with a predictive but scientifically grounded interpretation of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound.

Molecular Structure and Functional Group Analysis

5-Cyclopropyl-5-oxovaleric acid (Molecular Formula: C₈H₁₂O₃, Molecular Weight: 156.18 g/mol ) incorporates three key functional groups that dictate its spectroscopic signature:

• A Cyclopropyl Ring: This strained three-membered ring has unique electronic properties that influence adjacent groups.

• A Ketone Carbonyl Group: Positioned between the cyclopropyl ring and the aliphatic chain.

• A Carboxylic Acid Group: A terminal functional group that is a source of an acidic proton and a second carbonyl.

These features will give rise to distinct and identifiable signals in each spectroscopic technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The analysis is presented for both ¹H and ¹³C NMR.

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Cyclopropyl-5-oxovaleric acid in 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube. The choice of CDCl₃ is common for small organic molecules of this polarity.

• Data Acquisition: Acquire spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A DEPT-135 experiment can also be run to differentiate between CH, CH₂, and CH₃ signals.

The ¹H NMR spectrum is predicted to show five distinct sets of signals. The carboxylic acid proton (e) may be broad and is often exchangeable with D₂O.

Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Expert Insights
a	0.90 - 1.15	Multiplet	4H	Cyclopropyl CH₂	Protons on three-membered rings are highly shielded due to the ring's magnetic anisotropy[1][2]. This results in a characteristic upfield shift, similar to that seen in cyclopropyl methyl ketone[3].
b	1.85 - 2.00	Multiplet	1H	Cyclopropyl CH	This methine proton is slightly deshielded compared to the cyclopropyl CH₂ protons due to its attachment to the carbon bearing the electron-withdrawing carbonyl group.
c	2.05 - 2.20	Quintet	2H	-CH₂- (Position 3)	This methylene group is adjacent to two other CH₂ groups, leading to a complex splitting pattern that may approximate a quintet. Its chemical shift is typical for an aliphatic chain.
d	2.45 - 2.60	Triplet	2H	-CH₂- (Position 2)	These protons are alpha to the carboxylic acid carbonyl, causing a moderate downfield shift.
e	2.80 - 2.95	Triplet	2H	-CH₂- (Position 4)	These protons are alpha to the ketone carbonyl, which is strongly electron-withdrawing, resulting in a significant downfield shift compared to other methylene protons in the chain.
f	10.0 - 12.0	Broad Singlet	1H	Carboxylic Acid OH	The chemical shift of carboxylic acid protons is highly variable and concentration-dependent due to hydrogen bonding[2]. It typically appears as a broad signal far downfield.

The proton-decoupled ¹³C NMR spectrum is expected to show eight distinct signals, one for each unique carbon atom.

Label	Predicted Chemical Shift (δ, ppm)	Assignment	Rationale & Expert Insights
1	~11.0	Cyclopropyl CH₂	The carbons of the cyclopropyl ring are significantly shielded, appearing at high field, a known characteristic of cyclopropyl systems[4].
2	~18.0	Cyclopropyl CH	This methine carbon is slightly deshielded relative to the CH₂ carbons of the ring.
3	~19.5	Aliphatic CH₂ (Position 3)	Standard chemical shift for a methylene carbon in an aliphatic chain.
4	~33.0	Aliphatic CH₂ (Position 2)	This carbon is alpha to the carboxylic acid, resulting in a downfield shift.
5	~37.0	Aliphatic CH₂ (Position 4)	This carbon is alpha to the ketone, which typically causes a more pronounced deshielding effect than a carboxylic acid carbon.
6	~178.0	Carboxylic Acid C=O	Carboxylic acid carbonyl carbons are highly deshielded and appear in a characteristic region of the spectrum[5].
7	~209.0	Ketone C=O	Ketone carbonyl carbons are among the most deshielded signals in a ¹³C NMR spectrum, typically appearing above 200 ppm[6]. The conjugation with the cyclopropyl ring may cause a slight shielding effect compared to a simple aliphatic ketone.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of their bonds.

• Sample Preparation: The spectrum can be acquired using a KBr pellet or by depositing a thin film of the compound from a volatile solvent (e.g., acetone) onto a salt plate (NaCl or KBr).

• Data Acquisition: Record the spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) should be taken first.

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale & Expert Insights
2500-3300	Broad	O-H stretch (Carboxylic Acid)	This is a hallmark of a carboxylic acid, appearing as a very broad band due to extensive hydrogen bonding. It often overlaps with the C-H stretching bands.
2850-3050	Medium	C-H stretch (Aliphatic & Cyclopropyl)	These are the standard stretching vibrations for sp³ hybridized C-H bonds.
~1715	Strong	C=O stretch (Ketone)	The stretching vibration for a saturated aliphatic ketone is very strong and sharp, typically appearing around 1715 cm⁻¹[6].
~1700	Strong	C=O stretch (Carboxylic Acid)	The carbonyl of the carboxylic acid also gives a strong, sharp absorption. In the solid state or as a neat liquid, dimerization through hydrogen bonding typically lowers this frequency to around 1700-1720 cm⁻¹[7].

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

• Ionization: Electron Ionization (EI) is a common technique for small, relatively volatile molecules.

• Analysis: The ionized sample is passed through a mass analyzer (e.g., a quadrupole) to separate the ions based on their mass-to-charge ratio (m/z).

• Detection: The abundance of each ion is recorded to generate the mass spectrum.

The molecular ion peak (M⁺) is expected at m/z = 156. Key fragmentation pathways for ketones and carboxylic acids will likely dominate the spectrum.

m/z Value	Proposed Fragment	Rationale & Expert Insights
156	[C₈H₁₂O₃]⁺	The molecular ion peak. Its presence confirms the molecular weight of the compound.
111	[M - COOH]⁺	Loss of the carboxyl group (45 Da) is a common fragmentation for carboxylic acids.
87	[C₄H₇O₂]⁺	Alpha-cleavage between C4 and C5, retaining the charge on the carboxylic acid-containing fragment.
69	[C₄H₅O]⁺	The cyclopropylcarbonyl cation, resulting from alpha-cleavage between C4 and C5. This is expected to be a prominent peak due to the stability of acylium ions.
55	[C₄H₇]⁺	A potential fragment resulting from a McLafferty rearrangement, a characteristic fragmentation for ketones with a gamma-hydrogen[6].
41	[C₃H₅]⁺	The cyclopropyl cation, a common fragment from cyclopropyl-containing compounds.

The following diagram illustrates the primary alpha-cleavage and McLafferty rearrangement pathways predicted for 5-Cyclopropyl-5-oxovaleric acid.

Caption: Predicted major fragmentation pathways for 5-Cyclopropyl-5-oxovaleric acid in EI-MS.

Integrated Spectroscopic Analysis Workflow

Confirming the structure of 5-Cyclopropyl-5-oxovaleric acid requires a synergistic interpretation of all spectroscopic data. The following workflow illustrates this process.

Caption: Integrated workflow for the structural elucidation of 5-Cyclopropyl-5-oxovaleric acid.

Conclusion

This technical guide provides a detailed, predictive spectroscopic profile of 5-Cyclopropyl-5-oxovaleric acid based on established chemical principles and data from analogous compounds. The ¹H and ¹³C NMR spectra are expected to clearly resolve the aliphatic chain and the unique cyclopropyl moiety. The IR spectrum will be dominated by strong carbonyl absorptions from both the ketone and carboxylic acid functional groups, along with the characteristic broad O-H stretch. Finally, mass spectrometry will confirm the molecular weight and show predictable fragmentation patterns, including alpha-cleavage and a potential McLafferty rearrangement. Together, these techniques provide a robust and self-validating system for the structural confirmation of this molecule.

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Physicochemical properties of 5-Cyclopropyl-5-oxovaleric acid

An In-depth Technical Guide to the Physicochemical Properties of 5-Cyclopropyl-5-oxovaleric acid

Introduction

5-Cyclopropyl-5-oxovaleric acid is a bifunctional organic molecule featuring both a ketone and a carboxylic acid. The presence of a cyclopropyl ring, a strained three-membered carbocycle, imparts unique conformational and electronic properties. In the fields of medicinal chemistry and drug development, cyclopropyl groups are often introduced into lead compounds to improve metabolic stability, binding affinity, and potency.[1] This guide serves as a comprehensive technical resource for researchers, providing an in-depth analysis of the core physicochemical properties of 5-Cyclopropyl-5-oxovaleric acid, standardized protocols for their experimental determination, and insights into their relevance in scientific research.

Molecular Identity and Structure

A precise understanding of a molecule's identity is the foundation of all further research. The following identifiers and structural representations define 5-Cyclopropyl-5-oxovaleric acid.

Identifier	Value
IUPAC Name	5-cyclopropyl-5-oxopentanoic acid
CAS Number	898766-87-5[2]
Molecular Formula	C₈H₁₂O₃
Molecular Weight	156.18 g/mol [3]
Canonical SMILES	C1CC1C(=O)CCCC(=O)O
InChI Key	YWMSXADVLNNJLR-UHFFFAOYSA-N

Chemical Structure:

Core Physicochemical Properties

The physicochemical properties of a compound govern its behavior in both chemical and biological systems. The data presented below, derived from predictive models and analogous compounds, provides a baseline for experimental design.

Property	Predicted Value	Significance in Research
Boiling Point	338.2 ± 15.0 °C	Indicates volatility; relevant for purification by distillation and assessing stability at high temperatures.
Density	1.162 ± 0.06 g/cm³	Important for formulation, reaction stoichiometry, and solvent selection.
pKa	4.62 ± 0.10	Determines the ionization state at a given pH, which critically influences solubility, membrane permeability, and receptor binding.[4][5]

Note: Predicted values are based on computational models for structurally similar compounds, such as 5-cyclobutyl-5-oxovaleric acid, and should be confirmed experimentally.[6]

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is essential for confirming the identity and purity of a synthesized compound. The following sections describe the expected spectral characteristics of 5-Cyclopropyl-5-oxovaleric acid.

• Proton Nuclear Magnetic Resonance (¹H NMR): The ¹H NMR spectrum is expected to show distinct signals corresponding to the different proton environments.

  • Cyclopropyl protons: A complex multiplet pattern in the upfield region (approx. δ 0.8-1.2 ppm).

  • Aliphatic chain protons: Multiple multiplets in the range of δ 1.8-3.0 ppm.

  • Carboxylic acid proton: A broad singlet in the downfield region (δ 10-12 ppm), which is exchangeable with D₂O.

• Carbon-13 Nuclear Magnetic Resonance (¹³C NMR): The spectrum should display eight unique carbon signals.

  • Carboxylic acid carbonyl: δ ~175-185 ppm.

  • Ketone carbonyl: δ >200 ppm.

  • Aliphatic carbons: Signals between δ 20-40 ppm.

  • Cyclopropyl carbons: Shielded signals in the upfield region, typically δ 5-20 ppm.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.

  • O-H stretch (Carboxylic Acid): A very broad absorption band from approximately 2500-3300 cm⁻¹.

  • C=O stretch (Carboxylic Acid): A strong, sharp peak around 1700-1725 cm⁻¹.

  • C=O stretch (Ketone): Another strong, sharp peak, typically around 1680-1700 cm⁻¹, slightly lower than the acid carbonyl due to conjugation with the cyclopropyl ring.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern.

  • Molecular Ion (M⁺): A peak at m/z = 156, corresponding to the molecular weight.

  • Key Fragments: Expect fragmentation patterns corresponding to the loss of water (M-18), the carboxyl group (M-45), and cleavage of the aliphatic chain.

Experimental Methodologies for Physicochemical Characterization

To ensure scientific rigor, predicted properties must be validated through experimentation. The following protocols are standardized methods for determining key physicochemical parameters.

General Workflow for Compound Characterization

The logical flow of analysis ensures that each step informs the next, from basic identity confirmation to detailed property measurement.

Caption: Workflow for Synthesis and Physicochemical Analysis.

Determination of Melting Point

The melting point is a robust indicator of a compound's purity. A pure crystalline solid typically melts over a narrow range of 0.5-1.0°C. Impurities depress the melting point and broaden the melting range.[7]

Protocol:

• Sample Preparation: Place a small amount of the dry, crystalline 5-Cyclopropyl-5-oxovaleric acid into a capillary tube, sealing one end. Pack the sample to a height of 2-3 mm by tapping the tube.

• Apparatus Setup: Insert the capillary tube into a calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube).[8]

• Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting temperature. This saves time in the subsequent accurate measurement.

• Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat the apparatus again, but slow the rate of temperature increase to 1-2°C per minute as you approach the approximate melting point. This slow rate is critical to allow for thermal equilibrium between the sample, thermometer, and heating block.

• Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting range is T1-T2.

• Validation: Repeat the measurement at least twice to ensure reproducibility. Consistent results validate the measurement.

Assessment of Solubility Profile

A compound's solubility profile is fundamental to designing protocols for extraction, crystallization, and formulation. This protocol uses a sequence of solvents to classify the compound based on its acid-base properties.[9][10][11]

Caption: Decision Tree for Qualitative Solubility Analysis.

Protocol:

• Water Solubility: Add ~25 mg of the compound to a test tube containing 0.75 mL of deionized water. Shake vigorously. If the compound dissolves, it is water-soluble.[9]

• 5% NaOH Test: If insoluble in water, add ~25 mg of the compound to 0.75 mL of 5% aqueous NaOH. Solubility indicates an acidic functional group.

• 5% NaHCO₃ Test: If soluble in NaOH, test a fresh sample in 5% aqueous NaHCO₃. NaHCO₃ is a weaker base than NaOH. Solubility in this solution indicates a strong acid, such as a carboxylic acid.[9][10] Phenols are typically not acidic enough to dissolve.

• 5% HCl Test: If the compound is insoluble in water and NaOH, test its solubility in 5% aqueous HCl. Solubility indicates a basic functional group (e.g., an amine).[9]

• Interpretation: For 5-Cyclopropyl-5-oxovaleric acid, it is expected to be insoluble or sparingly soluble in water, soluble in 5% NaOH, and soluble in 5% NaHCO₃, classifying it as a strong organic acid (Class As).

Determination of Acid Dissociation Constant (pKa)

The pKa is the pH at which the acid is 50% ionized. Potentiometric titration is a classic and reliable method for its determination.[4][12]

Protocol:

• Preparation: Accurately weigh a sample of 5-Cyclopropyl-5-oxovaleric acid and dissolve it in a known volume of deionized water (or a water/co-solvent mixture if solubility is low).

• Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter and immerse the electrode in the solution.

• Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette.

• Data Collection: Record the pH of the solution after each addition of the titrant. Continue adding titrant well past the point of the most rapid pH change (the equivalence point).

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis). This creates a titration curve.

  • Determine the equivalence point (Veq), which is the midpoint of the steepest part of the curve.

  • The half-equivalence point occurs at Veq / 2.

  • According to the Henderson-Hasselbalch equation, at the half-equivalence point, pH = pKa.[12] Find the pH from your graph at this volume to determine the experimental pKa.

Caption: Workflow for pKa Determination via Potentiometric Titration.

Relevance in Medicinal Chemistry and Drug Development

The physicochemical properties detailed in this guide are not merely academic; they are critical predictors of a molecule's pharmacokinetic and pharmacodynamic behavior.

• Solubility and pKa: These properties directly influence a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The pKa determines the charge state of the molecule in different physiological compartments (e.g., stomach pH ~1.5-3.5, blood pH ~7.4), which in turn governs its ability to cross biological membranes.

• Cyclopropyl Motif: The inclusion of a cyclopropyl ring is a common strategy in modern drug design. Its rigid structure can lock the molecule into a bioactive conformation, enhancing binding to a target protein. Furthermore, the electronic nature of the cyclopropyl group can increase metabolic stability by blocking sites susceptible to oxidative metabolism.[1] A thorough understanding of how this motif influences the overall physicochemical properties of the parent molecule is therefore essential for rational drug design.

Conclusion

5-Cyclopropyl-5-oxovaleric acid presents a valuable scaffold for chemical synthesis and potential applications in drug discovery. This guide has outlined its key chemical identifiers, predicted physicochemical properties, and expected spectroscopic signatures. By providing detailed, validated experimental protocols for determining melting point, solubility, and pKa, we empower researchers to verify these properties and build a robust data package for their work. A comprehensive understanding of these fundamental characteristics is the cornerstone of successful and reproducible scientific research.

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Introduction: The Emergence of Cyclopropyl Keto Acids in Modern Drug Discovery

An In-depth Technical Guide to the Biological Activity of Cyclopropyl Keto Acids for Researchers, Scientists, and Drug Development Professionals.

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents with enhanced efficacy, selectivity, and favorable pharmacokinetic profiles is paramount. Within this endeavor, the strategic incorporation of unique chemical scaffolds has proven to be a powerful approach. Among these, cyclopropane derivatives have garnered significant attention as valuable building blocks in the design of next-generation therapeutics.[1][2][3] The smallest of the cycloalkanes, the cyclopropane ring, imparts a unique combination of rigidity, metabolic stability, and tailored electronic properties that medicinal chemists can exploit to overcome common drug development hurdles.[1][4][5]

This technical guide focuses on a specific and increasingly important subclass: cyclopropyl keto acids and their close analogs, such as α-ketoamides. These molecules merge the advantageous properties of the cyclopropyl ring with the electrophilic reactivity of a keto acid or related functional group, creating potent and often covalent inhibitors of key biological targets. We will delve into the core principles governing their biological activity, explore their mechanism of action against critical enzymes, and provide practical insights into their synthesis and evaluation. This guide is designed for researchers, scientists, and drug development professionals, offering a senior application scientist's perspective on the causality behind experimental choices and the self-validating systems required for robust drug discovery campaigns.

Chapter 1: The Cyclopropyl Moiety: A Privileged Scaffold in Medicinal Chemistry

The utility of the cyclopropyl group extends far beyond that of a simple saturated ring. Its unique structural and electronic features are frequently leveraged to address multifaceted challenges in drug design.[4][5]

1.1. Physicochemical Properties and Their Implications

The cyclopropane ring's defining characteristics include:

• Planarity and Rigidity: The three carbon atoms are coplanar, and the ring itself is highly rigid.[4][5] This conformational constraint can lock a molecule into a bioactive conformation, reducing the entropic penalty upon binding to a biological target and thereby enhancing potency.[1][4][5]

• Enhanced π-Character: The C-C bonds possess significant π-character due to their strain, making the ring electronically distinct from other alkanes.[4][5]

• Metabolic Stability: The C-H bonds of a cyclopropane ring are shorter and stronger than those in more flexible alkyl chains, rendering them more resistant to metabolic degradation, particularly oxidative metabolism by Cytochrome P450 (CYP) enzymes.[1][4][5] This can lead to an improved in vivo half-life and decreased plasma clearance.[4][5]

These properties collectively contribute to the cyclopropyl fragment's ability to enhance potency, increase metabolic stability, reduce off-target effects, and improve overall pharmacokinetic profiles.[2][4][5]

1.2. Strategic Incorporation in Drug Design

The decision to incorporate a cyclopropyl group is a strategic one, aimed at achieving specific improvements in a drug candidate's profile. For instance, replacing a gem-dimethyl group or a more flexible chain with a cyclopropane can introduce conformational rigidity, which is crucial for optimizing interactions with a specific receptor or enzyme active site.[1] This is particularly valuable in the development of highly selective enzyme inhibitors.[1]

Chapter 2: Mechanism of Action: Targeted Enzyme Inhibition

The primary biological activity of cyclopropyl keto acids and their analogs stems from their ability to act as potent enzyme inhibitors. This inhibitory action is often directed at proteases and other enzymes where a nucleophilic residue in the active site can interact with the electrophilic keto acid or ketoamide "warhead."

2.1. The α-Ketoamide Warhead: A Covalent Modifier

Many of the most successful cyclopropyl-containing inhibitors are peptidomimetic α-ketoamides.[6] This functional group is a key "serine trap" that can covalently bind to the catalytic serine or cysteine residues found in many proteases.[7][8]

The mechanism typically involves a nucleophilic attack by the catalytic residue (e.g., Cys145 in the SARS-CoV-2 main protease, Mpro) on the ketone carbon of the α-ketoamide.[6][7] This forms a reversible covalent thioimidate or a stable hemithioacetal, effectively inactivating the enzyme.[7] The interaction is often stabilized by hydrogen bonds within the active site, particularly with residues that form an "oxyanion hole."[7]

2.2. Case Study: Inhibition of Viral Proteases

The development of antivirals against coronaviruses and Hepatitis C virus (HCV) provides exemplary cases of cyclopropyl keto acid activity.

SARS-CoV-2 Main Protease (Mpro or 3CLpro)

The SARS-CoV-2 Mpro is essential for viral replication, processing viral polyproteins to generate functional proteins.[6][7][9] It is a primary target for direct-acting antivirals. Peptidomimetic α-ketoamides containing a cyclopropyl group have emerged as prototypical inhibitors.[6]

• Active Site Interactions: In these inhibitors, the cyclopropyl group is strategically positioned to occupy the hydrophobic S2 subsite of the Mpro active site, interacting with residues such as HIS-41 and MET-49.[6][10] This interaction contributes significantly to the inhibitor's high affinity and stability within the active site.[6] The α-ketoamide portion forms a covalent bond with the catalytic CYS-145, while other parts of the molecule form hydrogen bonds with key residues like GLU-166, PHE-140, and ASN-142 in the S1 subsite.[6]

The following diagram illustrates the general binding mode of a cyclopropyl ketoamide inhibitor within the SARS-CoV-2 Mpro active site.

Caption: Binding of a cyclopropyl ketoamide inhibitor to SARS-CoV-2 Mpro.

Hepatitis C Virus (HCV) NS3/4A Protease

The HCV NS3/4A protease is another critical enzyme for viral replication and a validated drug target.[8] Similar to Mpro inhibitors, α-ketoamide-based macrocyclic inhibitors have been developed for HCV.[8] In some instances, cyclopropyl groups have been incorporated into these scaffolds. For example, the approved anti-HCV drug boceprevir features a cyclobutyl group at the P2 position, and studies have shown that dimethylcyclopropylproline can also effectively occupy this pocket with similar potency.[10] The ketoamide group in these inhibitors covalently binds with Ser139 of the HCV NS3 protease.[7]

2.3. Other Enzyme Targets

The application of cyclopropyl-containing inhibitors is not limited to virology.

• NMDA Receptor Antagonists: Cyclopropyl analogs of 2-amino-5-phosphonopentanoic acid (AP5) have been synthesized and evaluated as competitive antagonists for the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission in the brain.[11]

• Ketol-Acid Reductoisomerase: Cyclopropane-1,1-dicarboxylate has been identified as a slow, tight-binding inhibitor of ketol-acid reductoisomerase, an enzyme involved in the biosynthesis of branched-chain amino acids in plants.[12]

Chapter 3: Quantitative Analysis of Biological Activity

The potency of cyclopropyl keto acid derivatives is quantified through various biochemical and cell-based assays. The data below, synthesized from multiple studies, highlights the efficacy of these compounds against coronaviruses.

Compound Class	Target Protease	Assay Type	IC50 / EC50 (nM)	Reference
Peptidomimetic α-ketoamide (13b)	SARS-CoV-2 Mpro	Enzyme Inhibition	670	[6]
Dipeptidyl Aldehyde (5c)	SARS-CoV-2 3CLpro	Cell-based Replication	12	[9][13][14]
Dipeptidyl Aldehyde (11c)	SARS-CoV-2 3CLpro	Cell-based Replication	11	[9][13][14]
Aldehyde Bisulfite Adduct (5d)	SARS-CoV-2 3CLpro	Cell-based Replication	13	[9][13][14]
Aldehyde Bisulfite Adduct (11d)	SARS-CoV-2 3CLpro	Cell-based Replication	12	[9][13][14]
Dipeptidyl Aldehyde (5c)	MERS-CoV 3CLpro	Enzyme Inhibition	80	[9][13][14]
Dipeptidyl Aldehyde (11c)	MERS-CoV 3CLpro	Enzyme Inhibition	120	[9][13][14]
α-Ketoamide (20j)	SARS-CoV-2 Mpro	Enzyme Inhibition	19.0	[15]
α-Ketoamide (20j)	SARS-CoV-2 Mpro	Cell-based Antiviral	138.1	[15]

IC50: Half maximal inhibitory concentration; EC50: Half maximal effective concentration.

These data demonstrate that structure-guided design incorporating a cyclopropyl moiety can lead to inhibitors with nanomolar potency against both the isolated enzyme and viral replication in cellular models.[9][13][14]

Chapter 4: Synthetic Strategies and Methodologies

The generation of libraries of chiral cyclopropane scaffolds is a cornerstone of discovery campaigns targeting this chemical space.[16] Both chemical and chemoenzymatic strategies are employed to produce these valuable building blocks.

4.1. Overview of Synthetic Approaches

• Chemoenzymatic Synthesis: Engineered enzymes, such as variants of myoglobin, can catalyze highly diastereo- and enantioselective cyclopropanation reactions between olefins and diazoketone carbene donors.[16] This approach offers access to a diverse library of chiral cyclopropyl ketones.[16]

• Hydrogen-Borrowing (HB) Catalysis: An expedient method for the α-cyclopropanation of ketones involves HB catalysis.[17][18] This transformation proceeds via the alkylation of a ketone with an alcohol, followed by an intramolecular displacement to form the cyclopropane ring.[17][18]

4.2. Detailed Experimental Protocol: Chemoenzymatic Synthesis of Chiral Cyclopropyl Ketones

This protocol is a representative example based on established chemoenzymatic methods.[16]

Objective: To synthesize a chiral cyclopropyl ketone via myoglobin-catalyzed cyclopropanation.

Materials:

• Engineered myoglobin variant (e.g., Mb(H64V,V68A))

• Vinylarene substrate (e.g., styrene)

• α-Aryl or α-alkyl diazoketone derivative

• Sodium dithionite

• Reaction buffer (e.g., potassium phosphate buffer, pH 8.0)

• Inert atmosphere glovebox

• Reaction vials

• Ethyl acetate for extraction

• Silica gel for chromatography

Procedure:

• Catalyst Preparation: Inside an anaerobic glovebox, prepare a stock solution of the engineered myoglobin variant in the reaction buffer.

• Reaction Setup: In a 2 mL glass vial, add the vinylarene substrate.

• Catalyst Addition: To the vial, add the myoglobin stock solution.

• Initiation: Add a solution of sodium dithionite (reducing agent) to the reaction mixture.

• Substrate Addition: Slowly add the diazoketone derivative to the reaction mixture over a period of 4-6 hours using a syringe pump. This slow addition is crucial to maintain a low concentration of the reactive carbene precursor.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 24 hours. Monitor the progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Once the reaction is complete, extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the enantiopure cyclopropyl ketone.

• Characterization: Confirm the structure and determine the enantiomeric excess (ee) and diastereomeric ratio (dr) using chiral HPLC and NMR spectroscopy.

The following diagram outlines this chemoenzymatic workflow.

Caption: Workflow for chemoenzymatic synthesis of cyclopropyl ketones.

Chapter 5: Pharmacokinetics and Metabolic Considerations

While the cyclopropyl group often enhances metabolic stability, it is not inert. A critical consideration for drug development professionals is the potential for the cyclopropyl ring to undergo bioactivation.[19][20]

5.1. P450-Mediated Bioactivation

In vitro metabolism studies have revealed that cyclopropyl groups can be sites of NADPH-dependent bioactivation by CYP enzymes.[19][20] This pathway can lead to the formation of reactive metabolites that can be trapped by nucleophiles such as glutathione (GSH).[19]

The proposed mechanism involves:

• Hydrogen Atom Abstraction: A P450 enzyme abstracts a hydrogen atom from the cyclopropyl ring, forming a cyclopropyl radical.

• Ring Opening: This highly strained radical undergoes rapid ring-opening rearrangement.

• Reaction with GSH: The resulting reactive intermediate is then captured by glutathione, forming stable GSH conjugates.[19]

This bioactivation pathway is a significant liability, as reactive metabolites can lead to idiosyncratic toxicity. When this metabolic vulnerability is identified, medicinal chemistry efforts often focus on replacing the cyclopropyl ring with a more stable isostere, such as a gem-dimethyl group, to avert the bioactivation.[19][20]

Conclusion: A Versatile Scaffold with Nuanced Potential

Cyclopropyl keto acids and their derivatives represent a powerful and versatile class of molecules in the drug discovery arsenal. Their unique combination of conformational rigidity and electrophilic potential makes them highly effective enzyme inhibitors, particularly for viral proteases. The strategic incorporation of the cyclopropyl moiety can significantly enhance potency and improve pharmacokinetic properties.[4][5] However, their development requires a nuanced understanding of their potential metabolic liabilities, specifically P450-mediated bioactivation.[19][20] Through careful structure-guided design, robust synthetic strategies, and thorough metabolic evaluation, cyclopropyl keto acids will undoubtedly continue to be a source of promising therapeutic candidates for a range of diseases.

References

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Interaction of the prototypical α-ketoamide inhibitor with the SARS-CoV-2 main protease active site in silico: Molecular dynamic simulations highlight the stability of the ligand-protein complex. PubMed Central. [Link]

• A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. PubMed Central. [Link]

• Mpro-targeted anti-SARS-CoV-2 inhibitor-based drugs. ScienceOpen. [Link]

• Synthesis and Biological Evaluation of Cyclopropyl Analogues of 2-Amino-5-phosphonopentanoic Acid. ACS Publications. [Link]

• Broad-Spectrum Cyclopropane-Based Inhibitors of Coronavirus 3C-like Proteases: Biochemical, Structural, and Virological Studies. PubMed Central. [Link]

• Inhibition mechanism and antiviral activity of an α-ketoamide based SARS-CoV-2 main protease inhibitor. bioRxiv. [Link]

• Broad-Spectrum Cyclopropane-Based Inhibitors of Coronavirus 3C-like Proteases: Biochemical, Structural, and Virological Studies. ACS Pharmacology & Translational Science. [Link]

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. [Link]

• Bioactivation of cyclopropyl rings by P450: an observation encountered during the optimisation of a series of hepatitis C virus NS5B inhibitors. PubMed. [Link]

• The Crucial Role of Cyclopropane Derivatives in Modern Drug Discovery. Pharmaffiliates. [Link]

• Mechanism of the decarboxylative rearrangement of α-(carbonyl) cyclopropane carboxylic acids to 2-substituted-4,5-dihydrofurans. ResearchGate. [Link]

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• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ResearchGate. [Link]

• Synthesis and biological evaluation of cyclopropyl analogs of 2-amino-5-phosphonopentanoic acid. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Identifying the Mechanism of Action of Bioactive 1,2-Cyclopropyl Carbohydrates. Semantic Scholar. [Link]

• Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 1. 1-Aminocyclopropanecarboxylic Acid and Other 2,3-Methanoamino Acids. ResearchGate. [Link]

• Mechanism of the decarboxylative rearrangement of α-(carbonyl)cyclopropane carboxylic acids to 2-substituted-4,5-dihydrofurans. Arkivoc. [Link]

• Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA. [Link]

• Synthesis of Cyclopropanes via Hydrogen-Borrowing Catalysis. PubMed Central. [Link]

• Biosynthesis of cyclopropyl long-chain fatty acids from cyclopropanecarboxylic acid by mammalian tissues in vitro. PubMed Central. [Link]

• Synthesis of Cyclopropanes via Hydrogen-Borrowing Catalysis. Organic Letters. [Link]

• Discovery of α-Ketoamide inhibitors of SARS-CoV-2 main protease derived from quaternized P1 groups. PubMed. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Cyclophilin Inhibitors in Hepatitis C Viral Infection. PubMed. [Link]

• The impact of cyclopropane configuration on the biological activity of cyclopropyl-epothilones. PubMed. [Link]

• Inhibitors of hepatitis C virus NS3/4A: alpha-ketoamide based macrocyclic inhibitors. PubMed. [Link]

• Cyclopropane-1,1-dicarboxylate is a slow-, tight-binding inhibitor of rice ketol-acid reductoisomerase. ResearchGate. [Link]

• Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity. MDPI. [Link]

• Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate. [Link]

• Cyclophilins and Their Roles in Hepatitis C Virus and Flavivirus Infections: Perspectives for Novel Antiviral Approaches. MDPI. [Link]

• Mechanistic Enzymology & Inhibitor Design. The University of Texas at Austin. [Link]

• Chemoenzymatic synthesis of optically active α-cyclopropyl-pyruvates and cyclobutenoates via enzyme-catalyzed carbene transfer with diazopyruvate. PubMed Central. [Link]

• Essential Role of Cyclophilin A for Hepatitis C Virus Replication and Virus Production and Possible Link to Polyprotein Cleavage Kinetics. PubMed Central. [Link]

• Clinical pharmacokinetics of ketoprofen and its enantiomers. PubMed. [Link]

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Thermal stability and degradation profile of 5-Cyclopropyl-5-oxovaleric acid

An In-Depth Technical Guide to the Thermal Stability and Degradation Profile of 5-Cyclopropyl-5-oxovaleric acid

Foreword: A Proactive Approach to Molecular Stability

In the landscape of pharmaceutical development and materials science, understanding the intrinsic stability of a molecule is not merely a regulatory checkbox; it is a cornerstone of rational drug design and formulation. 5-Cyclopropyl-5-oxovaleric acid, a molecule featuring a unique combination of a carboxylic acid, a ketone, and a strained cyclopropyl ring, presents a compelling case study in thermal stability. Its functional groups are known to be susceptible to thermal stress, making a thorough investigation of its degradation profile essential for predicting its shelf-life, ensuring its efficacy in formulations, and guiding its synthesis and purification processes.

This guide eschews a conventional, templated approach. Instead, it is structured to mirror the logical progression of a scientific investigation, from theoretical postulation to experimental validation. As your senior application scientist, I will not only provide protocols but also elucidate the rationale behind each step, empowering you to not just follow a method, but to understand and adapt it. We will explore the hypothetical degradation pathways of this molecule, detail the analytical techniques required to rigorously test these hypotheses, and present a framework for building a comprehensive stability profile.

Physicochemical Characterization: The Starting Point

Before subjecting a molecule to thermal stress, a baseline understanding of its fundamental properties is critical. The presence of impurities, different polymorphic forms, or residual solvents can significantly impact thermal analysis results, leading to misinterpretation.

1.1 Molecular Structure and Functional Group Analysis

5-Cyclopropyl-5-oxovaleric acid possesses three key functional domains that are likely to influence its thermal behavior:

• Carboxylic Acid (-COOH): Prone to decarboxylation upon heating, especially if a β-keto group is present or can be formed.

• Ketone (C=O): Generally stable, but can participate in reactions with adjacent functional groups.

• Cyclopropyl Ring: A strained three-membered ring that can undergo ring-opening reactions at elevated temperatures, often catalyzed by acidic or basic conditions.

Caption: Molecular structure of 5-Cyclopropyl-5-oxovaleric acid.

1.2 Essential Preliminary Analyses

A validated stability study is built upon a well-characterized sample. The following preliminary tests are non-negotiable:

• Purity Assessment: Utilize High-Performance Liquid Chromatography (HPLC) with a universal detector (e.g., Charged Aerosol Detector) or a UV detector if the molecule is chromophoric. Aim for a purity level of >99% to ensure that observed degradation is not due to the decomposition of impurities.

• Moisture Content: Perform Karl Fischer titration to quantify the water content. Water can act as a reactant or a plasticizer, lowering the decomposition temperature.

• Residual Solvents: Use Headspace Gas Chromatography (GC) to identify and quantify any solvents remaining from the synthesis and purification process. Solvents can dramatically affect thermal analysis results.

Thermal Analysis: Unveiling the Stability Threshold

Thermal analysis techniques are the frontline tools for probing the thermal stability of a substance. They provide a macroscopic view of how a material behaves as a function of temperature.

2.1 Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time. It is the definitive method for determining decomposition temperatures.

Experimental Protocol: TGA of 5-Cyclopropyl-5-oxovaleric acid

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified standards (e.g., calcium oxalate).

• Sample Preparation: Place 5-10 mg of the finely ground sample into an inert pan (e.g., aluminum or platinum).

• Atmosphere: Use an inert atmosphere of nitrogen gas at a flow rate of 50-100 mL/min to prevent oxidative degradation.

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 400 °C at a heating rate of 10 °C/min. This rate is a good balance between resolution and experimental time.

• Data Analysis:

  • Plot the mass (%) versus temperature (°C).

  • Determine the onset temperature of decomposition (Tonset), which is the temperature at which significant mass loss begins. This is often calculated from the intersection of the baseline and the tangent of the decomposition curve.

  • Note the temperature at which 5% mass loss occurs (T5%), a common benchmark for thermal stability.

2.2 Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition.

Experimental Protocol: DSC of 5-Cyclopropyl-5-oxovaleric acid

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: Seal 2-5 mg of the sample in a hermetic aluminum pan. A hermetic pan is crucial to contain any evolved gases during decomposition.

• Atmosphere: Use a nitrogen atmosphere at a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp the temperature from 30 °C to a temperature just beyond the decomposition temperature determined by TGA, at a rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Identify the endothermic peak corresponding to the melting point (Tm). The sharpness of the peak can give an indication of purity.

  • Observe any exothermic events following the melt, which are typically indicative of decomposition. The onset temperature of this exotherm should correlate with the Tonset from TGA.

Parameter	Technique	Description	Typical Value (Hypothetical)
Melting Point (Tm)	DSC	Temperature at which the solid-liquid phase transition occurs.	120-130 °C
Onset of Decomposition (Tonset)	TGA/DSC	Temperature at which significant decomposition begins.	~180 °C
5% Mass Loss (T5%)	TGA	Temperature at which 5% of the initial mass is lost.	~185 °C

Degradation Pathway Elucidation: A Mechanistic Approach

While TGA and DSC tell us when a molecule degrades, they do not tell us how. To understand the degradation profile, we must identify the degradation products and propose a mechanistic pathway.

3.1 Forced Degradation (Stress Testing)

Forced degradation studies are designed to accelerate the degradation process to generate a representative sample of degradation products.

Experimental Protocol: Thermal Stress Study

• Solid-State Stress:

  • Place a known amount of the solid compound in a controlled-temperature oven at a temperature slightly below its Tonset (e.g., 160 °C).

  • Withdraw samples at various time points (e.g., 1, 3, 7, and 14 days).

• Solution-State Stress:

  • Prepare a solution of the compound in a relevant solvent (e.g., acetonitrile/water).

  • Heat the solution at a lower temperature (e.g., 80 °C) and collect samples over time.

• Sample Analysis: Analyze the stressed samples by a stability-indicating HPLC method.

3.2 Hypothesized Degradation Pathways

Based on the functional groups, we can postulate several potential degradation pathways for 5-Cyclopropyl-5-oxovaleric acid under thermal stress.

Caption: Hypothesized thermal degradation pathways for the parent molecule.

• Pathway 1: Decarboxylation: The carboxylic acid group is lost as CO2. This is a common pathway for carboxylic acids and may be the primary degradation route.

• Pathway 2: Cyclopropyl Ring Opening: The strained cyclopropyl ring can open to form a more stable linear or branched chain. This may be followed by further reactions.

• Pathway 3: Intramolecular Cyclization: The carboxylic acid could potentially react with the ketone or another part of the molecule to form a lactone or other cyclic structure.

3.3 Identification of Degradation Products: The Role of LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is the premier technique for separating and identifying unknown degradation products.

Experimental Workflow: LC-MS for Degradant Identification

Caption: Workflow for the identification of degradation products using LC-MS.

• Develop a Stability-Indicating HPLC Method: This is a chromatographic method that can separate the parent compound from all its degradation products. A gradient elution with a C18 column is a good starting point.

• LC-MS Analysis: Inject the stressed samples into the LC-MS system.

• Accurate Mass Measurement: Use a high-resolution mass spectrometer (HRMS) like a Q-TOF or Orbitrap to determine the accurate mass of the degradation products. This allows for the calculation of the elemental formula.

• MS/MS Fragmentation: Isolate each degradation product in the mass spectrometer and fragment it. The resulting fragmentation pattern provides structural information, acting like a "fingerprint" for the molecule.

• Structure Elucidation: Combine the information from the accurate mass and the fragmentation pattern to propose a structure for each degradation product. This data will confirm or refute the hypothesized degradation pathways.

Conclusion and Future Work

This guide has provided a comprehensive framework for the investigation of the thermal stability and degradation profile of 5-Cyclopropyl-5-oxovaleric acid. By combining macroscopic thermal analysis techniques (TGA, DSC) with mechanistic studies (forced degradation) and advanced analytical tools (LC-HRMS), a complete picture of the molecule's behavior under thermal stress can be developed.

The insights gained from these studies are invaluable. They inform the selection of appropriate storage conditions, guide the development of stable formulations, and provide critical information for regulatory submissions. The logical, hypothesis-driven approach outlined here ensures that the investigation is not just a data-gathering exercise, but a scientifically rigorous process that yields actionable knowledge. Further studies could involve kinetic analysis of the degradation process to predict the shelf-life of the compound under various temperature conditions.

References

• ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Principles of Thermal Analysis and Calorimetry. Edited by P.J. Haines, Royal Society of Chemistry. [Link]

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. An article from the American Pharmaceutical Review. [Link]

• Mass Spectrometry in Drug Degradation Product and Impurity Identification. A chapter from the book "Mass Spectrometry in Drug Discovery and Development". [Link]

An In-depth Technical Guide to the Solubility of 5-Cyclopropyl-5-oxovaleric Acid in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 5-Cyclopropyl-5-oxovaleric acid, a compound of interest in pharmaceutical and chemical research. Designed for researchers, scientists, and drug development professionals, this document delves into the theoretical principles governing its solubility, practical methodologies for solubility determination, and a predictive analysis of its behavior in a range of common organic solvents.

Introduction: Understanding the Molecular Profile of 5-Cyclopropyl-5-oxovaleric Acid

5-Cyclopropyl-5-oxovaleric acid, with a molecular weight of 156.18 g/mol , is a bifunctional organic molecule featuring a terminal carboxylic acid and a cyclopropyl ketone moiety.[1] This unique structure imparts a distinct physicochemical profile that dictates its interactions with various solvents. The molecule possesses both a polar, hydrophilic carboxylic acid group capable of hydrogen bonding, and a more non-polar, lipophilic region comprising the cyclopropyl and alkyl chain. The interplay between these two features is the primary determinant of its solubility. The "like dissolves like" principle suggests that the solubility of this compound will be highly dependent on the polarity and hydrogen bonding capabilities of the solvent.[2]

The carboxylic acid group, with a predicted pKa similar to that of 5-cyclobutyl-5-oxovaleric acid (approximately 4.62), is acidic and will readily donate a proton in the presence of a base.[3] This property can be exploited to enhance solubility in aqueous basic solutions, though the focus of this guide is on organic solvents.

Theoretical Framework for Solubility

The dissolution of a solid solute in a liquid solvent is a complex thermodynamic process governed by the free energy of mixing. For a compound to dissolve, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the solute-solute interactions in the crystal lattice and the solvent-solvent interactions.[2] Key molecular interactions at play include:

• Hydrogen Bonding: The carboxylic acid group of 5-Cyclopropyl-5-oxovaleric acid can act as both a hydrogen bond donor (the hydroxyl proton) and a hydrogen bond acceptor (the carbonyl oxygen). The ketone group also provides an additional hydrogen bond acceptor site. Solvents that are proficient at hydrogen bonding, particularly polar protic solvents, are expected to be effective at solvating this molecule.

• Dipole-Dipole Interactions: The carbonyl groups in both the ketone and the carboxylic acid create significant dipole moments, allowing for favorable interactions with polar aprotic solvents.

• Van der Waals Forces: The non-polar cyclopropyl ring and the aliphatic chain will interact with non-polar solvents through weaker London dispersion forces.

The balance of these interactions will determine the extent of solubility in a given solvent.

Molecular Interactions Influencing Solubility

The following diagram illustrates the key functional groups of 5-Cyclopropyl-5-oxovaleric acid and their potential interactions with solvent molecules.

Caption: Molecular interactions governing solubility.

Experimental Determination of Solubility

Accurate determination of solubility is crucial for various applications, from designing chemical reactions to formulating pharmaceutical products. Several methods exist, ranging from the traditional "gold standard" to modern high-throughput techniques.

The Shake-Flask Method: The Gold Standard

The shake-flask method is widely considered the most reliable technique for determining thermodynamic equilibrium solubility.[4][5] It directly measures the concentration of a solute in a saturated solution.

Experimental Protocol

• Preparation: Add an excess amount of solid 5-Cyclopropyl-5-oxovaleric acid to a known volume of the selected organic solvent in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap). The presence of excess solid is crucial to ensure that equilibrium is reached.

• Equilibration: Agitate the mixture at a constant temperature for a prolonged period (typically 24-72 hours) to ensure that the system reaches thermodynamic equilibrium. A thermostatically controlled shaker or rotator is ideal.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To ensure complete removal of solid particles, the saturated solution should be filtered (e.g., through a 0.22 µm PTFE syringe filter) or centrifuged.

• Quantification: Accurately dilute an aliquot of the clear, saturated supernatant with a suitable solvent. The concentration of 5-Cyclopropyl-5-oxovaleric acid in the diluted sample is then determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

• Calculation: The solubility is calculated from the measured concentration, taking into account the dilution factor.

Self-Validating System and Causality

The trustworthiness of this method lies in its direct measurement of the endpoint. The presence of excess solid throughout the equilibration period ensures that the solution remains saturated. The final analytical measurement provides a quantifiable and reproducible value for solubility under the specified conditions. The extended equilibration time is necessary to overcome any kinetic barriers to dissolution.

High-Throughput Screening (HTS) Methods

In early-stage research and drug discovery, where compound availability is limited and speed is essential, high-throughput solubility screening methods are invaluable.[6][7] These methods often determine kinetic solubility, which can differ from thermodynamic solubility but is useful for rank-ordering compounds.

Example HTS Protocol: Laser Nephelometry

This technique measures the light scattering caused by precipitated particles as a compound is introduced into an anti-solvent.[8]

• Stock Solution Preparation: Prepare a concentrated stock solution of 5-Cyclopropyl-5-oxovaleric acid in a highly solubilizing solvent like dimethyl sulfoxide (DMSO).

• Serial Dilution: In a microtiter plate, perform serial dilutions of the stock solution with the target organic solvent.

• Precipitation Induction: If the compound's solubility is exceeded, a precipitate will form.

• Detection: A laser nephelometer measures the turbidity of each well. The concentration at which precipitation is first observed is taken as the kinetic solubility.

Rationale and Limitations

The primary advantage of HTS methods is their speed and low sample consumption.[9] However, they typically measure kinetic solubility, which can be influenced by the rate of precipitation and may result in an overestimation of the true equilibrium solubility.[4] These methods are excellent for comparative analysis but may not provide the precise thermodynamic solubility values required for later-stage development.

Experimental Workflow Visualization

The following diagram outlines the general workflow for solubility determination.

Caption: General workflow for solubility determination.

Predicted Solubility of 5-Cyclopropyl-5-oxovaleric Acid in Common Organic Solvents

While experimental data for 5-Cyclopropyl-5-oxovaleric acid is not widely available in the public domain, we can make informed predictions based on its structure and the known solubility of similar compounds, such as other keto-acids.[10][11] The following table summarizes the predicted solubility in a range of organic solvents, categorized by their polarity.

Solvent Class	Solvent Example	Polarity Index	Key Interactions	Predicted Solubility	Rationale
Polar Protic	Methanol	5.1	Hydrogen bonding (donor & acceptor), Dipole-dipole	High	The hydroxyl group of methanol can effectively form hydrogen bonds with both the carboxylic acid and ketone functionalities of the solute.[10] The small size of methanol also facilitates efficient solvation.
Ethanol	4.3	Hydrogen bonding (donor & acceptor), Dipole-dipole	High to Moderate	Similar to methanol, ethanol is a good hydrogen-bonding solvent. However, the slightly larger non-polar ethyl group may slightly decrease its solvating power for the polar parts of the molecule compared to methanol. For other keto acids like ketoprofen, solubility tends to decrease as the alcohol chain length increases.[10][11]
Polar Aprotic	Acetone	5.1	Dipole-dipole, Hydrogen bonding (acceptor only)	Moderate	Acetone's carbonyl group can act as a hydrogen bond acceptor for the carboxylic acid's proton and can engage in dipole-dipole interactions. However, its inability to donate hydrogen bonds makes it a less effective solvent than polar protic solvents for this particular solute.
Acetonitrile	5.8	Dipole-dipole	Moderate to Low	Acetonitrile is highly polar but is a weak hydrogen bond acceptor. The dominant dipole-dipole interactions may not be sufficient to overcome the strong solute-solute interactions (hydrogen bonding between carboxylic acid dimers) in the solid state, leading to moderate to low solubility.
Ethyl Acetate	4.4	Dipole-dipole, Hydrogen bonding (acceptor only)	Moderate	Ethyl acetate offers a balance of polarity and non-polar character. It can accept hydrogen bonds and has a moderate dipole moment. Its larger non-polar region may favorably interact with the cyclopropyl and alkyl portions of the solute.
Non-polar	Toluene	2.4	Van der Waals forces	Low	The non-polar nature of toluene results in weak interactions with the highly polar carboxylic acid and ketone groups. The energy gained from these weak interactions is unlikely to overcome the strong hydrogen bonding between solute molecules.
Hexane	0.1	Van der Waals forces	Very Low	As a non-polar aliphatic hydrocarbon, hexane has minimal affinity for the polar functional groups of 5-Cyclopropyl-5-oxovaleric acid. Consequently, solubility is expected to be negligible.

Conclusion and Future Directions

The solubility of 5-Cyclopropyl-5-oxovaleric acid is fundamentally governed by its bifunctional nature. The presence of a polar, hydrogen-bonding carboxylic acid and a polar ketone, combined with a non-polar hydrocarbon backbone, results in a preference for polar organic solvents, particularly those capable of both donating and accepting hydrogen bonds like methanol. A significant decrease in solubility is predicted as solvent polarity decreases.

For drug development and process chemistry applications, it is imperative to experimentally verify these predictions using robust methodologies like the shake-flask method to obtain precise thermodynamic solubility data. This information is critical for tasks such as reaction solvent selection, crystallization process design, and the development of suitable formulations. Further studies could also investigate the effect of temperature on solubility, as dissolution is often an endothermic process.

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A Technical Guide to Quantum Chemical Calculations for 5-Cyclopropyl-5-oxovaleric Acid: From First Principles to Molecular Properties

Abstract

This guide provides a comprehensive, in-depth protocol for conducting quantum chemical calculations on 5-cyclopropyl-5-oxovaleric acid, a representative small organic molecule. Aimed at researchers, scientists, and drug development professionals, this document moves beyond a simple list of steps to explain the fundamental causality behind methodological choices. We will explore the theoretical underpinnings of Density Functional Theory (DFT), detail a self-validating computational workflow from geometry optimization to property prediction, and discuss the interpretation of key results, including electronic structure and electrostatic potential. The objective is to furnish a robust framework for predicting molecular properties that are critical for applications in medicinal chemistry and materials science, thereby accelerating the design and discovery cycle.

Introduction: The "Why" and "How" of Computational Analysis

In modern chemical and pharmaceutical research, understanding a molecule's intrinsic properties—its three-dimensional structure, stability, reactivity, and interaction potential—is paramount. 5-Cyclopropyl-5-oxovaleric acid, with its combination of a flexible alkyl chain, a strained cyclopropyl ring, a ketone, and a carboxylic acid functional group, presents a rich case study for computational analysis.

Quantum chemical calculations allow us to build a detailed, bottom-up understanding of a molecule's behavior based on the fundamental laws of quantum mechanics.[1] This in silico approach provides predictive power, enabling the investigation of properties for molecules that may be difficult or costly to synthesize, including transient intermediates.[1] For drug development professionals, this translates to the early-stage assessment of a candidate's electronic profile, potential metabolic liabilities, and intermolecular interaction capabilities, all of which are crucial for its ultimate biological activity. This guide will provide the theoretical and practical framework to perform such an analysis.

Theoretical Framework: Selecting the Right Tools for the Job

The accuracy of any quantum chemical calculation is dictated by the chosen theoretical method and basis set. This choice is always a trade-off between computational cost and desired accuracy.

The Hierarchy of Methods: From Hartree-Fock to DFT

• Hartree-Fock (HF) Theory : This is a foundational ab initio (from first principles) method that solves the Schrödinger equation by approximating the complex interactions between electrons.[2][3][4] It treats each electron as moving in an average field created by all other electrons. While a crucial theoretical starting point, HF systematically neglects the nuanced, instantaneous repulsions between electrons, an effect known as electron correlation .[4]

• Post-Hartree-Fock Methods : To reclaim the accuracy lost by neglecting electron correlation, a family of post-HF methods was developed.[2][5] Methods like Møller-Plesset perturbation theory (MP2, MP3, etc.) and Coupled Cluster (CC) theory systematically incorporate these effects.[5][6] While highly accurate, their computational cost scales very steeply with the size of the molecule, making them impractical for many systems of interest in drug discovery.

• Density Functional Theory (DFT) : DFT offers a pragmatic and powerful alternative. Instead of calculating the complex wavefunction of all electrons, DFT determines the total energy from the molecule's electron density.[7][8] The effects of electron exchange and correlation are bundled into a term called the exchange-correlation functional. Over decades, a wide variety of these functionals have been developed. DFT has become the workhorse of modern computational chemistry because it can achieve accuracy comparable to post-HF methods for a fraction of the computational cost, making it ideal for organic molecules.[7][9][10]

Basis Sets: The Building Blocks of Molecular Orbitals

A basis set is a collection of mathematical functions (Gaussian-type orbitals) centered on each atom that are combined to construct the molecule's overall molecular orbitals. The size and complexity of the basis set directly impact the accuracy of the calculation.

For a molecule like 5-cyclopropyl-5-oxovaleric acid, a Pople-style basis set such as 6-31G(d,p) is an excellent and widely-used starting point. Let's break down this nomenclature:

• 6-31G : This is a "split-valence" basis set. It uses a single basis function for the core electrons but two for the valence electrons, giving the model more flexibility where it matters most—in the bonding regions.

• (d,p) : These are "polarization functions." The '(d)' adds d-type functions to heavy (non-hydrogen) atoms, and the '(p)' adds p-type functions to hydrogen atoms. These functions allow the orbitals to change shape and polarize, which is critical for accurately describing chemical bonds, especially in strained rings and polar functional groups.

The Chosen Level of Theory: B3LYP/6-31G(d,p)

For our analysis of 5-cyclopropyl-5-oxovaleric acid, we will employ the B3LYP/6-31G(d,p) level of theory. This pairs the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional—one of the most well-validated and popular DFT functionals—with the 6-31G(d,p) basis set. This combination is renowned for providing reliable geometric structures, vibrational frequencies, and electronic properties for a vast range of organic molecules.[10]

Detailed Computational Protocol

The following section outlines a step-by-step, self-validating workflow for the quantum chemical analysis. This protocol can be adapted for use with common computational chemistry software packages such as Gaussian, ORCA, or GAMESS.[11][12][13][14][15][16][17][18]

Step 1: 3D Structure Generation

• Software : Use a molecular editor and visualizer like Avogadro or GaussView.

• Procedure : Construct the 3D structure of 5-cyclopropyl-5-oxovaleric acid. Ensure correct bond orders and initial stereochemistry.

• Pre-optimization : Perform an initial "clean-up" of the geometry using a computationally inexpensive molecular mechanics force field (e.g., UFF or MMFF94) available in the software. This provides a reasonable starting structure for the more demanding quantum calculation.

• Export : Save the coordinates in a standard format (e.g., .xyz or .mol) that can be read by the quantum chemistry software.

Step 2: Geometry Optimization

The goal of geometry optimization is to find the arrangement of atoms that corresponds to a minimum on the potential energy surface, representing the molecule's most stable conformation.[19][20][21]

• Input File Creation : Prepare a text input file for the quantum chemistry software. A generic structure for this file is:

  • Route Section (#) : Specifies the level of theory and the type of calculation. For this step, it would be # B3LYP/6-31G(d,p) Opt.

  • Charge and Multiplicity : For our neutral, closed-shell molecule, this is 0 1 (Charge 0, Spin Multiplicity 1).

  • Coordinates : Paste the atomic coordinates from Step 1.

• Execution : Submit the input file to the software. The program will iteratively adjust the atomic positions to minimize the total energy until a convergence criterion is met.[20]

Step 3: Vibrational Frequency Analysis (Self-Validation)

This is a critical validation step. A true energy minimum must have all real (positive) vibrational frequencies. An imaginary frequency indicates a saddle point, such as a transition state, not a stable structure.[22][23][24]

• Input File Creation : Using the optimized geometry from the previous step, create a new input file.

  • Route Section (#) : Change the keyword to # B3LYP/6-31G(d,p) Freq.

• Execution & Verification : Run the calculation. Upon completion, inspect the output file for the list of vibrational frequencies.

  • Validation : Confirm that there are zero imaginary frequencies . If one is found, it means the optimization found a transition state, and the initial geometry must be perturbed and re-optimized.

  • Additional Output : This calculation also provides essential thermodynamic data, such as the Zero-Point Vibrational Energy (ZPVE), enthalpy, and Gibbs free energy.[22][23]

Step 4: Molecular Property Calculations

With a validated, optimized geometry, we can now perform single-point energy calculations to derive key electronic properties.

• Input File Creation : The same input file as the frequency calculation can often be used, or a new one can be created to request specific properties.

• Property Extraction from Output :

  • Molecular Orbitals : Extract the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The difference between these is the HOMO-LUMO gap, a crucial indicator of chemical reactivity and electronic excitability.[25][26][27][28]

  • Molecular Electrostatic Potential (MEP) : Generate data for the MEP. This is typically done by creating a "cube" file, which stores the value of the electrostatic potential on a 3D grid surrounding the molecule. This cube file can then be visualized to create an MEP map.[29][30][31]

Computational Workflow Diagram

The entire protocol can be visualized as a logical sequence:

Caption: A flowchart of the quantum chemical calculation workflow.

Analysis and Interpretation of Results

This section describes the expected outcomes of the calculations and how to interpret them in a chemically meaningful way.

Optimized Molecular Geometry

The geometry optimization will yield the most stable 3D structure of the molecule in the gas phase. Key geometric parameters should be tabulated for analysis.

Parameter	Atom(s) Involved	Expected Value (Å or °)	Significance
Bond Length	C=O (carbonyl)	~1.21 Å	Confirms double bond character.
Bond Length	O-H (carboxyl)	~0.97 Å	Typical single bond length.
Bond Angle	O=C-C (carbonyl)	~122°	Consistent with sp² hybridization.
Dihedral Angle	H-O-C=O (carboxyl)	~0° or ~180°	Indicates planarity for stability.

Vibrational Frequencies

The frequency analysis provides a predicted infrared (IR) spectrum. Specific calculated frequencies can be assigned to the vibrations of functional groups, serving as a valuable tool for spectroscopic characterization.

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity
O-H stretch (carboxyl)	~3500-3600 (unassociated)	Strong
C-H stretch (alkyl/ring)	~2900-3100	Medium
C=O stretch (ketone)	~1720	Strong, Sharp
C=O stretch (carboxyl)	~1760	Strong, Sharp

Note: Calculated harmonic frequencies are often systematically higher than experimental values. Scaling factors are sometimes applied for better comparison.

Electronic Properties: HOMO, LUMO, and the Energy Gap

The energies of the frontier molecular orbitals (HOMO and LUMO) are fundamental descriptors of a molecule's electronic behavior.

Property	Calculated Value (eV)	Interpretation
HOMO Energy	(e.g., -7.5 eV)	Represents the ionization potential; the energy of the most available electrons for donation (nucleophilicity).
LUMO Energy	(e.g., -0.5 eV)	Represents the electron affinity; the energy of the most available orbital to accept electrons (electrophilicity).
HOMO-LUMO Gap (ΔE)	(e.g., 7.0 eV)	ΔE = ELUMO - EHOMO . A larger gap implies higher kinetic stability and lower chemical reactivity.[28]

Molecular Electrostatic Potential (MEP) Map

The MEP map provides a visually intuitive guide to the molecule's charge distribution.[30] It is mapped onto the electron density surface, where different colors represent different values of the electrostatic potential.[29][31][32]

• Red (Negative Potential) : Regions of high electron density, indicating sites prone to electrophilic attack. For our molecule, this will be concentrated on the lone pairs of the carbonyl and hydroxyl oxygen atoms.[33] These are the primary sites for hydrogen bond acceptance.

• Blue (Positive Potential) : Regions of low electron density or high nuclear charge, indicating sites prone to nucleophilic attack. This will be most prominent on the acidic hydrogen of the carboxyl group, the primary site for hydrogen bond donation.[33]

• Green (Neutral Potential) : Regions of intermediate potential, typically found over the hydrocarbon portions of the molecule.

Structure-Property Relationship Diagram

Caption: The link between calculated properties and their chemical meaning.

Conclusion

This guide has detailed a robust and scientifically grounded workflow for the quantum chemical analysis of 5-cyclopropyl-5-oxovaleric acid using Density Functional Theory. By following the prescribed protocol—from initial structure generation and validated geometry optimization to the calculation and interpretation of electronic properties—researchers can derive a wealth of predictive information. The analysis of the optimized geometry, vibrational modes, frontier molecular orbitals, and the molecular electrostatic potential provides a comprehensive picture of the molecule's stability, reactivity, and potential for intermolecular interactions. These in silico insights are invaluable in the modern research landscape, offering a rational basis for hypothesis-driven design and accelerating the discovery of new molecules for drug development and materials science.

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The Enigmatic Presence of the Cyclopropyl Ring in Nature: A Technical Guide to the Prospective Discovery of 5-Cyclopropyl-5-oxovaleric Acid

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropane moiety, a three-membered carbocyclic ring, is a fascinating and functionally significant structural motif found in a diverse array of natural products.[1] Its inherent ring strain imparts unique conformational rigidity and electronic properties, often contributing to the potent biological activities of the parent molecules.[2][3] This guide delves into the world of cyclopropane-containing natural products, with a specific focus on the hypothetical discovery and characterization of 5-Cyclopropyl-5-oxovaleric acid. While the natural occurrence of this specific keto acid has yet to be definitively reported, its structural elements are representative of known classes of bioactive compounds. This document serves as a comprehensive technical roadmap for researchers in natural product chemistry and drug development, outlining the strategies, methodologies, and analytical reasoning required to uncover and validate such novel chemical entities.

Introduction: The Allure of the Cyclopropyl Moiety

The cyclopropane ring, despite its high strain energy, is a recurring theme in the molecular architecture of nature.[1] It is found in a wide variety of naturally occurring compounds, including terpenes, pheromones, fatty acid metabolites, and unusual amino acids.[1] The presence of this small, rigid ring can profoundly influence a molecule's three-dimensional structure and its interaction with biological targets.[4] Cyclopropane fatty acids (CFAs), for instance, are integral components of the cell membranes of many bacteria and plants, playing a role in membrane fluidity and resistance to environmental stress.[4][5] The unique chemical properties of the cyclopropyl group also make it an attractive component in the design of new therapeutic agents.[3]

5-Cyclopropyl-5-oxovaleric acid (also known as 5-cyclopropyl-5-oxo-pentanoic acid) is an organic compound featuring a five-carbon chain with a terminal carboxylic acid and a cyclopropyl ketone at the opposing end.[6] While commercially available as a synthetic reagent, its existence as a natural product remains an open question.[6] This guide will therefore use this molecule as a case study to explore the methodologies that would be employed in its discovery and characterization from a natural source.

Strategies for Discovery and Isolation of Novel Cyclopropane-Containing Compounds

The search for novel natural products is a meticulous process that begins with the selection of promising biological sources and employs a battery of sophisticated analytical techniques.

Bio-prospecting and Source Selection

Given that cyclopropane fatty acids are well-documented in bacteria and plants, these organisms represent a logical starting point for the search for 5-Cyclopropyl-5-oxovaleric acid.[5][7] Specifically, bacteria from the family Rhodobacteraceae and plants known to produce cyclopropane-containing lipids, such as those from the Malvaceae family (e.g., cottonseed oil), would be prime candidates.[7][8] The selection process can be guided by metabolomic profiling of various species under different growth conditions, as the production of specialized metabolites is often influenced by environmental stimuli.[5]

Extraction and Fractionation Workflow

A generalized workflow for the isolation of small organic acids from a biological matrix is depicted below. The choice of solvents and chromatographic conditions is critical and would be optimized based on the polarity of the target molecule.

Caption: Generalized workflow for the extraction and isolation of acidic natural products.

The causality behind this workflow is rooted in the physicochemical properties of the target molecule. An initial solvent extraction aims to solubilize a broad range of metabolites. Subsequent liquid-liquid partitioning with a basic aqueous solution selectively isolates acidic compounds, including carboxylic acids like our target, by converting them to their water-soluble carboxylate salts. After re-acidification and extraction, a series of chromatographic steps are employed to separate the target compound from other components in the acidic fraction based on differences in polarity and other physical properties.

Structural Elucidation: Confirming the Molecular Identity

Once a pure compound is isolated, its chemical structure must be unequivocally determined. This is achieved through a combination of spectroscopic and spectrometric techniques.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides the elemental composition of the molecule by measuring its mass-to-charge ratio with high accuracy. For 5-Cyclopropyl-5-oxovaleric acid (C₈H₁₂O₃), the expected exact mass would be a key initial data point. Tandem mass spectrometry (MS/MS) would then be used to fragment the molecule and analyze the resulting pattern, which provides clues about its substructures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules.

• ¹H NMR: This technique provides information about the number of different types of protons in the molecule, their chemical environment, and their connectivity. For 5-Cyclopropyl-5-oxovaleric acid, one would expect to see characteristic signals for the protons on the cyclopropyl ring, the methylene groups of the valeric acid chain, and the acidic proton of the carboxylic acid.

• ¹³C NMR: This provides information about the carbon skeleton of the molecule. The spectrum would show distinct signals for the carbonyl carbons of the ketone and carboxylic acid, the carbons of the cyclopropyl ring, and the methylene carbons of the chain.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between protons and carbons, allowing for the unambiguous assembly of the molecular structure.

Table 1: Predicted NMR Data for 5-Cyclopropyl-5-oxovaleric Acid

Atom	¹H Chemical Shift (ppm, predicted)	¹³C Chemical Shift (ppm, predicted)	Key HMBC Correlations
C1	-	~178	H3, H4
C2	-	~208	H4, H6
C3	~2.5 (t)	~33	H4, H5
C4	~1.9 (quint)	~19	H3, H5
C5	~2.8 (t)	~37	H4, H6
C6	~1.0 (m)	~12	H5, H7
C7	~0.9 (m)	~10	H6

Note: These are predicted values and may vary depending on the solvent and other experimental conditions.

Hypothetical Biosynthetic Pathway

The biosynthesis of cyclopropane rings in natural products is often catalyzed by cyclopropane synthases.[2][3] A common mechanism involves the transfer of a methylene group from S-adenosylmethionine (SAM) to a double bond in a precursor molecule.[7]

Based on this known biochemistry, a plausible biosynthetic pathway for 5-Cyclopropyl-5-oxovaleric acid can be proposed. The pathway would likely start from a common fatty acid precursor and involve a desaturase to introduce a double bond, followed by the cyclopropanation reaction.

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Protocols & Analytical Methods

5-Cyclopropyl-5-oxovaleric Acid: A Versatile Keto-Acid Building Block for Heterocyclic Synthesis in Drug Discovery

Introduction: The Strategic Value of the Cyclopropyl Ketone Moiety

In the landscape of modern medicinal chemistry, the cyclopropyl group has emerged as a uniquely valuable structural motif. Its inherent ring strain and unique electronic properties offer a powerful tool for modulating the physicochemical and pharmacological profiles of drug candidates. When incorporated as a cyclopropyl ketone, this small, rigid ring system can significantly enhance binding affinity to biological targets, improve metabolic stability, and fine-tune solubility and lipophilicity.[1][2] 5-Cyclopropyl-5-oxovaleric acid combines this privileged cyclopropyl ketone functionality with a terminal carboxylic acid, creating a bifunctional building block ripe for elaboration into a diverse array of complex molecular architectures, particularly heterocyclic scaffolds of high interest in drug development.

This comprehensive guide provides detailed application notes and protocols for the synthesis and utilization of 5-cyclopropyl-5-oxovaleric acid as a strategic building block in organic synthesis, with a focus on its application in the construction of nitrogen-containing heterocycles.

Physicochemical and Spectroscopic Profile

While comprehensive experimental data for 5-cyclopropyl-5-oxovaleric acid is not extensively published, its properties can be reliably predicted based on its structure and data from analogous compounds.

Property	Expected Value/Characteristics
CAS Number	898766-87-5[3]
Molecular Formula	C₈H₁₂O₃
Molecular Weight	156.18 g/mol [4]
Appearance	White to off-white solid
Solubility	Soluble in polar organic solvents (e.g., MeOH, EtOH, DMSO, THF), and aqueous base.
¹H NMR	Expect signals for the cyclopropyl protons (multiplets, ~0.8-1.2 ppm), the methylene protons of the valeric acid chain (multiplets, ~1.8-3.0 ppm), and a broad singlet for the carboxylic acid proton (>10 ppm).
¹³C NMR	Expect signals for the cyclopropyl carbons (~10-20 ppm), the methylene carbons of the valeric acid chain (~20-40 ppm), the carboxylic acid carbonyl (~175-185 ppm), and the ketone carbonyl (>200 ppm).
IR Spectroscopy	Expect a strong, sharp absorption for the ketone C=O stretch (~1680-1700 cm⁻¹) and a broad absorption for the carboxylic acid O-H stretch (~2500-3300 cm⁻¹) overlapping with a C=O stretch around 1710 cm⁻¹.[5][6][7]

Synthesis of 5-Cyclopropyl-5-oxovaleric Acid: A Practical Approach

A robust and scalable synthesis of 5-cyclopropyl-5-oxovaleric acid can be achieved via a Friedel-Crafts acylation of cyclopropane with glutaric anhydride.[8][9] This reaction proceeds through the formation of an acylium ion intermediate, which then undergoes electrophilic attack on the cyclopropane ring.

Protocol 1: Synthesis of 5-Cyclopropyl-5-oxovaleric Acid

Reaction Scheme:

A schematic for the synthesis of 5-cyclopropyl-5-oxovaleric acid.

Materials:

• Glutaric anhydride (1.0 equiv)

• Anhydrous aluminum chloride (AlCl₃) (2.2 equiv)

• Cyclopropane (gaseous, excess)

• Anhydrous nitrobenzene (solvent)

• Hydrochloric acid (1 M)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas inlet, add anhydrous aluminum chloride (2.2 equiv) and anhydrous nitrobenzene under an inert atmosphere (e.g., nitrogen or argon).

• Acylium Ion Formation: Cool the suspension to 0 °C in an ice bath. Dissolve glutaric anhydride (1.0 equiv) in anhydrous nitrobenzene and add it dropwise to the AlCl₃ suspension with vigorous stirring.

• Cyclopropane Addition: Once the addition is complete, bubble cyclopropane gas through the reaction mixture at a steady rate for 2-3 hours, maintaining the temperature at 0 °C.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching and Workup: Carefully pour the reaction mixture into a beaker of crushed ice and 1 M hydrochloric acid. This should be done in a well-ventilated fume hood as the quenching of AlCl₃ is highly exothermic.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract with dichloromethane (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to remove the solvent. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 5-cyclopropyl-5-oxovaleric acid.

Application in Heterocyclic Synthesis: Construction of Pyridazinones

A primary application of 5-cyclopropyl-5-oxovaleric acid is in the synthesis of 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-ones. This is achieved through a condensation reaction with hydrazine or its derivatives.[1] These pyridazinone scaffolds are prevalent in many biologically active compounds and serve as important intermediates in drug discovery programs.

Protocol 2: Synthesis of 6-Cyclopropyl-4,5-dihydropyridazin-3(2H)-one

Reaction Scheme:

Synthesis of a pyridazinone derivative.

Materials:

• 5-Cyclopropyl-5-oxovaleric acid (1.0 equiv)

• Hydrazine hydrate (1.2 equiv)

• Ethanol (solvent)

• Standard glassware for reflux

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-cyclopropyl-5-oxovaleric acid (1.0 equiv) in ethanol.

• Hydrazine Addition: Add hydrazine hydrate (1.2 equiv) to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: The resulting solid can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield the pure 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one.

Potential for Further Elaboration: Dihydropyridine Synthesis

The γ-keto acid moiety of 5-cyclopropyl-5-oxovaleric acid also presents opportunities for the synthesis of other heterocyclic systems, such as dihydropyridines. While a direct conversion is less common, the keto-acid can be transformed into a γ-amino β-keto ester, which can then undergo a Hantzsch-type reaction to form dihydropyridine derivatives.[2][10]

Conceptual workflow for dihydropyridine synthesis.

Conclusion

5-Cyclopropyl-5-oxovaleric acid is a highly versatile and valuable building block in organic synthesis. Its bifunctional nature allows for the strategic introduction of the medicinally important cyclopropyl ketone moiety while providing a carboxylic acid handle for the construction of a wide range of heterocyclic systems. The protocols outlined in this guide provide a solid foundation for the synthesis and application of this compound, empowering researchers and drug development professionals to explore novel chemical space in their quest for new therapeutic agents.

References

• Kamal, A., & Reddy, K. S. (2001). Synthesis and chemistry of pyridazin-3(2H)-ones. Tetrahedron, 57(45), 9229-9266.
• Kumar, A., & Sharma, S. (2014). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Indo Global Journal of Pharmaceutical Sciences, 4(2), 108-122.
• Abida, & Siddiqui, N. (2011). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. International Journal of ChemTech Research, 3(4), 1831-1840.

• Rieke Metals. (n.d.). 5-Cyclopropyl-5-oxovaleric acid. Retrieved from [Link]

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• NIST. (n.d.). Ethanone, 1-cyclopropyl-. Retrieved from [Link]

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• ChemTube3D. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

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Quantitative Analysis of 5-Cyclopropyl-5-oxovaleric Acid: A Guide to Validated Analytical Methods

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the quantitative analysis of 5-cyclopropyl-5-oxovaleric acid, a molecule with a structural motif of interest in pharmaceutical and metabolic research. Accurate quantification of such compounds is paramount for preclinical and clinical studies, including pharmacokinetics, toxicology, and efficacy assessments. We present two robust, validated analytical methods: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine analysis and a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for bioanalytical applications requiring low detection limits. This guide explains the scientific principles behind each method, provides detailed step-by-step protocols, and outlines the validation process according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance.[1][2][3]

Introduction: The Analytical Imperative

5-Cyclopropyl-5-oxovaleric acid is a keto-carboxylic acid.[4] The cyclopropyl ketone moiety is a key structural feature in various pharmacologically active compounds, valued for its unique electronic and conformational properties. As such, molecules like 5-cyclopropyl-5-oxovaleric acid may serve as critical intermediates in drug synthesis or appear as metabolites in biological systems. The ability to reliably quantify this analyte in diverse matrices, from simple solutions to complex biological fluids like plasma, is essential for advancing drug development programs.

The selection of an analytical method is a critical decision driven by the required sensitivity, selectivity, and the nature of the sample matrix. This guide offers a multi-tiered approach:

• HPLC-UV: A workhorse method for quantifying analytes in relatively clean sample matrices or at higher concentrations. Its accessibility and cost-effectiveness make it ideal for process chemistry and formulation analysis.

• LC-MS/MS: The gold standard for bioanalysis due to its exceptional sensitivity and specificity. It can measure analytes at picogram levels even in the presence of complex biological interferences, making it indispensable for pharmacokinetic and metabolism studies.

Both methods presented herein are designed to be self-validating systems, adhering to rigorous international standards to ensure the production of trustworthy and reproducible data.[5][6]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle of the Method

This method leverages reversed-phase HPLC to separate 5-cyclopropyl-5-oxovaleric acid from other components in the sample. The quantification relies on the ultraviolet absorbance of the carbonyl group within the molecule. While not an exceptionally strong chromophore, the ketone functional group provides sufficient UV absorbance for detection, typically around 210 nm.[7][8]

Causality in Experimental Design:

• Column Choice: A C18 column is selected for its hydrophobic stationary phase, which effectively retains the nonpolar cyclopropyl and alkyl portions of the analyte.

• Mobile Phase pH: The mobile phase is acidified (e.g., with phosphoric or formic acid) to a pH below the pKa of the carboxylic acid group (~4-5). This suppresses the ionization of the carboxyl group, rendering the molecule more nonpolar and ensuring consistent retention and sharp peak shape on the reversed-phase column.[9]

• Wavelength Selection: The detection wavelength of 210 nm is chosen to maximize the signal from the carbonyl chromophore, offering a good balance of sensitivity and selectivity.[8][10]

Detailed Experimental Protocol

A. Sample Preparation (from Plasma)

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., 5-cyclohexyl-5-oxovaleric acid).[11]

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an HPLC vial for analysis.

B. HPLC-UV Instrumentation and Conditions

Parameter	Setting
Instrument	Standard HPLC system with UV Detector
Column	C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (with 0.1% Phosphoric Acid), 40:60 v/v
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL

| Detection Wavelength | 210 nm |

C. Calibration and Quantification

• Prepare a stock solution of 5-cyclopropyl-5-oxovaleric acid (1 mg/mL) in methanol.

• Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Process these standards using the same sample preparation procedure.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration.

• Determine the concentration of unknown samples by interpolating their peak area ratios from the calibration curve.

HPLC-UV Workflow Diagram

Caption: Workflow for HPLC-UV analysis of 5-cyclopropyl-5-oxovaleric acid.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle of the Method

This method offers superior sensitivity and specificity by coupling HPLC separation with tandem mass spectrometry.[12] The analyte is first separated by reversed-phase chromatography, then ionized (typically via electrospray ionization in negative mode, ESI-), and detected by a mass spectrometer.

Causality in Experimental Design:

• Ionization Mode: Negative ion mode is chosen because the carboxylic acid group readily loses a proton to form a stable [M-H]⁻ ion, leading to a strong and reliable signal.

• Detection with Multiple Reaction Monitoring (MRM): This is the key to the method's specificity. A specific precursor ion (the deprotonated molecule) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This precursor-to-product ion transition is a unique signature of the analyte, eliminating interference from co-eluting matrix components.[13][14][15] This technique is essential for accurate quantification in complex biological samples.[16]

Detailed Experimental Protocol

A. Sample Preparation The sample preparation protocol is identical to the one described for the HPLC-UV method (Section 2.2.A), although smaller sample volumes may be used due to the higher sensitivity of the LC-MS/MS system.

B. LC-MS/MS Instrumentation and Conditions

Parameter	Setting
Instrument	HPLC system coupled to a triple quadrupole mass spectrometer
Column	UPLC C18 Column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Source	Electrospray Ionization (ESI), Negative Mode
Capillary Voltage	-3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C

| MRM Transitions | Analyte: 155.1 > 112.1 (Quantifier), 155.1 > 84.1 (Qualifier)IS: 197.1 > 154.1 (Quantifier) |

Note: MRM transitions are hypothetical and must be optimized empirically by infusing a pure standard of the analyte.

C. Calibration and Quantification

• Prepare a stock solution of 5-cyclopropyl-5-oxovaleric acid (1 mg/mL).

• Perform serial dilutions to create calibration standards ranging from 0.1 ng/mL to 500 ng/mL in the relevant biological matrix (e.g., drug-free plasma).

• Analyze the standards and construct a calibration curve using the peak area ratio (analyte/IS) versus concentration, typically with a weighted (1/x²) linear regression.

LC-MS/MS Workflow Diagram

Caption: Workflow for high-sensitivity LC-MS/MS analysis of 5-cyclopropyl-5-oxovaleric acid.

Analytical Method Validation

To ensure that an analytical method is suitable for its intended purpose, a formal validation is required.[3] The protocols described here should be validated according to ICH Q2(R1) and relevant FDA guidelines.[1][2][17] The following parameters must be assessed.

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity / Selectivity	To demonstrate that the signal is unequivocally from the analyte, free from interference from matrix components, metabolites, or impurities.[3]	No significant interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity & Range	To confirm a proportional relationship between concentration and instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.995. Calibration standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy	The closeness of the measured value to the true value. Assessed by analyzing quality control (QC) samples at multiple concentrations.	Mean concentration should be within ±15% of the nominal value for QC samples (±20% at LLOQ).[18]
Precision	The degree of scatter between a series of measurements. Evaluated as repeatability (intra-day) and intermediate precision (inter-day).	Coefficient of variation (CV) or Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ).
Limit of Quantitation (LOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.[3]	Signal-to-noise ratio > 10; must meet accuracy and precision criteria.
Limit of Detection (LOD)	The lowest concentration that can be reliably detected, but not necessarily quantified.	Signal-to-noise ratio ≥ 3.
Robustness	The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature).	No significant change in results when parameters are slightly varied.
Stability	(For Bioanalysis) The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, bench-top).	Mean concentration of stability samples should be within ±15% of nominal baseline samples.

Example Validation Data Summary (LC-MS/MS Method)

Linearity

Parameter	Value
Range	0.1 - 500 ng/mL
Regression	Weighted (1/x²) Linear

| Correlation (r²) | > 0.998 |

Accuracy and Precision (Inter-Day)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
LLOQ	0.1	0.108	108.0	9.5
Low QC	0.3	0.291	97.0	7.2
Mid QC	50	52.5	105.0	4.1

| High QC | 400 | 394.8 | 98.7 | 3.8 |

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

For certain applications, GC-MS can be a powerful alternative. However, due to the low volatility of 5-cyclopropyl-5-oxovaleric acid, a derivatization step is mandatory to convert the polar carboxylic acid into a more volatile and thermally stable ester.[19][20]

Principle: The sample is derivatized, typically through silylation (e.g., with BSTFA) or alkylation (e.g., with BF₃-Methanol to form the methyl ester), to increase volatility.[21][22][23] The derivatized analyte is then separated by gas chromatography and detected by a mass spectrometer.

Pros:

• Excellent chromatographic resolution.

• Highly reproducible retention times.

• Provides structural information through characteristic electron impact (EI) fragmentation patterns.

Cons:

• Requires an additional, and sometimes complex, derivatization step.

• Less suitable for thermally labile compounds.

• May have higher matrix effects compared to LC-MS/MS if sample cleanup is not extensive.

Conclusion and Method Selection

This guide details robust and reliable analytical methods for the quantification of 5-cyclopropyl-5-oxovaleric acid.

• The HPLC-UV method is a cost-effective and accessible choice for routine analysis of less complex samples where high sensitivity is not required.

• The LC-MS/MS method provides the high sensitivity, specificity, and throughput necessary for demanding bioanalytical applications, such as pharmacokinetic studies in drug development.

The choice between these methods should be guided by the specific requirements of the research, including the sample matrix, the expected concentration range of the analyte, and the intended use of the data. Regardless of the method chosen, a thorough validation according to ICH guidelines is a non-negotiable step to ensure the integrity and reliability of the scientific findings.[24][25]

References

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• International Council for Harmonisation. (n.d.). Quality Guidelines.
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Application Note: Quantitative Analysis of 5-Cyclopropyl-5-oxovaleric acid in Human Plasma by HPLC-MS/MS

Abstract

This application note describes a robust and sensitive HPLC-MS/MS method for the quantification of 5-Cyclopropyl-5-oxovaleric acid in human plasma. The protocol employs a straightforward liquid-liquid extraction (LLE) for sample preparation, followed by rapid and selective analysis using a triple quadrupole mass spectrometer. The method is designed to meet the rigorous standards for bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA)[1][2][3][4][5][6]. This protocol is intended for researchers, scientists, and drug development professionals requiring accurate determination of this analyte in pharmacokinetic or toxicokinetic studies.

Introduction

5-Cyclopropyl-5-oxovaleric acid is an emerging small molecule of interest in pharmaceutical development. Its chemical structure, featuring both a cyclopropyl ketone and a carboxylic acid moiety, presents unique bioanalytical challenges. Accurate quantification in biological matrices is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) offers the requisite selectivity and sensitivity for this purpose[7]. This document provides a comprehensive, field-proven protocol, explaining the rationale behind key experimental choices to ensure scientific integrity and reproducibility.

The method's foundation lies in established principles for the analysis of small polar molecules, such as short-chain fatty acids and keto acids, from complex biological fluids[8][9][10]. The protocol is designed to be a self-validating system, with built-in quality control checks to ensure data trustworthiness.

Experimental Workflow Overview

The entire analytical process, from sample receipt to data analysis, is outlined below. This workflow is designed for efficiency and to minimize potential sources of error.

Caption: Figure 1: Overall experimental workflow.

Materials and Reagents

• 5-Cyclopropyl-5-oxovaleric acid reference standard (Rieke Metals or equivalent)[11]

• 5-Cyclopropyl-5-oxovaleric acid-¹³C₅,¹⁵N-labeled internal standard (IS) (custom synthesis recommended)

• Human plasma (K₂EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Ammonium hydroxide (ACS grade)

HPLC-MS/MS Instrumentation and Conditions

The selection of chromatographic and mass spectrometric parameters is critical for achieving the desired sensitivity and selectivity.

HPLC System

Parameter	Condition
HPLC System	Shimadzu Nexera X2 or equivalent
Column	Waters Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Run Time	5 minutes

Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5
5.0	5

Mass Spectrometer

Parameter	Setting
Mass Spectrometer	SCIEX QTRAP 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Source Temperature	550 °C
IonSpray Voltage	-4500 V
Curtain Gas (CUR)	35 psi
Collision Gas (CAD)	Medium
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	60 psi
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

Analyte	Q1 Mass (m/z)	Q3 Mass (m/z)	Dwell Time (ms)	DP (V)	CE (V)	CXP (V)
5-Cyclopropyl-5-oxovaleric acid	155.1	113.1	100	-50	-15	-10
5-Cyclopropyl-5-oxovaleric acid-IS	160.1	118.1	100	-50	-15	-10

DP = Declustering Potential, CE = Collision Energy, CXP = Collision Cell Exit Potential. These values should be optimized for the specific instrument used.

Detailed Protocols

Standard Solution and QC Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 5-Cyclopropyl-5-oxovaleric acid and its stable isotope-labeled internal standard (IS) in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare serial dilutions of the primary stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS primary stock solution in 50:50 (v/v) acetonitrile:water.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking the appropriate working standard solutions into a pool of blank human plasma.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The LLE protocol is designed to efficiently extract the analyte from the plasma matrix while removing proteins and phospholipids that can cause ion suppression[7][12][13][14][15].

Caption: Figure 2: Step-by-step sample preparation protocol.

Method Validation

The analytical method must be validated according to regulatory guidelines to ensure its reliability for the intended application[1][2][6][16][17][18][19]. The validation should assess the following parameters:

• Selectivity and Specificity: Analyze at least six different lots of blank plasma to ensure no significant interference at the retention time of the analyte and IS.

• Linearity and Range: A calibration curve should be constructed using at least six non-zero standards. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: The intra- and inter-day accuracy and precision should be evaluated at a minimum of four QC levels (LLOQ, low, mid, and high). The mean accuracy should be within ±15% of the nominal value (±20% at LLOQ), and the precision (%CV) should not exceed 15% (20% at LLOQ).

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked plasma samples to that of the analyte in a neat solution.

• Recovery: The efficiency of the extraction process should be determined at low, mid, and high QC concentrations.

• Stability: The stability of the analyte in plasma should be evaluated under various conditions, including bench-top, freeze-thaw, and long-term storage.

Conclusion

The described HPLC-MS/MS method provides a selective, sensitive, and robust protocol for the quantification of 5-Cyclopropyl-5-oxovaleric acid in human plasma. The detailed procedures for sample preparation and analysis, along with the framework for method validation, offer a comprehensive guide for researchers in the field of drug development. Adherence to these protocols and validation principles will ensure the generation of high-quality, reliable data suitable for regulatory submissions.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link][1][5]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][2][4]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][3]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. [Link][16]

• Bioanalysis Zone. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link][17]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link][6]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link][18]

• Ovid. (n.d.). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [Link][19]

• Zeng, J., et al. (2018). Fast quantification of short chain fatty acids and ketone bodies by liquid chromatography-tandem mass spectrometry after facile derivatization coupled with liquid-liquid extraction. Journal of Chromatography B, 1083, 131-139. [Link][8]

• Dong, M. W., & Li, M. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International, 34(8), 32-41. [Link][12]

• MDPI. (2021). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Molecules, 26(16), 4991. [Link][9]

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link][13]

• Royal Society of Chemistry. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Analyst, 139(10), 2267-2279. [Link][14]

• Spectroscopy Europe. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe, 30(6), 13-19. [Link][7]

• Shimadzu. (n.d.). LC/MS/MS Method Package for Short Chain Fatty Acids. [Link][20]

• ResearchGate. (2025). Practical tips on preparing plasma samples for drug analysis using SPME. [Link][15]

• Frontiers. (2022). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Frontiers in Microbiology, 13, 981201. [Link][21]

• ACS Publications. (2019). Quantification and Mass Isotopomer Profiling of α-Keto Acids in Central Carbon Metabolism. Analytical Chemistry, 91(2), 1469-1476. [Link][10]

• Rieke Metals. (n.d.). 5-Cyclopropyl-5-oxovaleric acid. [Link][11]

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Application Note: Robust Derivatization Protocols for the GC-MS Analysis of 5-Cyclopropyl-5-oxovaleric Acid

Abstract

This technical guide provides comprehensive, field-proven protocols for the derivatization of 5-cyclopropyl-5-oxovaleric acid for robust and reproducible analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Due to its polar carboxylic acid and ketone functional groups, direct GC-MS analysis of this keto acid is challenging, leading to poor chromatographic performance and thermal degradation.[1][2] This application note details two primary derivatization strategies: a single-step silylation and a two-step oximation-silylation method. The causality behind experimental choices, detailed step-by-step methodologies, and troubleshooting guidance are provided to ensure scientific integrity and successful implementation in research, clinical, and drug development settings.

Introduction: The Rationale for Derivatization

5-Cyclopropyl-5-oxovaleric acid is a molecule of interest due to its structural motifs relevant in medicinal chemistry and metabolic studies. Gas Chromatography-Mass Spectrometry (GC-MS) offers a powerful analytical platform for its quantification and identification. However, the inherent chemical properties of this keto acid—specifically the presence of a carboxylic acid and a ketone moiety—render it non-volatile and prone to thermal degradation at temperatures typical for GC analysis.[1][2]

Derivatization is a critical sample preparation step that chemically modifies the analyte to overcome these limitations.[1][2] The primary goals of derivatizing 5-cyclopropyl-5-oxovaleric acid are:

• Increased Volatility: By converting the polar carboxyl and keto functional groups into less polar derivatives, the volatility of the molecule is significantly increased, making it amenable to GC analysis.[1]

• Improved Thermal Stability: Derivatization protects the thermally labile keto and carboxylic acid groups, preventing decarboxylation and degradation in the hot GC injector.[1]

• Enhanced Chromatographic Performance: The reduction in polarity minimizes interactions with the stationary phase of the GC column, resulting in sharper, more symmetrical peaks and improved separation.[1]

• Prevention of Tautomerization: The ketone group can exist in equilibrium with its enol form. Derivatization "locks" the ketone into a single form, preventing the formation of multiple derivative peaks from a single analyte.[1]

This guide will focus on two robust methods: direct silylation, which targets the carboxylic acid and the enol form of the ketone, and a more comprehensive two-step oximation-silylation that provides distinct derivatization of both functional groups.

Materials and Reagents

• 5-Cyclopropyl-5-oxovaleric acid standard

• Anhydrous Pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Methoxyamine hydrochloride (MeOx)

• Anhydrous solvents (e.g., Acetonitrile, Ethyl Acetate)

• GC-grade reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas for evaporation

Safety Precaution: Derivatization reagents are often flammable, moisture-sensitive, and may be irritants. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). Store reagents under anhydrous conditions as moisture can deactivate them.[3]

Experimental Workflows and Protocols

Method 1: Single-Step Silylation

This method is a rapid and effective approach for the derivatization of the carboxylic acid and the enolizable ketone. Silylation replaces the active hydrogen in the carboxyl group and the enol-form of the ketone with a trimethylsilyl (TMS) group.[3][4] BSTFA is a powerful silylating agent, and the addition of TMCS as a catalyst enhances its reactivity.[3]

• Sample Preparation: Accurately weigh or pipette a known amount of the sample containing 5-cyclopropyl-5-oxovaleric acid into a 2 mL reaction vial. If in solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen. The absence of water is crucial for successful silylation.[3][5]

• Reagent Addition: Add 50 µL of anhydrous pyridine to dissolve the dried residue. Subsequently, add 100 µL of BSTFA + 1% TMCS to the vial.[2]

• Reaction Incubation: Tightly cap the vial and vortex for 30 seconds to ensure thorough mixing. Heat the vial at 70°C for 60 minutes in a heating block.[2]

• Sample Analysis: After incubation, allow the vial to cool to room temperature. The sample is now ready for direct injection into the GC-MS system.

Diagram of the single-step silylation workflow.

Method 2: Two-Step Oximation and Silylation

This is the most widely recommended method for keto acids as it addresses both functional groups separately, preventing tautomerization and ensuring a single, stable derivative.[1] The first step, oximation, protects the keto group by converting it to an oxime.[1][6] The subsequent silylation step then derivatizes the carboxylic acid group.[1]

• Sample Preparation: Prepare the dried sample in a 2 mL reaction vial as described in Protocol 1.

• Step 1: Oximation:

  • Prepare a fresh solution of Methoxyamine hydrochloride (MeOx) in anhydrous pyridine (e.g., 20 mg/mL).

  • Add 50 µL of the MeOx solution to the dried sample.[1]

  • Cap the vial tightly, vortex for 1 minute, and incubate the mixture at 37°C for 90 minutes.[1]

• Step 2: Silylation:

  • After the oximation step, cool the vial to room temperature.

  • Add 100 µL of MSTFA (or BSTFA + 1% TMCS) to the vial. MSTFA is often preferred as its by-products are highly volatile and less likely to interfere with the chromatogram.[7]

  • Recap the vial, vortex briefly, and incubate at 37°C for 30 minutes.[6]

• Sample Analysis: Cool the vial to room temperature. The derivatized sample is now ready for GC-MS analysis.

Diagram of the two-step oximation and silylation workflow.

GC-MS Analysis Parameters

The following parameters provide a starting point for the analysis of derivatized 5-cyclopropyl-5-oxovaleric acid. Optimization may be required based on the specific instrumentation.

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column
Injection Volume	1 µL
Injector Temp	250°C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial temp 70°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
MS System	Agilent 5977B MSD or equivalent
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM) for target quantification
Transfer Line Temp	280°C

Troubleshooting

Issue	Potential Cause	Suggested Solution
No or Low Peak Intensity	Incomplete derivatization; presence of moisture; sample degradation.	Ensure sample is completely dry before adding reagents.[3][6] Use fresh, anhydrous reagents and solvents. Optimize reaction time and temperature. Check for leaks in the GC system.
Multiple Peaks for Analyte	Incomplete derivatization; keto-enol tautomerism (if not using oximation).	For keto acids, the two-step oximation-silylation method is strongly recommended to prevent multiple derivatives.[1] Increase reagent excess and reaction time to ensure complete derivatization of all active sites.
Broad or Tailing Peaks	Active sites in the GC system (liner, column); insufficient derivatization.	Deactivate the GC inlet liner via silanization.[4] Ensure the derivatization reaction has gone to completion. Use a fresh, high-quality GC column.
Interfering Peaks from Reagents	Excess derivatizing agent or by-products.	Use MSTFA, which produces more volatile by-products than BSTFA.[7] If necessary, a gentle nitrogen stream can be used to evaporate some of the excess reagent before analysis, but be cautious of losing the more volatile derivatives.

Conclusion

The successful analysis of 5-cyclopropyl-5-oxovaleric acid by GC-MS is critically dependent on proper derivatization. Both the single-step silylation and the two-step oximation-silylation protocols presented here offer robust and reliable methods to produce volatile and thermally stable derivatives. For quantitative accuracy and to avoid chromatographic complexities arising from tautomerism, the two-step oximation-silylation method is superior and highly recommended. By following these detailed protocols and understanding the chemical principles behind them, researchers can achieve high-quality, reproducible data for this and other keto acids.

References

• Zenkevich, I. G. (2004). Acids: Derivatization for GC Analysis. In Encyclopedia of Analytical Science (2nd ed.). Elsevier.
• Mawhinney, T. P., & Kulling, S. E. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. In Gas Chromatography - Biochemicals, Narcotics and Essential Oils. IntechOpen.

• Bibel, M. (2025, March 9). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. Retrieved from [Link]

• Li, D., et al. (2020). Simultaneous determination of seven perfluoroalkyl carboxylic acids in water samples by 2,3,4,5,6-pentafluorobenzyl bromide derivatization and gas chromatography-mass spectrometry.
• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1-21.

• ACS Publications. (2024). Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. Retrieved from [Link]

• Rieke Metals. (n.d.). 5-Cyclopropyl-5-oxovaleric acid. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 22). Diazomethane (CH2N2). Retrieved from [Link]

• Villas-Bôas, S. G., et al. (2005). Chemical derivatization and mass spectral libraries in metabolic profiling by GC/MS and LC/MS/MS.
• Hueso-Ureña, F., et al. (2000). Gas chromatographic–mass spectrometric method for the determination of α-keto acids in urine.
• Chen, L., et al. (2016). Quantification and Mass Isotopomer Profiling of α-Keto Acids in Central Carbon Metabolism. Analytical Chemistry, 88(12), 6257-6264.

• ResearchGate. (2017). Which is better MSTFA or BSTFA for derivatisation sugar and organic acid?. Retrieved from [Link]

• Tsikas, D. (2000). Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates.

• ResearchGate. (2008). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Investigation of Organic Acids in Saffron Stigmas (Crocus sativus L.) Extract by Derivatization Method and Determination by GC/MS. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Retrieved from [Link]

• Presser, A., & Hölzer, W. (2000). Mechanism of Methyl Esterification of Carboxylic Acids by Trimethylsilyldiazomethane. Monatshefte für Chemie / Chemical Monthly, 131(10), 1049-1054.

• PubChem. (n.d.). 5-Cyclohexyl-5-oxopentanoic acid. Retrieved from [Link]

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5-Cyclopropyl-5-oxovaleric acid as a ligand for receptor binding assays

Application Note & Protocols

Characterizing 5-Cyclopropyl-5-oxovaleric Acid: A Methodological Guide for Receptor Binding Assays

Abstract: The identification and characterization of novel small molecules are foundational to drug discovery. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to approach the characterization of a novel compound, using 5-Cyclopropyl-5-oxovaleric acid as a representative example, in receptor binding assays. We delve into the core principles of ligand binding, provide detailed, step-by-step protocols for competitive binding assays, and explain the critical data analysis required to determine key pharmacological parameters such as the inhibitory constant (Kᵢ). The methodologies described herein are designed to be robust and self-validating, ensuring high-quality, reproducible data for assessing the potential of new chemical entities.

Introduction: The Challenge of Novel Ligand Characterization

G protein-coupled receptors (GPCRs), ion channels, and other receptor families are the targets for a significant percentage of all approved drugs.[1][2] The drug discovery pipeline is continually supplied with novel chemical entities, but a primary challenge lies in systematically determining if these compounds interact with a biological target and with what affinity. 5-Cyclopropyl-5-oxovaleric acid, a small molecule with a distinct cyclopropyl ketone moiety, represents a typical starting point for such an investigation. Without prior knowledge of its biological targets, a robust and systematic screening approach is necessary.

This guide outlines the strategic application of receptor binding assays to determine if a novel, unlabeled compound like 5-Cyclopropyl-5-oxovaleric acid can bind to a receptor of interest. The primary technique discussed is the competitive inhibition assay , which measures the ability of a test compound to displace a known, labeled ligand from a receptor.[3] This approach is the gold standard for initial characterization, providing a quantitative measure of binding affinity (Kᵢ) and serving as a critical step in lead identification and optimization.[2]

Core Principles of Receptor Binding Assays

Receptor binding assays are powerful tools used to quantify the interaction between a ligand and its receptor.[4][5] They are typically categorized into three main types:

• Saturation Assays: These experiments use increasing concentrations of a labeled ligand to determine the receptor density (Bₘₐₓ) and the equilibrium dissociation constant (Kₐ) of the labeled ligand itself.[6] This is fundamental for characterizing the receptor system before screening unknown compounds.

• Kinetic Assays: These measure the rates of association (kₒₙ) and dissociation (kₒբբ) of a labeled ligand, providing insights into the dynamics of the ligand-receptor interaction.[5]

• Competitive (or Inhibition) Assays: These are the most common format for screening unlabeled compounds. A fixed concentration of a labeled ligand (radioligand or fluorescent ligand) is incubated with the receptor in the presence of varying concentrations of the unlabeled test compound.[3] The goal is to determine the concentration of the test compound that inhibits 50% of the specific binding of the labeled ligand (the IC₅₀ value). This IC₅₀ is then used to calculate the inhibitory constant (Kᵢ), which reflects the affinity of the test compound for the receptor.[7]

This application note will focus on the competitive assay, as it is the most direct method for characterizing an unlabeled test compound like 5-Cyclopropyl-5-oxovaleric acid.

Strategic Workflow for Characterizing a Novel Compound

The process of characterizing a novel compound involves a logical sequence of steps, from preparation and assay selection to execution and data analysis. This workflow ensures that the results are reliable and interpretable.

Caption: Workflow for determining the binding affinity of a novel compound.

Detailed Protocols

Materials and Reagent Preparation

A. Test Compound Stock Solution:

• Compound: 5-Cyclopropyl-5-oxovaleric acid.

• Solvent: Prepare a high-concentration stock solution (e.g., 10-100 mM) in a suitable solvent like DMSO. The final concentration of DMSO in the assay should be kept low (<0.5%) to avoid interference.

• Storage: Store aliquots at -20°C or -80°C to prevent freeze-thaw cycles.

B. Receptor Preparation (Cell Membranes): This protocol is adapted from standard membrane preparation techniques.[8]

• Culture cells expressing the target receptor to near confluence.

• Harvest cells and wash with ice-cold Phosphate-Buffered Saline (PBS).

• Homogenize the cell pellet in 20 volumes of cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, protease inhibitors, pH 7.4).

• Centrifuge the homogenate at 1,000 x g for 5 minutes to remove nuclei and large debris.

• Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

• Resuspend the membrane pellet in fresh lysis buffer and repeat the centrifugation.

• Resuspend the final pellet in a suitable assay buffer, often containing a cryoprotectant like 10% sucrose.

• Determine the total protein concentration using a standard method like the BCA assay.

• Store membrane aliquots at -80°C until use.

C. Assay Buffer:

• A typical binding buffer is 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[8] The exact composition should be optimized for the specific receptor-ligand system.

Protocol 1: Radioligand Competitive Binding Assay

This protocol is a standard filtration-based assay, which remains the gold standard for its sensitivity and robustness.[2][3]

Principle: The unlabeled test compound (5-Cyclopropyl-5-oxovaleric acid) competes with a known radioligand for binding to the receptor. The amount of receptor-bound radioactivity is inversely proportional to the affinity and concentration of the test compound.

Caption: Principle of Competitive Radioligand Binding.

Procedure:

• Plate Setup: Use a 96-well plate. Prepare wells for Total Binding, Non-Specific Binding (NSB), and Test Compound concentrations.

• Reagent Addition: In a final assay volume of 250 µL:

  • Total Binding Wells: Add 150 µL of membrane preparation (e.g., 20-100 µg protein), 50 µL of assay buffer, and 50 µL of radioligand solution.

  • NSB Wells: Add 150 µL of membrane preparation, 50 µL of a high concentration of a known unlabeled ligand (saturating concentration, e.g., 1000x Kᵢ), and 50 µL of radioligand solution. This defines the binding that is not receptor-specific.

  • Test Compound Wells: Add 150 µL of membrane preparation, 50 µL of 5-Cyclopropyl-5-oxovaleric acid at various concentrations (typically a 10-point serial dilution), and 50 µL of radioligand solution. The radioligand concentration should ideally be at or below its Kₐ value to ensure assay sensitivity.[9]

• Incubation: Incubate the plate at a defined temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[8] This should be determined during assay development.

• Separation: Stop the reaction by rapid vacuum filtration onto glass fiber filters (e.g., GF/C filters pre-soaked in polyethyleneimine to reduce non-specific binding). Wash the filters quickly with ice-cold wash buffer to remove unbound radioligand.[3][8]

• Quantification: Dry the filters, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

Protocol 2: Fluorescent Ligand Competitive Binding Assay

This method offers a non-radioactive alternative with a simpler "add-mix-read" workflow, suitable for higher throughput.[10][11]

Procedure:

• Cell Seeding: Seed cells expressing the target receptor into 96-well black, clear-bottom plates and grow to near confluence.

• Assay Preparation: On the day of the assay, gently wash the cells twice with a suitable buffer (e.g., Hank's Balanced Salt Solution - HBSS).

• Compound Addition: Add the test compound (5-Cyclopropyl-5-oxovaleric acid) at various concentrations to the wells. Include control wells with buffer only (Total Binding) and a saturating concentration of a known unlabeled ligand (NSB).

• Fluorescent Ligand Addition: Add a fixed concentration of the fluorescent ligand to all wells.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes) to reach equilibrium.[10]

• Washing: Gently wash the cells twice with ice-cold buffer to remove unbound fluorescent ligand, leaving a final volume of buffer in each well.[10]

• Quantification: Read the plate on a fluorescence plate reader using the appropriate excitation and emission wavelengths.

Feature	Radioligand Assay	Fluorescent Ligand Assay
Principle	Measures radioactivity	Measures fluorescence intensity
Sensitivity	Very high, gold standard[3]	High, but can be limited by background fluorescence
Throughput	Moderate (filtration step)	High (homogenous "mix-and-read" formats possible)
Safety	Requires handling of radioactive materials	Non-radioactive, fewer safety concerns
Cost	Radioligands and disposal can be expensive	Fluorescent ligands and plate readers can be costly
Interference	Less prone to compound interference	Test compounds may be fluorescent or quench fluorescence

Data Analysis and Interpretation

A. Calculating Specific Binding: For each data point, calculate the specific binding: Specific Binding = Total Binding (CPM or RFU) - Non-Specific Binding (CPM or RFU)

B. Generating the Competition Curve:

• Convert the specific binding at each test compound concentration into a percentage of the maximum specific binding (where [Test Compound] = 0).

• Plot the percent specific binding against the logarithm of the test compound concentration.

• Fit the data using a non-linear regression model (e.g., "log(inhibitor) vs. response -- Variable slope (four parameters)") available in software like GraphPad Prism.[12] This will yield the IC₅₀ value.

C. Calculating the Inhibitory Constant (Kᵢ): The IC₅₀ is dependent on the concentration of the labeled ligand used in the assay.[13][14] To determine the intrinsic affinity of the test compound (Kᵢ), which is an assay-independent value, use the Cheng-Prusoff equation :[7]

Kᵢ = IC₅₀ / (1 + ([L]/Kₐ))

Where:

• IC₅₀: The concentration of the test compound that inhibits 50% of specific binding.

• [L]: The concentration of the labeled ligand used in the assay.

• Kₐ: The equilibrium dissociation constant of the labeled ligand for the receptor.

Trustworthiness Check: The Kₐ of the labeled ligand must be accurately determined via saturation binding experiments beforehand for the Kᵢ calculation to be valid.[9]

Conclusion and Next Steps

This guide provides a foundational framework for using receptor binding assays to characterize novel compounds like 5-Cyclopropyl-5-oxovaleric acid. By following these protocols, researchers can reliably determine the binding affinity (Kᵢ) of a test compound for a specific receptor target. A confirmed "hit" from a binding assay is a crucial first step. Subsequent studies should focus on:

• Selectivity Profiling: Screening the compound against a panel of related and unrelated receptors to determine its specificity.

• Functional Assays: Assessing whether the compound acts as an agonist, antagonist, or allosteric modulator by measuring downstream signaling events (e.g., second messenger accumulation, β-arrestin recruitment).[1][15]

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the compound to understand how chemical modifications affect binding affinity and functional activity.

These integrated approaches are essential for advancing a novel compound from an initial hit to a validated lead in the drug discovery process.

References

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Alfa Cytology. (n.d.). Saturation Radioligand Binding Assays. Retrieved from [Link]

• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(4), L421-L429.

• BMG LABTECH. (n.d.). Fluorescent ligand binding assays for GPCRs. Retrieved from [Link]

• Limbird, L. E. (2011). Radioligand binding methods for membrane preparations and intact cells. In Methods in Molecular Biology (Vol. 746, pp. 135-164). Humana Press.

• HORIBA Scientific. (n.d.). Validation of the activity of G-protein-coupled receptors (GPCRs) using SPRi. Retrieved from [Link]

• Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384.
• Stoddart, L. A., White, C. W., & Hill, S. J. (2015). Fluorescence- and bioluminescence-based approaches to study GPCR ligand binding. British Journal of Pharmacology, 172(11), 2745-2760.

• Fluidic Sciences. (n.d.). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

• Lopiccolo, J., & Mourad, A. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. In Methods in Molecular Biology (Vol. 2269, pp. 227-240). Humana Press.
• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British Journal of Pharmacology, 161(6), 1219-1237.
• Kramer, C., Kalliokoski, T., Gedeck, P., & Vulpetti, A. (2012). Combining IC50 or Ki values from different sources is a source of significant noise.
• Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell, 28(21), 2755-2760.
• Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 74, 2.7.1-2.7.16.

• Edinburgh Instruments. (n.d.). Ligand Binding Assays on the Basis of Fluorescence Anisotropy. Retrieved from [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

• Dahal, R., & Asee, A. (2019). Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. ACS Infectious Diseases, 5(6), 855-869.

• Shapiro, A. B. (2022). Answer to "How to determine the IC50 value with a competitive binding kinetic test?". ResearchGate. Retrieved from [Link]

• Kalliokoski, T., Kramer, C., Vulpetti, A., & Gedeck, P. (2013). Combining IC50 or Ki values from different sources is a source of significant noise.
• Sittampalam, G. S., Gal-Edd, N., Arkin, M., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual.

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• 1. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPCR Screening & Profiling with Binding Assays - Creative Biogene [creative-biogene.com]
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• 15. journals.physiology.org [journals.physiology.org]

Protocol for recrystallization of 5-Cyclopropyl-5-oxovaleric acid

An Application Note and Detailed Protocol for the Recrystallization of 5-Cyclopropyl-5-oxovaleric acid

Abstract

This document provides a comprehensive, step-by-step protocol for the purification of 5-Cyclopropyl-5-oxovaleric acid via recrystallization. Designed for researchers, chemists, and drug development professionals, this guide moves beyond a simple list of instructions to explain the fundamental principles and causal relationships behind each procedural choice. By integrating field-proven insights with established chemical theory, this protocol serves as a self-validating system to reliably achieve high-purity material, which is often critical for subsequent synthetic steps and biological assays. Safety considerations, solvent selection strategies, troubleshooting, and methods for purity verification are discussed in detail.

Scientific Foundation: The Principle of Differential Solubility

Recrystallization is a powerful purification technique for solid organic compounds that exploits the differences in solubility between the target compound and its impurities within a selected solvent or solvent system. The core principle is that most solids are more soluble in a hot solvent than in a cold one.[1][2] An ideal recrystallization process involves:

• Dissolving the impure solid in a minimum amount of a suitable hot solvent to create a saturated solution.

• Filtering the hot solution to remove any insoluble impurities.

• Allowing the solution to cool slowly and undisturbed, causing the solubility of the target compound to decrease and leading to the formation of a crystalline lattice.

• Excluding impurities from this growing crystal lattice, as they do not fit into the well-ordered structure and thus remain dissolved in the cold solvent (the "mother liquor").

• Isolating the purified crystals by filtration.

5-Cyclopropyl-5-oxovaleric acid possesses both a carboxylic acid and a ketone functional group.[3] These polar groups suggest that polar solvents will be effective solubilizers, particularly those capable of hydrogen bonding.[4]

Pre-Protocol Safety Mandates

All procedures must be conducted within a certified chemical fume hood. Personal Protective Equipment (PPE), including chemical-resistant gloves, a flame-resistant lab coat, and splash-proof safety goggles, is mandatory. Before beginning, consult the Safety Data Sheets (SDS) for 5-Cyclopropyl-5-oxovaleric acid and all solvents to be used.

Materials & Analytical Equipment

Reagents & Consumables:

• Crude 5-Cyclopropyl-5-oxovaleric acid (purity <95%)

• Chosen Recrystallization Solvent (See Section 4)

• Deionized Water

• Ethanol (Reagent Grade)

• Ethyl Acetate (Reagent Grade)

• Hexanes (Reagent Grade)

• Activated Carbon, Decolorizing (Optional)

• Filter Paper (Qualitative, sized for funnels)

Apparatus:

• Erlenmeyer Flasks (x3, appropriate size)

• Hotplate/Stirrer with magnetic stir bars

• Powder Funnel

• Short-stem Glass Funnel

• Büchner Funnel and Vacuum Flask

• Vacuum Tubing and Source

• Spatulas and Glass Stirring Rods

• Watch Glass

• Ice Bath

• Melting Point Apparatus

• FT-IR or NMR Spectrometer for analysis

The Critical Step: Solvent System Selection

The success of recrystallization is critically dependent on the choice of solvent. The ideal solvent should fully dissolve the target compound at its boiling point but have very low solubility for it at low temperatures (e.g., 0-4 °C). For carboxylic acids, solvent mixtures containing ethanol and/or water are often effective.[4]

Experimental Determination of Optimal Solvent: Before committing to a bulk procedure, perform small-scale solubility tests with ~20-30 mg of crude material in test tubes with ~0.5 mL of the candidate solvents.

Table 1: Predicted Solubility Profile and Rationale for Solvent Selection

Solvent System	Solubility (Cold)	Solubility (Hot)	Rationale & Comments
Water	Low	Moderate	The carboxylic acid group imparts some water solubility, especially when hot. A good starting choice for a "green" and effective solvent.
Ethanol/Water	Low-Moderate	High	A powerful mixed-solvent system. Ethanol dissolves the compound, and water acts as an anti-solvent. The ratio can be fine-tuned for optimal recovery.[4]
Ethyl Acetate/Hexanes	Low	High	A common choice for moderately polar compounds. Ethyl acetate is the primary solvent, while hexanes serve as the anti-solvent to induce precipitation upon cooling.

Based on general principles for keto-carboxylic acids, an Ethanol/Water mixture is recommended as the primary system for this protocol.

Detailed Experimental Protocol

Part A: Dissolution and Decolorization

• Preparation: Place 1.0 g of crude 5-Cyclopropyl-5-oxovaleric acid into a 50 mL Erlenmeyer flask equipped with a magnetic stir bar.

• Initial Dissolution: Add 5 mL of ethanol to the flask. Place the flask on a hotplate/stirrer and heat gently to near boiling while stirring. The compound should dissolve readily.

• Hot Filtration (If necessary): If insoluble particulate matter is observed, perform a hot filtration. Place a short-stem funnel with fluted filter paper into a second, pre-heated Erlenmeyer flask and pour the hot solution through. This prevents premature crystallization.[2]

• Decolorization (If necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a very small spatula tip of decolorizing activated carbon. Swirl and reheat to a boil for 2-3 minutes.[2] Perform hot filtration as described in step 3 to remove the carbon.

• Inducing Saturation: While the ethanol solution is hot and stirring, add deionized water dropwise until a faint, persistent cloudiness (turbidity) appears. This indicates the solution is saturated.

• Re-homogenization: Add a few drops of hot ethanol until the cloudiness just disappears, resulting in a clear, saturated solution at high temperature.

Part B: Crystallization and Isolation

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed on the benchtop. Rationale: Slow cooling is crucial for the formation of large, well-defined crystals, which are purer because impurities are selectively excluded from the growing crystal lattice.[1][2]

• Maximizing Yield: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 20 minutes to maximize the precipitation of the product from the solution.

• Vacuum Filtration: Set up a Büchner funnel with filter paper over a vacuum flask. Wet the filter paper with a small amount of the cold ethanol/water mother liquor to ensure a good seal.

• Crystal Collection: Swirl the cold slurry and pour it into the center of the Büchner funnel with the vacuum applied.

• Washing: Wash the collected crystals with two small portions (2-3 mL each) of ice-cold ethanol/water. Rationale: Using ice-cold solvent for washing removes adhered mother liquor containing impurities without significantly dissolving the desired product crystals.

• Initial Drying: Leave the crystals in the funnel with the vacuum on for 5-10 minutes to pull air through and remove the bulk of the solvent.

Part C: Final Drying and Characterization

• Final Drying: Transfer the filter cake to a pre-weighed watch glass and spread it thinly. Dry the crystals to a constant weight, either in a vacuum oven at low heat (<50 °C) or in a desiccator under vacuum.

• Yield Calculation: Weigh the final, dried product and calculate the percent recovery.

• Purity Assessment: Determine the melting point of the recrystallized product. A pure compound should exhibit a sharp melting point range (1-2 °C). Compare this to the broader melting range of the crude starting material. Further confirm identity and purity using FT-IR or NMR spectroscopy.

Visual Protocol Workflow

The logical flow of the recrystallization process, including key decision points, is outlined below.

Caption: Decision-based workflow for the purification of 5-Cyclopropyl-5-oxovaleric acid.

Troubleshooting Common Issues

Table 2: Troubleshooting Guide for Recrystallization

Observation	Potential Cause	Recommended Solution(s)
"Oiling Out" (Product separates as a liquid)	The melting point of the compound is below the boiling point of the solvent; solution is supersaturated with impurities.	Use more of the primary solvent (ethanol) before adding the anti-solvent (water) to lower the saturation point. Ensure slower cooling.
No Crystals Form Upon Cooling	Too much solvent was used, preventing saturation; solution is supersaturated.	Boil off some of the solvent to increase concentration. Scratch the inner wall of the flask with a glass rod at the liquid's surface to create nucleation sites. Add a "seed crystal" from a previous batch.[1]
Very Low Yield/Recovery	Too much solvent used; crystals are significantly soluble in cold solvent; premature crystallization during hot filtration.	Use the minimum amount of solvent necessary. Ensure the ice bath is sufficiently cold. Pre-heat all glassware used for hot filtration.
Crystals Remain Colored	The impurity is co-crystallizing or was not fully removed by the activated carbon.	Repeat the recrystallization. Ensure the activated carbon is fresh and use a slightly larger quantity.

References

• Benchchem. (n.d.). Application Note: Recrystallization Protocol for the Purification of 3-formyl-2-pyrazinecarboxylic Acid.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• University of Wisconsin-Green Bay. (n.d.). Recrystallization of Benzoic Acid.
• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization.

• PubChem. (n.d.). 5-Cyclohexyl-5-oxopentanoic acid. Retrieved from [Link]

• Rieke Metals. (n.d.). 5-Cyclopropyl-5-oxovaleric acid.

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• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. 5-Cyclopropyl-5-oxovaleric acid | #7085c | Rieke Metals Products & Services [riekemetals.com]
• 4. Reagents & Solvents [chem.rochester.edu]

Harnessing 5-Cyclopropyl-5-oxovaleric acid as a Precision Chemical Probe for α-Ketoglutarate-Dependent Dioxygenases

An Application Guide for Researchers

This document provides a comprehensive guide for the application of 5-Cyclopropyl-5-oxovaleric acid as a chemical probe. Designed for researchers in metabolic signaling, epigenetics, and drug discovery, these notes offer both the foundational principles and detailed experimental protocols required to effectively utilize this tool for target validation and pathway elucidation. Our focus is on ensuring scientific rigor through self-validating experimental design and robust data interpretation.

Foundational Principles: Why a Ketoacid Probe?

5-Cyclopropyl-5-oxovaleric acid is a synthetic ketoacid designed as a structural and chemical mimic of the endogenous metabolite α-ketoglutarate (α-KG). α-KG is a critical co-substrate for a large family of non-heme iron-dependent dioxygenases, which play pivotal roles in histone and DNA demethylation, collagen biosynthesis, and hypoxic signaling.

The probe's mechanism of action is rooted in competitive inhibition.[1] Its carboxylate and α-keto groups chelate the active site iron atom in a manner analogous to α-KG, while the terminal cyclopropyl group provides steric bulk that prevents enzymatic turnover. This leads to potent and often selective inhibition, allowing researchers to dissect the function of specific α-KG-dependent enzymes in complex biological systems. The ideal chemical probe is potent, selective, and demonstrates clear on-target activity in cellular contexts.[2]

Figure 1: Mechanism of competitive inhibition at the enzyme active site.

Experimental Protocols: From Benchtop to Cell

Successful application of a chemical probe requires validation at multiple levels. We present two core protocols: an in vitro assay to determine biochemical potency and a cellular assay to confirm target engagement in a physiological context.

Protocol 2.1: In Vitro Enzyme Inhibition Assay (IC50 Determination)

This protocol is designed to quantify the concentration-dependent inhibition of a purified α-KG-dependent enzyme by 5-Cyclopropyl-5-oxovaleric acid.

Pillar of Trustworthiness: This assay includes positive (no inhibitor) and negative (no enzyme) controls to define the dynamic range of the assay. The resulting sigmoidal dose-response curve validates the inhibitory activity.[1]

Materials:

• Purified recombinant target enzyme (e.g., a histone demethylase).

• 5-Cyclopropyl-5-oxovaleric acid, 10 mM stock in DMSO.

• α-Ketoglutarate, sodium salt.

• Enzyme's primary substrate (e.g., a methylated histone peptide).

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM KCl, 2 mM Ascorbate, 100 µM (NH₄)₂Fe(SO₄)₂·6H₂O).

• Detection reagents (format-dependent, e.g., formaldehyde detection kit or antibody-based detection).

• 384-well, low-volume, non-binding plates.

Step-by-Step Methodology:

• Inhibitor Dilution: Create an 11-point, 1:3 serial dilution of 5-Cyclopropyl-5-oxovaleric acid in DMSO. The final well concentrations should typically range from 100 µM to 1.7 nM.

• Plate Preparation: Using an acoustic dispenser or manual multichannel pipette, transfer 50 nL of each inhibitor concentration (and DMSO for controls) into the appropriate wells of the 384-well plate.

• Enzyme Addition: Prepare a 2X enzyme solution in Assay Buffer. Add 5 µL of this solution to each well.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the probe to bind to the enzyme.[3]

• Reaction Initiation: Prepare a 2X substrate solution containing α-KG (at its Km concentration) and the primary substrate in Assay Buffer. Add 5 µL to each well to start the reaction.

• Reaction Incubation: Incubate the plate at the enzyme's optimal temperature (e.g., 37°C) for a predetermined time (e.g., 45-60 minutes) within the established linear range of the reaction.

• Signal Detection: Stop the reaction and add detection reagents according to the manufacturer's protocol. Read the plate on a compatible microplate reader.

• Data Analysis:

  • Normalize the data using the high (DMSO only) and low (no enzyme) controls.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data using a four-parameter variable slope model to calculate the IC50 value, which represents the concentration of inhibitor required for 50% inhibition.[1]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. The era of high-quality chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for High-Throughput Screening of 5-Cyclopropyl-5-oxovaleric acid

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and implementing high-throughput screening (HTS) campaigns for the novel small molecule, 5-Cyclopropyl-5-oxovaleric acid. Lacking a defined biological target, this guide proposes a rational, multi-pronged screening strategy based on the compound's key structural motifs: a carboxylic acid and a cyclopropyl ketone. We present detailed protocols for three distinct HTS assays targeting cyclooxygenase (COX) enzymes, fatty acid amide hydrolase (FAAH), and G protein-coupled receptors (GPCRs). The causality behind experimental choices, self-validating systems, and data interpretation are emphasized to ensure scientific integrity and accelerate the discovery of potential therapeutic applications for this compound.

Introduction: Rationale for Screening 5-Cyclopropyl-5-oxovaleric acid

The discovery of novel bioactive molecules is a cornerstone of modern therapeutics. 5-Cyclopropyl-5-oxovaleric acid presents an intriguing scaffold for biological screening due to its distinct chemical features.

• The Carboxylic Acid Moiety: This functional group is a well-established pharmacophore present in numerous approved drugs, including non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes.[1] The acidity and hydrogen bonding capability of carboxylic acids often play a crucial role in drug-target interactions.[1]

• The Cyclopropyl Group: The inclusion of a cyclopropyl ring is a common strategy in medicinal chemistry to enhance metabolic stability, improve potency, and reduce off-target effects.[2][3][4][5] Its rigid nature can lock the molecule into a bioactive conformation, favoring binding to a specific target.[2]

• The Ketone and Alkyl Chain: The overall structure bears some resemblance to fatty acids, suggesting potential interactions with enzymes involved in lipid metabolism, such as fatty acid amide hydrolase (FAAH).

This application note will guide the user through a logical screening cascade to explore these potential biological activities.

Figure 1. Logical workflow for the HTS of 5-Cyclopropyl-5-oxovaleric acid.

Physicochemical Properties for HTS

Before initiating an HTS campaign, it is crucial to assess the physicochemical properties of the test compound to ensure its suitability for screening.

Property	Recommended Range for HTS	Significance
Solubility	>50 µM in assay buffer	Poor solubility can lead to false negatives or positives due to compound precipitation. Initial solubility should be determined in the specific buffer used for each assay.
Purity	>95%	Impurities can interfere with the assay or may themselves be active, leading to misleading results. Purity should be confirmed by LC-MS or NMR.
Stability	<10% degradation over 24h	The compound should be stable in the assay buffer under the conditions of the experiment (e.g., temperature, pH). Degradation can lead to a loss of activity or the formation of active byproducts.
Promiscuous Inhibition	Flags to be noted	Certain structural motifs can lead to non-specific inhibition (e.g., aggregation, reactivity). Computational tools can predict such liabilities, which should be considered during hit validation.

HTS Assay Protocols

The following sections provide detailed protocols for three distinct HTS assays. These are designed to be robust, scalable, and suitable for identifying "hit" molecules that modulate the activity of the respective targets.[6]

Assay 1: Cyclooxygenase (COX) Inhibition Assay (Fluorometric)

Rationale: The presence of a carboxylic acid moiety in 5-Cyclopropyl-5-oxovaleric acid makes COX enzymes a prime hypothetical target. This assay will determine if the compound can inhibit the peroxidase activity of COX-1 and COX-2.[7][8][9]

Principle: This assay utilizes the peroxidase component of COX enzymes. The reaction between prostaglandin G2 (PGG2) and 10-acetyl-3,7-dihydroxyphenoxazine (ADHP) produces the highly fluorescent compound resorufin.[10][11] An inhibitor of COX will reduce the production of resorufin.[10][11]

Figure 2. Principle of the COX fluorescent inhibitor screening assay.

Materials:

• COX-1 (ovine) and COX-2 (human recombinant) enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Hemin

• 10-acetyl-3,7-dihydroxyphenoxazine (ADHP)

• Arachidonic acid

• Positive control inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1)

• 384-well black, flat-bottom plates

• Fluorescence plate reader (Excitation: 535 nm, Emission: 587 nm)

Protocol:

• Compound Plating:

  • Prepare a 10 mM stock solution of 5-Cyclopropyl-5-oxovaleric acid in DMSO.

  • In a 384-well plate, add 1 µL of the test compound at various concentrations (e.g., 10-point, 3-fold serial dilution starting from 100 µM).

  • For positive controls, add 1 µL of Celecoxib (for COX-2) or SC-560 (for COX-1) dilutions.

  • For negative controls (100% activity), add 1 µL of DMSO.

• Reagent Preparation:

  • Prepare a Reaction Mix containing COX Assay Buffer, Hemin, and either COX-1 or COX-2 enzyme.

  • Prepare the ADHP substrate solution in assay buffer.

  • Prepare the arachidonic acid solution.

• Assay Procedure:

  • To each well of the compound-plated 384-well plate, add 20 µL of the enzyme/Hemin mixture.

  • Incubate for 15 minutes at room temperature to allow for potential inhibitor binding.

  • Add 20 µL of the ADHP substrate solution.

  • Initiate the reaction by adding 10 µL of the arachidonic acid solution.

  • Immediately transfer the plate to a microplate reader and measure the fluorescence kinetically for 10-15 minutes at 37°C.[12][13]

Data Analysis:

• Calculate the rate of reaction (slope of the linear portion of the kinetic curve).

• Normalize the data to the controls:

  • % Inhibition = (1 - (Ratesample - Ratebackground) / (Rate100% activity - Ratebackground)) * 100

• Plot the % inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Assay 2: Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay (Fluorometric)

Rationale: FAAH is a serine hydrolase that degrades fatty acid amides, including the endocannabinoid anandamide.[14][15] The structural similarity of 5-Cyclopropyl-5-oxovaleric acid to endogenous lipids makes FAAH a plausible target. Inhibition of FAAH is a therapeutic strategy for pain and inflammation.[15]

Principle: This assay uses a fluorogenic substrate, arachidonoyl 7-amino, 4-methylcoumarin amide (AAMCA), which is cleaved by FAAH to release the highly fluorescent product, 7-amino-4-methylcoumarin (AMC).[15][16] A decrease in the rate of AMC formation indicates inhibition of FAAH.[15]

Materials:

• Human recombinant FAAH enzyme

• FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• Arachidonoyl 7-amino, 4-methylcoumarin amide (AAMCA) substrate

• Positive control inhibitor (e.g., JZL195)

• 384-well black, flat-bottom plates

• Fluorescence plate reader (Excitation: 355-360 nm, Emission: 460-465 nm)[16][17]

Protocol:

• Compound Plating:

  • Follow the same procedure as in the COX assay to plate the test compound and controls.

• Assay Procedure:

  • To each well of the compound-plated 384-well plate, add 10 µL of the diluted FAAH enzyme solution.

  • Incubate the plate for 15 minutes at room temperature.

  • Initiate the enzymatic reaction by adding 10 µL of the AAMCA substrate solution to all wells.[15]

  • Immediately transfer the plate to a microplate reader pre-heated to 37°C.[16]

  • Measure the fluorescence intensity kinetically every 60 seconds for 30 minutes.[15]

Data Analysis:

• Similar to the COX assay, calculate the reaction rates and determine the % inhibition and IC50 values.

Assay 3: Cell-Based Calcium Mobilization Assay for Gq-Coupled GPCRs

Rationale: G protein-coupled receptors (GPCRs) are a large and diverse family of cell surface receptors that are common targets for a wide range of drugs.[18][19] A cell-based assay provides a more physiologically relevant context and can identify compounds that modulate receptor activity through various mechanisms. This assay will screen for agonistic or antagonistic activity at a representative Gq-coupled GPCR.

Principle: Activation of Gq-coupled GPCRs leads to the release of calcium (Ca2+) from intracellular stores.[18][20] This transient increase in intracellular Ca2+ can be detected using a calcium-sensitive fluorescent dye.[20][21] Agonists will induce a calcium signal, while antagonists will block the signal produced by a known agonist.

Figure 3. Signaling pathway of a Gq-coupled GPCR leading to calcium mobilization.

Materials:

• HEK293 cells stably expressing a Gq-coupled GPCR of interest (e.g., a muscarinic or purinergic receptor)

• Cell culture medium

• Calcium-sensitive dye kit (e.g., Fluo-4 AM) with probenecid

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Known agonist and antagonist for the target GPCR

• 384-well black, clear-bottom cell culture plates

• Fluorescence Imaging Plate Reader (FLIPR) or equivalent kinetic plate reader

Protocol:

• Cell Plating:

  • Seed the HEK293 cells into 384-well plates at an optimized density to achieve a confluent monolayer on the day of the assay.[20]

  • Incubate overnight at 37°C, 5% CO2.

• Dye Loading:

  • Remove the cell culture medium and add the calcium-sensitive dye loading solution containing probenecid.

  • Incubate for 1 hour at 37°C, 5% CO2.

• Compound Addition and Measurement:

  • Place the cell plate into the FLIPR instrument.

  • For agonist screening: Add the test compound and measure the fluorescence signal kinetically for 2-3 minutes.

  • For antagonist screening: Pre-incubate the cells with the test compound for 15-30 minutes, then add a known agonist at its EC80 concentration and measure the fluorescence signal.

Data Analysis:

• The fluorescence signal is typically measured as the maximum peak height or the area under the curve.

• For agonist mode: Normalize the data to the response of a saturating concentration of the known agonist. Determine EC50 values for active compounds.

• For antagonist mode: Normalize the data to the response of the agonist in the absence of the test compound. Determine IC50 values for active compounds.

Hit Triage and Validation

A successful HTS campaign will identify a number of "hits." The next critical step is to triage and validate these hits to eliminate false positives and prioritize the most promising compounds for further study.

Figure 4. A typical hit validation workflow.

References

• Ghafouri, N., et al. (2016). A spectrophotometric assay for fatty acid amide hydrolase suitable for high-throughput screening. PubMed. Available at: [Link]

• Reddanna, P., et al. (2008). High-throughput screening assays for cyclooxygenase-2 and 5-lipoxygenase, the targets for inflammatory disorders. PubMed. Available at: [Link]

• Yu, H., et al. (2015). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. Available at: [Link]

• Celtarys. (n.d.). High-Throughput Screening of GPCRs for Drug Discovery. Celtarys. Available at: [Link]

• Reddanna, P. (2008). Highthroughputput Screening (HTS) Assays for Cyclooxygenase-2 and 5-Lipoxygenase, the Targets for Inflammatory Disorders. University of Hyderabad. Available at: [Link]

• Eglen, R. M., et al. (2001). Cell-Based High-Throughput Screening Assay System for Monitoring G Protein-Coupled Receptor Activation Using β-Galactosidase Enzyme Complementation Technology. Semantic Scholar. Available at: [Link]

• Wootten, D., et al. (2018). Advances in G Protein-Coupled Receptor High-throughput Screening. PMC - NIH. Available at: [Link]

• Reddanna, P. (2008). High-throughput screening assays for cyclooxygenase-2 and 5-lipoxygenase, the targets for inflammatory disorders. ResearchGate. Available at: [Link]

• Agilent. (2021). High-Throughput GPCR Assay Development. Agilent. Available at: [Link]

• Stoddart, L. A., et al. (2020). GzESTY as an optimized cell-based assay for initial steps in GPCR deorphanization. PMC. Available at: [Link]

• Eurofins Discovery. (n.d.). Calcium Flux Assays - GPCR Monitoring via Gq 2nd Messenger. Eurofins Discovery. Available at: [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. Available at: [Link]

• Celtarys. (n.d.). High-Throughput Screening of GPCRs for Drug Discovery. Celtarys. Available at: [Link]

• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ResearchGate. Available at: [Link]

• Wang, J., et al. (2012). Effects of fatty acid amide hydrolase (FAAH) high-throughput screening... ResearchGate. Available at: [Link]

• Shanu-Wilson, J. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. Available at: [Link]

• Baell, J. B., & Walters, M. A. (2014). The essential roles of chemistry in high-throughput screening triage. PubMed Central - NIH. Available at: [Link]

• Studley, J. (n.d.). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. Available at: [Link]

• Interchim. (n.d.). COX Fluorescent Inhibitor Screening Assay Kit. Interchim. Available at: [Link]

• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). Assay Genie. Available at: [Link]

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• Zhang, J. H., et al. (2014). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. PMC. Available at: [Link]

• Eurofins Discovery. (n.d.). Fatty Acid Amide Hydrolase Human Enzymatic LeadHunter Assay. Eurofins Discovery. Available at: [Link]

• Elabscience. (n.d.). Fatty Acid Amide Hydrolase (FAAH) Activity Fluorometric Assay Kit (E-BC-F082). Elabscience. Available at: [Link]

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• Headley, J. V., et al. (2016). Rapid Screening of Carboxylic Acids from Waste and Surface Waters by ESI-MS/MS Using Barium Ion Chemistry and On-Line Membrane Sampling. ResearchGate. Available at: [Link]

• Szaflarski, W., & Cios, A. (2011). Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests. PMC - PubMed Central. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Cyclopropyl-5-oxovaleric Acid

Introduction

Welcome to the technical support guide for the synthesis of 5-Cyclopropyl-5-oxovaleric acid. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols. Our goal is to help you navigate the common challenges associated with this synthesis, thereby improving your yield, purity, and overall success rate. The primary synthetic route discussed is the Friedel-Crafts acylation of cyclopropylbenzene with glutaric anhydride, a robust but nuanced reaction that requires careful control of conditions.

Section 1: Synthesis Overview and Mechanism

The synthesis of 5-Cyclopropyl-5-oxovaleric acid is most commonly achieved via the Friedel-Crafts acylation of cyclopropylbenzene with glutaric anhydride, using a Lewis acid catalyst, typically aluminum chloride (AlCl₃). The cyclopropyl group is an activating ortho-, para- director, leading primarily to the desired para-substituted product.

The reaction proceeds through several key steps:

• Formation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates with an oxygen atom on the glutaric anhydride, which facilitates the cleavage of a C-O bond to form a highly electrophilic acylium ion.

• Electrophilic Aromatic Substitution: The electron-rich cyclopropylbenzene attacks the acylium ion. The cyclopropyl group directs this attack to the ortho and para positions. The para position is sterically less hindered, making it the major product. This step temporarily disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation known as the sigma complex.

• Re-aromatization: A base (typically the [AlCl₃(anhydride)]⁻ complex) removes a proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring.

• Catalyst Complexation: The ketone product, being a Lewis base, immediately forms a stable complex with the AlCl₃ catalyst.[1] This is a critical point, as it means the catalyst is not truly catalytic and must be used in stoichiometric amounts or greater.

• Hydrolysis (Workup): The reaction is quenched with water or dilute acid to hydrolyze the aluminum-ketone complex and liberate the final product.

General Reaction Scheme

Caption: High-level workflow for the Friedel-Crafts acylation synthesis.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is very low or I recovered only starting material. What went wrong?

This is the most frequent issue and usually points to problems with the catalyst or reaction conditions.

• Potential Cause A: Inactive Lewis Acid Catalyst

  • Explanation: Aluminum chloride (AlCl₃) is extremely hygroscopic. It reacts violently with atmospheric moisture to form aluminum hydroxide and HCl, rendering it inactive.[1] Using old or improperly stored AlCl₃ is a primary cause of reaction failure.

  • Solution:

    • Use Fresh Catalyst: Always use a freshly opened bottle of anhydrous AlCl₃.

    • Handle in Inert Atmosphere: Weigh and transfer AlCl₃ in a glovebox or under a stream of dry nitrogen or argon.

    • Ensure Dry Glassware: Oven-dry all glassware overnight at >120 °C and cool it under a stream of inert gas or in a desiccator immediately before use.

    • Use Anhydrous Solvent: The reaction solvent (e.g., Dichloromethane, 1,2-Dichloroethane) must be anhydrous. Use a freshly opened bottle of anhydrous solvent or pass it through an activated alumina column.

• Potential Cause B: Insufficient Catalyst

  • Explanation: In Friedel-Crafts acylation, the product ketone forms a stable complex with the Lewis acid catalyst.[1] This complexation removes the AlCl₃ from the catalytic cycle. Therefore, at least one molar equivalent of AlCl₃ is required for every mole of glutaric anhydride. To drive the reaction to completion, a slight excess is often necessary.

  • Solution:

    • Ensure you are using at least 1.1 to 1.2 molar equivalents of AlCl₃ relative to the limiting reagent (glutaric anhydride). See the optimized protocol in Section 4 for a detailed reagent table.

• Potential Cause C: Sub-optimal Reaction Temperature

  • Explanation: The initial formation of the acylium ion and its reaction with cyclopropylbenzene is highly exothermic. Adding the reactants too quickly or at too high a temperature can lead to uncontrolled side reactions and decomposition.[1] Conversely, if the temperature is too low, the reaction rate may be impractically slow.

  • Solution:

    • Controlled Addition: Add the AlCl₃ portion-wise to the solution of cyclopropylbenzene and glutaric anhydride at 0 °C (ice bath).

    • Gradual Warming: After the addition is complete, allow the reaction to stir at 0 °C for a period before slowly warming to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Q2: I'm observing the formation of multiple products or significant byproducts. What is the cause?

While Friedel-Crafts acylation is generally cleaner than alkylation, byproduct formation can still occur.

• Potential Cause A: Isomer Formation

  • Explanation: The cyclopropyl group directs acylation to both the ortho and para positions. While the para-isomer is sterically favored and typically the major product, a significant amount of the ortho-isomer can form, especially at higher temperatures.

  • Solution:

    • Maintain Low Temperature: Running the reaction at 0 °C or below maximizes the formation of the thermodynamically favored para product.

    • Purification: The ortho and para isomers can usually be separated by column chromatography on silica gel.

• Potential Cause B: Reaction with Solvent

  • Explanation: While inert solvents like Dichloromethane (DCM) or Dichloroethane (DCE) are standard, using a reactive solvent can lead to undesired products. For example, using benzene as a solvent would lead to competitive acylation of the solvent itself.

  • Solution:

    • Strictly use inert, anhydrous solvents. Chlorinated solvents are generally preferred. Nitrobenzene can be used but makes workup more difficult due to its high boiling point.

Q3: The workup procedure is difficult, and I'm having trouble isolating the product.

• Potential Cause A: Emulsion During Aqueous Quench

  • Explanation: Quenching the reaction mixture, which contains aluminum salts, often leads to the formation of thick emulsions that make phase separation impossible.

  • Solution:

    • Slow, Cold Quench: Pour the reaction mixture slowly onto a vigorously stirred mixture of crushed ice and concentrated HCl. The acid helps to break down the aluminum complexes into water-soluble salts.

    • Salting Out: If an emulsion persists, add a saturated solution of NaCl (brine) to increase the ionic strength of the aqueous phase, which can help force phase separation.

    • Filtration: Sometimes, filtering the emulsified mixture through a pad of Celite® can help break up the emulsion.

• Potential Cause B: Product is Difficult to Purify

  • Explanation: The crude product may contain unreacted starting materials or isomeric byproducts that are difficult to separate.

  • Solution:

    • Acid-Base Extraction: The product is a carboxylic acid. After the initial workup, you can dissolve the crude organic residue in a solvent like ethyl acetate and extract with a mild base (e.g., 1M NaOH or NaHCO₃ solution). The product will move to the aqueous phase as its carboxylate salt, leaving non-acidic impurities behind. Re-acidification of the aqueous layer with HCl will precipitate the pure product, which can then be collected by filtration or extracted back into an organic solvent.

    • Recrystallization: If the product is solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes or toluene) is an effective final purification step.

Section 3: Frequently Asked Questions (FAQs)

• FAQ 1: Why is Friedel-Crafts acylation used instead of alkylation to make similar structures? Friedel-Crafts acylation has two major advantages over alkylation. First, the acylium ion electrophile does not undergo carbocation rearrangements, which are a common problem in alkylations.[2][3] Second, the product of acylation is a ketone, which has an electron-withdrawing acyl group. This group deactivates the aromatic ring, preventing further reactions (polyacylation).[3][4] In contrast, the alkyl group added during alkylation activates the ring, making the product more reactive than the starting material and leading to polyalkylation.[2]

• FAQ 2: Can I use a different Lewis acid besides aluminum chloride? Yes, other Lewis acids can be used, though AlCl₃ is the most common and often the most effective for this reaction. Ferric chloride (FeCl₃) is a milder and less expensive alternative but may result in lower yields or require higher temperatures. Boron trifluoride etherate (BF₃·OEt₂) can also be used, but it is generally less reactive than AlCl₃. The choice of catalyst may require re-optimization of the reaction conditions.

• FAQ 3: How can I monitor the reaction's progress effectively? Thin Layer Chromatography (TLC) is the best method. Spot the reaction mixture on a silica gel plate alongside your starting materials (cyclopropylbenzene and glutaric anhydride). Develop the plate in a suitable solvent system (e.g., 30-50% ethyl acetate in hexanes). The product, being more polar than cyclopropylbenzene but less polar than glutaric anhydride (which often stays at the baseline), should appear as a new spot. The disappearance of the limiting reagent (cyclopropylbenzene) indicates the reaction is nearing completion.

• FAQ 4: What are the key analytical signals to confirm the structure of 5-Cyclopropyl-5-oxovaleric acid?

  • ¹H NMR: Expect signals for the cyclopropyl protons (~0.6-1.2 ppm), the aliphatic chain protons (~2.0-3.1 ppm), and the aromatic protons (two doublets in the ~7.0-8.0 ppm region, characteristic of a para-substituted ring). The carboxylic acid proton will be a broad singlet, typically >10 ppm.

  • ¹³C NMR: Look for the characteristic carbonyl carbons of the ketone (~198 ppm) and the carboxylic acid (~178 ppm). You will also see signals for the aliphatic and aromatic carbons.

  • IR Spectroscopy: Key peaks include a strong C=O stretch for the ketone (~1680 cm⁻¹) and a broad O-H stretch (~2500-3300 cm⁻¹) and C=O stretch (~1710 cm⁻¹) for the carboxylic acid.

Section 4: Optimized Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. All operations should be performed in a well-ventilated fume hood.

Reagent and Materials Table

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Molar Eq.	CAS Number
Cyclopropylbenzene	118.18	1.18 g (1.25 mL)	10.0	1.0	873-49-4
Glutaric Anhydride	114.10	1.25 g	11.0	1.1	108-55-4
Aluminum Chloride (anhydrous)	133.34	1.60 g	12.0	1.2	7446-70-0
Dichloromethane (DCM, anhydrous)	84.93	30 mL	-	-	75-09-2
2M Hydrochloric Acid	-	50 mL	-	-	7647-01-0
Ethyl Acetate	88.11	As needed	-	-	141-78-6
Saturated NaCl (Brine)	-	As needed	-	-	7647-14-5

Step-by-Step Methodology

• Setup: Place a 100 mL round-bottom flask, equipped with a magnetic stir bar and a nitrogen inlet adapter, in an ice-water bath. Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen.

• Charging Reactants: To the flask, add cyclopropylbenzene (1.25 mL, 10.0 mmol) and glutaric anhydride (1.25 g, 11.0 mmol). Add 30 mL of anhydrous dichloromethane via syringe. Stir the mixture at 0 °C until all solids dissolve.

• Catalyst Addition: While maintaining the temperature at 0 °C, carefully and portion-wise add the anhydrous aluminum chloride (1.60 g, 12.0 mmol) over 15-20 minutes. The mixture will turn yellow/orange and HCl gas will evolve (ensure proper ventilation).

• Reaction: Stir the reaction mixture vigorously at 0 °C for 1 hour. Then, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Quenching: In a separate beaker, prepare a mixture of 50 g of crushed ice and 25 mL of concentrated HCl. While stirring this mixture vigorously, slowly pour the reaction mixture into it. The color should fade, and the aluminum salts should dissolve.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice with 25 mL portions of dichloromethane. Combine all organic layers.

• Washing: Wash the combined organic layers with 50 mL of 2M HCl, followed by 50 mL of water, and finally with 50 mL of saturated NaCl (brine).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of 20% to 50% ethyl acetate in hexanes. Alternatively, recrystallization from a toluene/hexanes mixture can yield the pure solid product.

Section 5: Workflow and Troubleshooting Diagrams

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow from preparation to final product.

Troubleshooting Logic Diagram

Sources

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• 4. m.youtube.com [m.youtube.com]

Overcoming solubility issues with 5-Cyclopropyl-5-oxovaleric acid in aqueous buffers

Welcome to the technical support center for 5-Cyclopropyl-5-oxovaleric acid. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming common challenges encountered during the experimental use of this compound, with a primary focus on its solubility in aqueous buffers.

Introduction: Understanding the Challenge

5-Cyclopropyl-5-oxovaleric acid is a keto-carboxylic acid. Such molecules, containing both a hydrophobic cyclopropyl ketone moiety and a polar carboxylic acid group, often present solubility challenges in neutral aqueous solutions. The carboxylic acid group is weakly acidic, meaning its charge state and, consequently, its aqueous solubility are highly dependent on the pH of the solution. This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to help you successfully prepare and use solutions of 5-Cyclopropyl-5-oxovaleric acid in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is 5-Cyclopropyl-5-oxovaleric acid poorly soluble in neutral water or phosphate-buffered saline (PBS) at pH 7.4?

The limited solubility in neutral aqueous buffers is due to the chemical nature of the molecule. The carboxylic acid group is a weak acid. At neutral pH, a significant portion of the molecules will be in their protonated, neutral form, which is less soluble in water. The presence of the cyclopropyl and ketone groups also contributes to the molecule's hydrophobicity. To achieve higher solubility, it is necessary to deprotonate the carboxylic acid group to form the more soluble carboxylate salt.

Q2: What is the pKa of 5-Cyclopropyl-5-oxovaleric acid and why is it important?

Q3: I dissolved the compound in DMSO to make a stock solution, but it precipitated when I diluted it into my aqueous assay buffer. What should I do?

This phenomenon, often called "crashing out," is common when a compound that is soluble in an organic solvent is introduced into an aqueous buffer where its solubility is much lower.[1] The key is to ensure that the final concentration of the compound in the aqueous buffer does not exceed its solubility limit under those conditions. Here are some strategies to address this:

• pH Adjustment of the Aqueous Buffer: Ensure the pH of your final aqueous buffer is sufficiently high (e.g., pH > 7.0) to keep the compound in its soluble, deprotonated form.

• Optimize Final Co-solvent Concentration: While high concentrations of Dimethyl Sulfoxide (DMSO) can be toxic to cells, a small final concentration (typically ≤0.5%) can help maintain solubility.[1][2][3][4][5]

• Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution into the aqueous buffer. This can sometimes prevent immediate precipitation.[1]

• Use of Surfactants: Incorporating a small amount of a biocompatible surfactant, such as Tween 80, into your final buffer can help to maintain the solubility of hydrophobic compounds.[6][7][8]

Q4: What is the maximum concentration of co-solvents like DMSO or ethanol that I can use in my cell-based assays?

The tolerance of cell lines to organic solvents can vary. However, as a general guideline, the final concentration of DMSO in cell-based assays should be kept below 0.5% to avoid cytotoxicity.[1][2][3][4][5] For ethanol, concentrations ranging from 0.15% to 2.5% are often well-tolerated by many cell lines, though some may show sensitivity at the higher end of this range.[2][3][4] It is always recommended to perform a vehicle control experiment to assess the effect of the solvent on your specific cell line and assay.

Co-solvent	Recommended Max. Final Concentration in Cell-Based Assays	Notes
DMSO	≤ 0.5%	Can have cellular effects at higher concentrations.[1][2][3][4][5]
Ethanol	≤ 1.0%	Generally less toxic than DMSO, but still requires a vehicle control.[2][3][4]

Troubleshooting Guides & Protocols

Guide 1: Decision Workflow for Solubilizing 5-Cyclopropyl-5-oxovaleric Acid

This workflow will guide you through the process of preparing a soluble aqueous solution of 5-Cyclopropyl-5-oxovaleric acid.

Caption: A decision-making flowchart for dissolving 5-Cyclopropyl-5-oxovaleric acid.

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in an organic solvent.

Materials:

• 5-Cyclopropyl-5-oxovaleric acid (solid)

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated balance

• Vortex mixer and/or sonicator

Procedure:

• Weigh the Compound: Accurately weigh a precise amount of 5-Cyclopropyl-5-oxovaleric acid. For example, to prepare 1 mL of a 100 mM solution, you will need 15.62 mg (Molecular Weight = 156.18 g/mol ).

• Dissolve in DMSO: Transfer the weighed compound into a sterile tube. Add the calculated volume of DMSO to achieve the desired concentration.[1]

• Ensure Complete Dissolution: Vortex the tube until the compound is fully dissolved. If necessary, sonicate in a water bath for a few minutes to aid dissolution. Gentle warming (e.g., 37°C) can also be used, but be cautious of potential compound degradation with prolonged heat exposure.[1]

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C in tightly sealed containers.[1]

Protocol 2: pH-Mediated Solubilization in Aqueous Buffer

This protocol details how to increase the solubility of 5-Cyclopropyl-5-oxovaleric acid in an aqueous buffer by adjusting the pH.

Materials:

• Aqueous buffer of choice (e.g., PBS, Tris-HCl)

• 0.1 M and 1 M NaOH solutions

• 0.1 M and 1 M HCl solutions

• Calibrated pH meter

• Magnetic stir plate and stir bar

Principle: By increasing the pH of the solution to a level that is at least two units above the pKa of the carboxylic acid, we can ensure that over 99% of the compound is in its deprotonated and more soluble carboxylate form.

Caption: pH-dependent equilibrium of 5-Cyclopropyl-5-oxovaleric acid.

Procedure:

• Prepare the Buffer: Start with your desired aqueous buffer at a volume slightly less than the final target volume.

• Add the Compound: While stirring, add the solid 5-Cyclopropyl-5-oxovaleric acid to the buffer to achieve the desired final concentration. It is likely that the compound will not fully dissolve at this stage.

• Adjust the pH: Slowly add 0.1 M or 1 M NaOH dropwise to the suspension while continuously monitoring the pH.[9][10][11][12][13]

• Observe Dissolution: As the pH increases and surpasses the pKa of the compound, the solid should begin to dissolve. Continue to add NaOH until the solution becomes clear. Aim for a final pH that is suitable for your experiment (e.g., pH 7.4 for many biological assays).

• Final Volume Adjustment: Once the compound is fully dissolved and the pH is stable, add the remaining buffer to reach the final desired volume.

• Sterilization: If required for your application, sterile-filter the final solution through a 0.22 µm filter.

Protocol 3: Preparing Working Solutions for Cell-Based Assays from a DMSO Stock

This protocol provides a step-by-step guide for diluting a DMSO stock solution into a cell culture medium while maintaining a low and consistent final DMSO concentration.

Materials:

• 100 mM stock solution of 5-Cyclopropyl-5-oxovaleric acid in 100% DMSO

• Sterile cell culture medium (pH-adjusted if necessary)

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Prepare Intermediate Dilutions in DMSO (Optional but Recommended): To create a dose-response curve, it is best to first perform serial dilutions in 100% DMSO.[1] For example, to make a 2-fold dilution series, transfer 50 µL of your 100 mM stock to a new tube containing 50 µL of 100% DMSO to get a 50 mM solution. Repeat this process to create a series of concentrations (e.g., 100 mM, 50 mM, 25 mM, etc.) all in 100% DMSO.

• Final Dilution into Aqueous Medium: To prepare your working solutions, perform a final, large dilution from your DMSO stocks into the cell culture medium. For a final DMSO concentration of 0.1%, you would perform a 1:1000 dilution. For example, add 1 µL of your 100 mM DMSO stock to 999 µL of cell culture medium to get a final concentration of 100 µM with 0.1% DMSO.[14]

• Vehicle Control: Always prepare a vehicle control by adding the same volume of 100% DMSO to the cell culture medium without the compound. For a 1:1000 dilution, this would be 1 µL of DMSO in 999 µL of medium.[1]

References

• Progressive Water Solutions LLC. (2025). Steps to Achieving Ideal Water Balance Through pH Adjustment. Retrieved from [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

• ResearchGate. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Retrieved from [Link]

• Ondeo IS. (2023). Mastering pH Balance: A Deep Dive into Chemical Adjustments and Practical Applications. Retrieved from [Link]

• Biomedical Research and Therapy. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Retrieved from [Link]

• Biomedical Research and Therapy. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• Ondeo IS. (2024). pH Adjustment: Essential Techniques for Maintaining Optimal Water Quality. Retrieved from [Link]

• YouTube. (2015). pH Adjustment. Retrieved from [Link]

• ResearchGate. (2025). How do I create serial dilutions of a pure compound (that was dissolved in 100%DMSO) while maintaining a 0.1% DMSO concentration in each solution? Retrieved from [Link]

• Scientist Solutions. (2025). DMSO in cell based assays. Retrieved from [Link]

• YouTube. (2015). natural pH Adjustment how to video. Retrieved from [Link]

• National Institutes of Health (NIH). (2013). Comparison of the accuracy of experimental and predicted pKa values of basic and acidic compounds. Retrieved from [Link]

• University of Tartu. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Conventional Surfactants and a Model Based on Molecular Descriptors as Alternatives to the Drug Solubility in Fasted State Simulated Intestinal Fluid. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of the Accuracy of Experimental and Predicted pKa Values of Basic and Acidic Compounds. Retrieved from [Link]

• G-Biosciences. (2020). The Role of Tween 80 in Protein Solubilization and Stabilization. Retrieved from [Link]

• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Keto acid. Retrieved from [Link]

• Royal Society of Chemistry. (2015). The biorelevant concentration of Tween 80 solution is a simple alternative medium to simulated fasted state intestinal fluid. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). 5-Oxopentanoic acid. Retrieved from [Link]

• Frontiers. (n.d.). Effects of Tween 80 on Growth and Biofilm Formation in Laboratory Media. Retrieved from [Link]

• Scribd. (n.d.). Aldehydes, Ketones, and Carboxylic Acids. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. Retrieved from [Link]

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• 5. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. The biorelevant concentration of Tween 80 solution is a simple alternative medium to simulated fasted state intestinal fluid - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 14. researchgate.net [researchgate.net]

Optimizing reaction conditions for the synthesis of 5-Cyclopropyl-5-oxovaleric acid

Introduction

Welcome to the technical support guide for the synthesis of 5-Cyclopropyl-5-oxovaleric acid. This molecule is a valuable building block in medicinal chemistry and materials science, often utilized in the development of novel therapeutic agents. Its synthesis, most commonly achieved via a Friedel-Crafts acylation, presents unique challenges that require careful control of reaction conditions.

This guide is structured to provide researchers, scientists, and drug development professionals with in-depth, practical solutions to common experimental hurdles. Drawing from established chemical principles and field-proven insights, we will explore the reaction mechanism, troubleshoot potential issues, and provide detailed protocols to empower you to optimize your synthesis for yield, purity, and scalability.

Reaction Overview: The Friedel-Crafts Acylation Pathway

The predominant method for synthesizing 5-Cyclopropyl-5-oxovaleric acid is the Friedel-Crafts acylation of cyclopropane using glutaric anhydride as the acylating agent. The reaction is mediated by a strong Lewis acid, typically aluminum chloride (AlCl₃), which activates the anhydride to generate a highly electrophilic acylium ion.[1][2] The cyclopropane ring, possessing sigma-aromaticity, acts as the nucleophile, attacking the acylium ion to form the carbon-carbon bond and, after workup, yield the final keto acid.[3]

The mechanism involves several key steps:

• Formation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates to one of the carbonyl oxygens of glutaric anhydride, followed by the opening of the anhydride ring to form a potent acylium ion electrophile.[4]

• Nucleophilic Attack: The electron density within the C-C bonds of the cyclopropane ring attacks the electrophilic carbon of the acylium ion. This is the rate-determining step and leads to the formation of a carbocation intermediate.

• Proton Abstraction & Catalyst Regeneration: A base (such as the AlCl₃-complexed carboxylate) removes a proton from the intermediate, collapsing the ring structure and yielding the complexed product.

• Hydrolysis (Workup): Aqueous workup hydrolyzes the aluminum complexes, liberating the final 5-Cyclopropyl-5-oxovaleric acid product and regenerating the AlCl₃ catalyst (which is consumed in the process due to complexation with the product).[4]

Caption: Figure 1: Mechanism of 5-Cyclopropyl-5-oxovaleric acid Synthesis.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction yields are consistently low or I observe no product formation. What are the likely causes?

Answer: Low to no yield is a common issue in Friedel-Crafts reactions and can typically be traced to three main areas: reagent quality, catalyst activity, and reaction temperature.

• Reagent & Catalyst Integrity: The primary culprit is often the Lewis acid catalyst, aluminum chloride (AlCl₃). It is extremely hygroscopic and reacts readily with atmospheric moisture to become inactivated.

  • Solution: Use a fresh, unopened bottle of anhydrous AlCl₃. Handle it quickly in a dry environment (e.g., a glovebox or under a stream of inert gas like argon or nitrogen). Ensure all glassware is oven-dried and cooled under an inert atmosphere before use.

• Insufficient Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylations require at least a stoichiometric amount of the Lewis acid. This is because the ketone product forms a stable complex with AlCl₃, effectively sequestering the catalyst.[1][2]

  • Solution: For the acylation with glutaric anhydride, more than two equivalents of AlCl₃ are required: one for the acylium ion formation and another to complex with the resulting carboxylic acid and ketone. A common starting point is 2.2 to 2.5 equivalents.

• Incorrect Reaction Temperature: The reaction is highly temperature-dependent.

  • Too Low: If the temperature is too low, the activation energy for the acylium ion formation and subsequent nucleophilic attack may not be overcome, leading to a stalled reaction.

  • Too High: Excessive heat can promote side reactions, such as polymerization of the glutaric anhydride or decomposition of the product, leading to a complex, tarry mixture.

  • Solution: The addition of reagents should be performed at a low temperature (0 to 5 °C) to control the initial exothermic reaction. Afterward, the reaction should be allowed to warm to room temperature or gently heated as determined by empirical optimization. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Question 2: The reaction mixture turns dark and results in an intractable tar. How can I prevent this?

Answer: Tar formation is indicative of uncontrolled side reactions, often polymerization or decomposition.

• Causality: This is almost always due to poor temperature control. The initial complexation of AlCl₃ with glutaric anhydride is highly exothermic. If the reagents are mixed too quickly or without adequate cooling, localized "hot spots" can initiate polymerization.

• Preventative Workflow:

  • Controlled Addition: Suspend the glutaric anhydride and AlCl₃ in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane) in the reaction flask.

  • Pre-cooling: Cool this suspension to 0 °C in an ice bath.

  • Slow Introduction of Nucleophile: Add the cyclopropane (often bubbled through as a gas or added as a cooled, condensed liquid) slowly and sub-surface to the cooled, stirred suspension.

  • Maintain Temperature: Ensure the internal temperature does not rise significantly during the addition.

  • Monitor: After the addition is complete, allow the reaction to slowly warm to room temperature while monitoring via TLC.

Caption: Figure 2: Logic for Diagnosing Low Yield.

Question 3: I am having difficulty purifying the final product. What is the recommended workup and purification procedure?

Answer: The product is a carboxylic acid, which dictates the purification strategy. The workup is designed to decompose the aluminum complexes and separate the acidic product from neutral byproducts.

• Workup Protocol:

  • Quenching: Slowly and carefully pour the reaction mixture over crushed ice mixed with concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and ensures the carboxylic acid is in its protonated, organic-soluble form. This step is highly exothermic and will release HCl gas; perform it in a well-ventilated fume hood.

  • Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer multiple times with an organic solvent like ethyl acetate or dichloromethane.

  • Base Wash (Purification): Combine the organic layers and extract them with a mild base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The carboxylic acid will deprotonate and move into the aqueous layer, leaving neutral impurities behind in the organic layer.

  • Re-acidification and Isolation: Cool the basic aqueous layer in an ice bath and slowly re-acidify with cold 6M HCl until the pH is ~1-2. The product will precipitate out as a solid.

  • Final Steps: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Further Purification (If Needed): If the product is still impure, recrystallization is the preferred method. A solvent system like ethanol/water or ethyl acetate/hexanes is often effective.

Frequently Asked Questions (FAQs)

Q1: Can I use a different Lewis acid, such as ferric chloride (FeCl₃) or zinc chloride (ZnCl₂)?

A1: While other Lewis acids can catalyze Friedel-Crafts reactions, aluminum chloride is generally the most effective for acylations due to its high activity. Using milder Lewis acids like FeCl₃ or ZnCl₂ may require harsher conditions (higher temperatures, longer reaction times) and often result in lower yields.[5] For this specific transformation, the strong activation provided by AlCl₃ is likely necessary to achieve reasonable conversion with the less-reactive cyclopropane ring. If you must avoid AlCl₃, consider alternative synthetic routes.

Q2: What are the most critical parameters to control for a successful synthesis?

A2: Based on extensive experience with Friedel-Crafts acylations, the critical parameters are summarized below.

Parameter	Optimal Range	Rationale
AlCl₃ Stoichiometry	2.2 - 2.5 equivalents	Required to drive the reaction and account for product complexation.[1]
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	Inert under reaction conditions and effectively solvates reagents. Must be anhydrous.
Addition Temperature	0 - 5 °C	Controls initial exotherm, preventing side reactions and tar formation.
Reaction Temperature	20 - 40 °C (Post-addition)	Must be optimized empirically. Higher temperatures may be needed but increase risk of side products.
Reaction Time	2 - 12 hours	Monitor by TLC to determine the point of maximum product formation before side reactions dominate.

Q3: Are there viable alternative synthetic routes to 5-Cyclopropyl-5-oxovaleric acid?

A3: Yes, if the Friedel-Crafts route proves problematic, other methods can be explored. One common alternative involves organometallic reagents.

• Grignard-based Route: This would involve the reaction of cyclopropyl magnesium bromide (a Grignard reagent) with a derivative of glutaric acid, such as glutaric anhydride or a mono-ester mono-acid chloride of glutaric acid. This approach avoids the use of strong Lewis acids but requires strict anhydrous conditions for the preparation and use of the Grignard reagent.

Experimental Protocol: Representative Synthesis

Disclaimer: This protocol is a representative method and may require optimization. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Glutaric Anhydride (1.0 eq)

• Anhydrous Aluminum Chloride (2.3 eq)

• Cyclopropane (gas or condensed liquid, 1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Concentrated HCl

• Crushed Ice

• Saturated aq. NaHCO₃

• 6M HCl

• Ethyl Acetate

Procedure:

• Setup: Equip a three-necked, oven-dried round-bottom flask with a magnetic stir bar, a thermometer, an inert gas inlet, and a means for adding cyclopropane gas (e.g., a gas dispersion tube) or a dropping funnel for liquid addition.

• Reagent Charging: Under a positive pressure of argon, charge the flask with glutaric anhydride (1.0 eq) and anhydrous dichloromethane. Cool the flask to 0 °C using an ice-water bath.

• Catalyst Addition: Slowly and portion-wise, add anhydrous aluminum chloride (2.3 eq) to the stirred suspension. Ensure the internal temperature does not exceed 10 °C. Stir the mixture at 0 °C for 15-20 minutes.

• Cyclopropane Addition: Slowly bubble cyclopropane gas (1.5-2.0 eq) through the suspension over 1-2 hours, maintaining the internal temperature between 0 and 5 °C. Alternatively, add condensed liquid cyclopropane dropwise.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-8 hours. Monitor the reaction's progress by TLC (staining with potassium permanganate).

• Workup - Quenching: In a separate large beaker, prepare a mixture of crushed ice and concentrated HCl. Slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring.

• Workup - Extraction: Transfer the quenched mixture to a separatory funnel. Extract with ethyl acetate (3x). Combine the organic layers.

• Workup - Purification: Extract the combined organic layers with saturated aqueous NaHCO₃ (3x). Combine the basic aqueous layers.

• Workup - Isolation: Cool the aqueous layer in an ice bath and acidify to pH 1-2 with cold 6M HCl. Collect the resulting white precipitate by vacuum filtration.

• Drying: Wash the solid with a small amount of cold water and dry under high vacuum to afford the crude 5-Cyclopropyl-5-oxovaleric acid.

• Recrystallization: If necessary, recrystallize the product from an appropriate solvent system (e.g., ethanol/water).

References

• Lambert, J. B., & Zhang, S. (2001). The Sigma-Aromaticity of Cyclopropane. Journal of the American Chemical Society, 123(34), 8446-8451. Available at: [Link]

• Price, C. C. (1946). The Acylation of Aromatic Compounds with Anhydrides. Organic Reactions, 3, 1-82. Available at: [Link]

• Olah, G. A. (1964).

• Wikipedia. Friedel–Crafts reaction. Available at: [Link]

• Groves, J. K. (1972). The Friedel-Crafts acylation of alkenes. Chemical Society Reviews, 1(1), 73-97. Available at: [Link]

• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Coll. Vol. 10, p.356 (2004); Vol. 79, p.159 (2002). Available at: [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Available at: [Link]

• Wiberg, K. B., & Fenoglio, R. A. (1968). The properties of cyclopropyl compounds. Journal of the American Chemical Society, 90(13), 3395-3397. Available at: [Link]

• University of Calgary. Ch12: Friedel-Crafts acylation. Available at: [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. Available at: [Link]

• Sarvari, M. H., & Sharghi, H. (2004). Reactions on a Solid Surface. A Simple, Economical and Efficient Friedel-Crafts Acylation Reaction over Zinc Oxide (ZnO) as a New Catalyst. The Journal of Organic Chemistry, 69(20), 6953-6956. Available at: [Link]

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• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. Intramolecular Friedel–Crafts alkylation with a silylium-ion-activated cyclopropyl group: formation of tricyclic ring systems from benzyl-substituted vinylcyclopropanes and hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent: scope and mechanistic insights - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: A Researcher's Guide to 5-Cyclopropyl-5-oxovaleric acid Stability

Welcome to the technical support center for 5-Cyclopropyl-5-oxovaleric acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and practical advice on preventing the degradation of this compound during storage. As a molecule possessing both a reactive cyclopropyl ketone and a carboxylic acid moiety, understanding its stability is paramount for reproducible and reliable experimental outcomes.

Troubleshooting Guide: Addressing Common Stability Issues

This section is formatted in a question-and-answer style to directly address specific problems you might encounter during your experiments.

Q1: I've stored my solid 5-Cyclopropyl-5-oxovaleric acid at room temperature for a few weeks and now my experimental results are inconsistent. What could be the issue?

A1: Room temperature storage is not recommended for 5-Cyclopropyl-5-oxovaleric acid. The combination of the keto and carboxylic acid functional groups makes the compound susceptible to degradation, which can be accelerated by ambient temperature and humidity. Inconsistent results are a classic sign of compound degradation, leading to a lower concentration of the active compound and the presence of impurities that could interfere with your assay. For solid forms of keto acids, it is best to store them at low temperatures, such as -20°C, in a tightly sealed container to protect from moisture.[1]

Q2: My solution of 5-Cyclopropyl-5-oxovaleric acid in DMSO has turned slightly yellow after a few days of storage at 4°C. Should I be concerned?

A2: Yes, a color change in your solution is a visual indicator of potential degradation. While DMSO is a common solvent, prolonged storage of reactive compounds, even at 4°C, can lead to the formation of degradation products. For keto acids in solution, it is strongly recommended to prepare them fresh before use.[1] If short-term storage is unavoidable, storing aliquots at -80°C can significantly slow down degradation.[2][3] The yellowing could be due to a variety of reactions, including potential oxidation or reactions involving the cyclopropyl ring.

Q3: I'm observing an unexpected peak in my HPLC analysis of a stored solution of 5-Cyclopropyl-5-oxovaleric acid. What could this peak represent?

A3: An additional peak in your HPLC chromatogram strongly suggests the presence of a degradation product. Given the structure of 5-Cyclopropyl-5-oxovaleric acid, several degradation pathways are possible. The new peak could correspond to a product of hydrolysis at the ketone, or a ring-opened product of the cyclopropyl group.[4][5] The high reactivity of the strained cyclopropane ring makes it susceptible to cleavage under various conditions.[6][7] To identify the unknown peak, techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) would be necessary to determine its molecular weight.

Q4: I've noticed a precipitate forming in my aqueous buffered solution (pH 7.4) of 5-Cyclopropyl-5-oxovaleric acid after overnight storage. What is happening?

A4: Precipitate formation can be due to two main reasons: either the compound has limited solubility at the storage temperature, or it is degrading into a less soluble product.[8] Keto acids can have pH-dependent stability, and neutral pH might not be optimal for this specific molecule.[8] It is advisable to first gently warm the solution to see if the precipitate redissolves, which would indicate a solubility issue. If it does not, degradation is the likely cause. In this case, the solution should be discarded. It is recommended to conduct a pH stability study to determine the optimal pH range for your experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 5-Cyclopropyl-5-oxovaleric acid?

A1: For long-term stability of solid 5-Cyclopropyl-5-oxovaleric acid, we recommend storage at -20°C in a tightly sealed container. To minimize moisture exposure, which can lead to hydrolysis, storing the compound in a desiccator at -20°C is ideal.[1]

Q2: How should I store solutions of 5-Cyclopropyl-5-oxovaleric acid?

A2: Due to the inherent instability of keto acids in solution, it is always best to prepare solutions fresh for each experiment.[1] If storage is absolutely necessary, prepare small, single-use aliquots and store them at -80°C .[2][3] Avoid repeated freeze-thaw cycles, as this can accelerate degradation.

Q3: What are the primary degradation pathways for 5-Cyclopropyl-5-oxovaleric acid?

A3: The primary potential degradation pathways include:

• Hydrolysis: The ketone functional group can undergo hydration in aqueous solutions.[4]

• Cyclopropyl Ring Opening: The strained three-membered ring is susceptible to cleavage under acidic, basic, or radical conditions, leading to a variety of linear or rearranged products.[5][6][9]

• Oxidation: The ketone and the cyclopropyl group can be susceptible to oxidation, especially if exposed to air and light for extended periods.[10][11]

• Decarboxylation: While 5-Cyclopropyl-5-oxovaleric acid is a gamma-keto acid and not a beta-keto acid (which are more prone to decarboxylation), this reaction could potentially occur under harsh thermal or pH conditions.[12][13]

Q4: Which solvents are recommended for dissolving 5-Cyclopropyl-5-oxovaleric acid?

A4: Common organic solvents like DMSO, DMF, and ethanol can be used to dissolve 5-Cyclopropyl-5-oxovaleric acid. However, the choice of solvent should be guided by your specific experimental needs and the stability of the compound in that solvent. Always use high-purity, anhydrous solvents to minimize water content. It is crucial to perform a stability study in your chosen solvent system if you plan to store the solution for any length of time.

Q5: How can I assess the stability of 5-Cyclopropyl-5-oxovaleric acid under my experimental conditions?

A5: A stability study using a validated analytical method, such as HPLC, is the most reliable way to assess the stability of your compound.[8] This involves incubating the compound under your specific experimental conditions (e.g., in your assay buffer at 37°C) and analyzing samples at various time points to quantify the amount of the parent compound remaining.

Data and Protocols

Table 1: Recommended Storage Conditions for 5-Cyclopropyl-5-oxovaleric acid

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid	-20°C	Long-term	Store in a tightly sealed container, preferably in a desiccator.[1]
In Organic Solvent	-80°C	Short-term (days to weeks)	Use anhydrous solvents, aliquot into single-use vials.[2][3]
In Aqueous Solution	Not Recommended	Prepare Fresh	Highly susceptible to degradation.[1] If necessary, store at 2-8°C for no more than 24 hours.[8]

Experimental Protocol: HPLC-Based Stability Assessment

This protocol provides a framework for evaluating the stability of 5-Cyclopropyl-5-oxovaleric acid in a solution.

Objective: To determine the degradation rate of 5-Cyclopropyl-5-oxovaleric acid in a specific solvent or buffer over time.

Materials:

• 5-Cyclopropyl-5-oxovaleric acid

• HPLC-grade solvent (e.g., acetonitrile, methanol)

• HPLC-grade water

• Buffer components (if applicable)

• HPLC system with a UV detector

• Analytical HPLC column (e.g., C18)

Procedure:

• Preparation of Stock Solution: Prepare a concentrated stock solution of 5-Cyclopropyl-5-oxovaleric acid in a suitable anhydrous organic solvent (e.g., DMSO).

• Preparation of Test Solution: Dilute the stock solution to the final desired concentration in your test solvent or buffer.

• Time Zero (T=0) Analysis: Immediately after preparation, inject an aliquot of the test solution into the HPLC system to obtain the initial concentration (peak area) of the compound.

• Incubation: Store the test solution under the desired storage conditions (e.g., 4°C, room temperature, 37°C).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 4, 8, 24, 48 hours), withdraw an aliquot of the test solution and analyze it by HPLC.

• Data Analysis: Calculate the percentage of the remaining 5-Cyclopropyl-5-oxovaleric acid at each time point relative to the T=0 sample. Plot the percentage of the remaining compound against time to determine the degradation kinetics.

Visualizing Degradation Pathways

To better understand the potential chemical transformations that 5-Cyclopropyl-5-oxovaleric acid can undergo, the following diagrams illustrate the key degradation pathways.

Caption: Key degradation pathways of 5-Cyclopropyl-5-oxovaleric acid.

Caption: Workflow for HPLC-based stability assessment.

References

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Available at: [Link]

• PubMed. Stability of ketone bodies in serum in dependence on storage time and storage temperature. Available at: [Link]

• ACS Publications. Hydration and Hydrolysis of α-Oxo Carboxylic Acid Derivatives and Conjugate Addition to α,β-Unsaturated Carbonyl Compounds: A Density Functional Study. Available at: [Link]

• Journal of the American Chemical Society. Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Available at: [Link]

• The Journal of Organic Chemistry. Baeyer—Villiger Oxidation of Cyclopropyl Ketones. Available at: [Link]

• PMC - NIH. Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Available at: [Link]

• Sci-Hub. Direct Oxidation of Cyclopropanated Cyclooctanes as a Synthetic Approach to Polycyclic Cyclopropyl Ketones. Available at: [Link]

• Europe PMC. Stability of ketone bodies in serum in dependence on storage time and storage temperature. Available at: [Link]

• cyclopropyl ketone. Available at: [Link]

• Pearson. Show the ketones that would result from hydrolysis and decarboxylation of the following β-keto esters. Available at: [Link]

• Quora. What does the hydrolysis of ketones yield? Available at: [Link]

• PMC. Enantioselective Photocatalytic [3+2] Cycloadditions of Aryl Cyclopropyl Ketones. Available at: [Link]

• Chemistry LibreTexts. 9.4: β-Ketoacids Decarboxylate. Available at: [Link]

• ResearchGate. Chapter 19 Pyrolysis of Various Derivatives of Carboxylic Acids. Available at: [Link]

• PMC. Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Available at: [Link]

• Environmental Health & Safety. Chemical Storage Guidelines. Available at: [Link]

• SciSpace. Valeric acid. Available at: [Link]

• Wikipedia. Valeric acid. Available at: [Link]

• Human Metabolome Database. Showing metabocard for Valeric acid (HMDB0000892). Available at: [Link]

• Metabolon. Valeric Acid. Available at: [Link]

• PubMed. Analytical techniques used to study the degradation of proteins and peptides: chemical instability. Available at: [Link]

Sources

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• 2. Stability of ketone bodies in serum in dependence on storage time and storage temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cyclopropyl ketone [sincerechemicals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Sci-Hub. Direct Oxidation of Cyclopropanated Cyclooctanes as a Synthetic Approach to Polycyclic Cyclopropyl Ketones / European Journal of Organic Chemistry, 2018 [sci-hub.box]
• 12. aklectures.com [aklectures.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Troubleshooting peak tailing in HPLC analysis of 5-Cyclopropyl-5-oxovaleric acid

Welcome to the technical support center for the chromatographic analysis of 5-Cyclopropyl-5-oxovaleric acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve peak tailing, a common issue that can compromise resolution, accuracy, and reproducibility in HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for my 5-Cyclopropyl-5-oxovaleric acid analysis?

Peak tailing is an asymmetrical distortion where the back half of a chromatographic peak is broader than the front half.[1] In an ideal separation, peaks are symmetrical (Gaussian). Tailing is problematic because it reduces resolution between closely eluting peaks, complicates peak integration, and ultimately compromises the accuracy and precision of your quantitative results.[2][3]

For a molecule like 5-Cyclopropyl-5-oxovaleric acid, which contains a carboxylic acid group, peak tailing is a common challenge. This is primarily due to unwanted secondary interactions between the analyte and the stationary phase.[3]

Q2: I'm seeing significant tailing for my 5-Cyclopropyl-5-oxovaleric acid peak. What is the most likely cause?

The most common cause of peak tailing for an acidic compound like 5-Cyclopropyl-5-oxovaleric acid is interaction with the silica-based stationary phase.[4] Specifically, the issue arises from:

• Secondary Silanol Interactions: Standard reversed-phase columns (e.g., C18) are made from silica particles. The surface of this silica has residual silanol groups (Si-OH).[5][6] If the mobile phase pH is not sufficiently acidic, these silanol groups can become ionized (Si-O⁻), and your deprotonated carboxylic acid (COO⁻) will be repelled, while any protonated form may interact strongly, leading to multiple retention mechanisms and a tailing peak.[4][7]

Q3: My column is advertised as "end-capped." Shouldn't that prevent this problem?

End-capping is a process where residual silanol groups are chemically reacted with a small, non-polar group (like a trimethylsilyl group) to make them less active.[8][9][10] While this dramatically reduces silanol activity, the process is never 100% complete due to steric hindrance.[6][11] Therefore, even on a high-quality, end-capped column, some active silanols remain and can cause tailing with sensitive analytes if the mobile phase conditions are not optimized.[5]

In-Depth Troubleshooting Guide

This section provides a systematic workflow to diagnose and resolve peak tailing for 5-Cyclopropyl-5-oxovaleric acid. We will proceed from the simplest and most common fixes to more advanced method development strategies.

Step 1: Verify Mobile Phase pH and Analyte pKa

The single most critical factor for analyzing an acidic compound is controlling the mobile phase pH relative to the analyte's pKa.[12][13][14] The goal is to suppress the ionization of both the analyte and the column's residual silanols.

The Underlying Chemistry: 5-Cyclopropyl-5-oxovaleric acid contains a carboxylic acid functional group. While the exact pKa is not widely published, a reasonable estimate for a simple aliphatic carboxylic acid is ~4.6.[15] Residual silanol groups on the silica surface have an acidic character with a pKa in the range of 3.5-4.5.[16]

• If Mobile Phase pH > pKa (Analyte): The analyte will be ionized (negatively charged), making it more polar and less retained, but also susceptible to ionic interactions.[17]

• If Mobile Phase pH ≈ pKa (Analyte or Silanol): A mixture of ionized and non-ionized forms will exist, leading to peak splitting or severe tailing.[13][18]

• If Mobile Phase pH < pKa (Analyte & Silanol): Both the analyte and the silanols will be in their neutral, protonated forms. This minimizes unwanted ionic interactions and promotes a single, well-defined hydrophobic retention mechanism, resulting in a sharp, symmetrical peak.[14][16]

The following diagram illustrates the troubleshooting logic based on pH control.

Caption: A step-by-step workflow for troubleshooting peak tailing.

Table 1: Effect of Mobile Phase pH on Analyte and Column Ionization

Mobile Phase pH	State of 5-Cyclopropyl-5-oxovaleric acid (pKa ~4.6)	State of Silica Silanols (pKa ~3.5-4.5)	Expected Peak Shape
7.0	Ionized (COO⁻)	Ionized (SiO⁻)	Poor retention, potential tailing from repulsion
4.5	50% Ionized	Partially Ionized	Very broad, split, or severely tailing peak

| 2.7 | Neutral (COOH) | Neutral (SiOH) | Optimal: Symmetrical, Gaussian peak |

Protocol 1: Mobile Phase pH Adjustment

Objective: To achieve a mobile phase pH that ensures both the analyte and silanol groups are in their neutral forms.

Materials:

• HPLC-grade water

• HPLC-grade organic modifier (e.g., Acetonitrile or Methanol)

• Buffer reagents (e.g., Potassium Phosphate Monobasic, Formic Acid, or Ortho-Phosphoric Acid)[19][20]

• Calibrated pH meter

Procedure:

• Choose a Buffer: Select a buffer with a pKa near your target pH (e.g., phosphate for pH 2.1-3.1, formate for pH 2.8-4.8).[19] For LC-MS compatibility, volatile buffers like formic acid or ammonium formate are preferred.[21][22]

• Prepare Aqueous Phase: Weigh an appropriate amount of the buffer salt to make a 10-25 mM solution in HPLC-grade water.[23] Note: Always prepare the buffer in the aqueous portion of the mobile phase only.

• Adjust pH: While stirring, use a concentrated acid (e.g., phosphoric acid for a phosphate buffer) or base to carefully adjust the pH of the aqueous solution to your target, for instance, pH 2.7.

• Mix Mobile Phase: Combine the pH-adjusted aqueous phase with the organic modifier in the desired ratio (e.g., 50:50 v/v).

• Filter and Degas: Filter the final mobile phase through a 0.22 µm or 0.45 µm membrane filter and degas appropriately before use.

• Equilibrate and Test: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample. Analyze the peak shape.

Step 2: Evaluate Secondary Interactions and Column Choice

If adjusting the pH does not fully resolve the tailing, the issue may stem from the column itself or more complex interactions.

The Underlying Chemistry: The keto-acid structure of 5-Cyclopropyl-5-oxovaleric acid presents a potential for chelation with trace metals in the HPLC system.[24] Metal ions (like iron or aluminum) can be present in the silica matrix or on the surface of stainless-steel frits and tubing.[16][25] These metal sites can act as strong Lewis acids, creating a secondary retention mechanism that leads to significant tailing.[25]

The diagram below illustrates how both silanol and metal interactions can contribute to peak tailing.

Caption: Mechanisms of secondary interactions causing peak tailing.

Troubleshooting Strategies:

• Use High-Purity Columns: Modern, Type B silica columns are manufactured with lower trace metal content and are more thoroughly end-capped, making them less prone to causing tailing for acidic and basic compounds.[1][16] If you are using an older column, consider replacing it.

• Add a Sacrificial Chelator: Introducing a small amount of a chelating agent, like Ethylenediaminetetraacetic acid (EDTA), into the mobile phase can be highly effective.[16] The EDTA will preferentially bind to the active metal sites, effectively shielding them from your analyte. A concentration of 0.1-0.5 mM is typically sufficient.

• Consider an Inert Flow Path: Some modern HPLC systems offer bio-inert or metal-free flow paths (e.g., PEEK tubing and fittings). These systems are designed to minimize analyte interactions with metal surfaces, which can be a significant benefit for challenging compounds like keto-acids.[24]

Step 3: Check for System and Methodological Issues

If chemical sources of tailing have been addressed, the problem may be physical or related to other method parameters.

• Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can cause band broadening and tailing.[18][26] Ensure all connections are made with appropriate zero-dead-volume fittings and use narrow-bore tubing (e.g., 0.125 mm or 0.005" I.D.) where possible.[18]

• Column Contamination or Void: A partially blocked inlet frit or a void at the head of the column can distort peak shape.[4][27] Try flushing the column with a series of strong solvents or reversing the column (if the manufacturer permits) to wash the inlet frit.[27] If a void is suspected, the column may need to be replaced.

• Sample Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak distortion.[3][27] To test for this, dilute your sample 10-fold and re-inject. If the peak shape improves, mass overload was a contributing factor.

References

• What Is Endcapping in HPLC Columns - Chrom Tech, Inc.

• The Importance of Mobile Phase pH in Chromatographic Separations.

• Exploring the Role of pH in HPLC Separation - Moravek.

• End-capping | Separation Science.

• What does the term "endcapped column" mean? - Waters Knowledge Base.

• The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news.

• The role of end-capping in reversed-phase - Phenomenex.

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II.

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.

• What are common causes of peak tailing when running a reverse-phase LC column? - Waters Knowledge Base.

• Why Is End-Capping Used In Liquid Chromatography? - Chemistry For Everyone - YouTube.

• Control pH During Method Development for Better Chromatography - Agilent.

• The Theory of HPLC Column Chemistry.

• LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com.

• Lesson 3: Separation Modes and their Mechanisms 1 - Shodex HPLC Columns.

• Troubleshooting Caulophyllogenin peak tailing in reverse-phase HPLC - Benchchem.

• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography.

• LC Technical Tip - Phenomenex.

• Technical Support Center: Troubleshooting Peak Tailing in HPLC for Acidic Compounds - Benchchem.

• Peak Tailing in HPLC - Element Lab Solutions.

• How to Reduce Peak Tailing in HPLC? - Phenomenex.

• Common Causes Of Peak Tailing in Chromatography - Blogs - News - alwsci.

• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects | LCGC International.

• Buffers and Eluent Additives for HPLC Method Development - Element Lab Solutions.

• Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide.

• A Guide to HPLC and LC-MS Buffer Selection.

• Reversed-phase HPLC Buffers.

• [Chromatography Q & A] Which buffer solution is used for the HPLC mobile phase? | Wako Blog | Laboratory Chemicals.

• Why heavy metals produces peak tailing on reversed phase columns (ODS)?

• 5-(4-iso-Propylphenyl)-5-oxovaleric acid - 18847-18-2 - Vulcanchem.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
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• 5. HPLC Tech Tip: The Role of End-Capping in RP | Phenomenex [phenomenex.com]
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• 13. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 14. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 15. 5-(4-iso-Propylphenyl)-5-oxovaleric acid (18847-18-2) for sale [vulcanchem.com]
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• 17. agilent.com [agilent.com]
• 18. chromtech.com [chromtech.com]
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• 20. [Chromatography Q & A] Which buffer solution is used for the HPLC mobile phase? | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 21. elementlabsolutions.com [elementlabsolutions.com]
• 22. hplc.eu [hplc.eu]
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• 26. support.waters.com [support.waters.com]
• 27. labcompare.com [labcompare.com]

Technical Support Center: Synthesis of 5-Cyclopropyl-5-oxovaleric acid

Welcome to the technical support center for the synthesis of 5-Cyclopropyl-5-oxovaleric acid. This guide is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of this and related keto-acids. As a key intermediate in various pharmaceutical pipelines, achieving a high-purity, high-yield synthesis is critical. This document provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to address common challenges and side reactions encountered during its synthesis.

The most prevalent and scalable synthetic routes to 5-Cyclopropyl-5-oxovaleric acid often involve either the Friedel-Crafts acylation of cyclopropane with glutaric anhydride or the reaction of a cyclopropyl organometallic reagent with a glutaric acid derivative. Our focus here will be on the common pitfalls associated with these powerful, yet sensitive, transformations.

Primary Synthetic Pathway: Friedel-Crafts Acylation

A common laboratory and industrial-scale synthesis involves the Lewis acid-catalyzed acylation of cyclopropane using glutaric anhydride. While theoretically straightforward, this reaction is sensitive to catalyst activity, substrate stability, and reaction conditions.

Caption: Primary synthetic route via Friedel-Crafts acylation.

Troubleshooting Guide & FAQs

Question 1: My reaction yield is extremely low, or I'm recovering mostly starting material. What's the primary cause?

Answer: This is a classic issue in Friedel-Crafts acylation and almost always points to problems with the catalyst or the reaction conditions.

A. Catalyst Inactivity: The most common culprit is a deactivated Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1] AlCl₃ is extremely hygroscopic and reacts violently with atmospheric moisture to form aluminum hydroxide, rendering it catalytically inactive.[1]

B. Insufficient Catalyst Loading: The product, 5-cyclopropyl-5-oxovaleric acid, contains two carbonyl groups that can coordinate strongly with the Lewis acid.[1] This coordination forms a stable complex, effectively removing the catalyst from the reaction cycle.[1] Therefore, a stoichiometric amount (or even a slight excess) of the catalyst is often required, rather than a truly "catalytic" amount.[1]

C. Low Reaction Temperature: While controlling temperature is crucial to prevent side reactions, insufficient thermal energy may prevent the reaction from overcoming its activation energy, especially if the aromatic substrate (in this case, cyclopropane) is not highly activated.[1]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Dry all glassware in an oven at >120°C for several hours and cool under a stream of dry nitrogen or argon.

  • Use anhydrous grade solvents, preferably freshly distilled or from a solvent purification system.

  • Use a fresh, unopened bottle of AlCl₃ or purify the existing supply. Ensure it is a fine, white/pale yellow powder, not clumpy or grey.

• Optimize Catalyst Stoichiometry:

  • Begin with at least 1.1 equivalents of AlCl₃ relative to the glutaric anhydride.

  • Perform small-scale trials increasing the catalyst loading to 1.5 or even 2.0 equivalents to determine the optimal amount.

• Controlled Temperature Increase:

  • If the reaction is sluggish at 0°C, allow it to slowly warm to room temperature.

  • Gentle heating (e.g., to 40-50°C) can be trialed, but must be done cautiously while monitoring for the appearance of byproducts by TLC or in-process LC-MS.[2]

Parameter	Standard Condition	Troubleshooting Adjustment	Rationale
AlCl₃ Stoichiometry	1.1 eq	1.5 - 2.0 eq	Overcomes product-catalyst complexation.[1]
Solvent	Dichloromethane	Dichloroethane	Higher boiling point allows for increased reaction temperature if needed.
Temperature	0 °C to RT	RT to 50 °C (cautiously)	Increases reaction rate for less reactive systems.[2]

Question 2: I'm observing a significant byproduct that appears to be a ring-opened species. What is happening to my cyclopropyl group?

Answer: This is a well-documented side reaction involving cyclopropyl ketones, which are susceptible to ring-opening under strong acidic conditions.[3] The high ring strain of the cyclopropane ring, combined with the electron-withdrawing effect of the adjacent protonated carbonyl, makes the ring susceptible to cleavage.[3]

Caption: Mechanism of acid-catalyzed cyclopropyl ring-opening.

This side reaction is most common during the aqueous workup step if a strong, non-buffered acid (like concentrated HCl) is used to quench the reaction and dissolve the aluminum salts.

Preventative Measures & Protocol:

• Milder Quenching Procedure:

  • Instead of quenching directly with strong acid, first pour the reaction mixture slowly onto crushed ice. This hydrolyzes the aluminum complexes in a more controlled manner.

  • Follow the ice quench with a slow, portion-wise addition of a saturated aqueous solution of sodium bicarbonate or a mild acid like tartaric acid until the aluminum salts dissolve.

• Buffered Workup:

  • Use a buffered aqueous solution (e.g., pH 4-5 acetate buffer) for the workup. This maintains a mildly acidic environment sufficient to protonate the carboxylate and break up emulsions without being harsh enough to promote significant ring-opening.

• Temperature Control During Workup:

  • Always perform the quench and subsequent extractions in an ice bath. The ring-opening reaction is kinetically controlled and will be significantly slower at lower temperatures.

Question 3: My synthesis using a Grignard reagent (Cyclopropylmagnesium bromide) and glutaric anhydride is producing a significant amount of a higher molecular weight impurity. What is this?

Answer: When using organometallic reagents like Grignards with esters or anhydrides, a common side reaction is double addition .[4][5] The initial reaction of the Grignard reagent with the anhydride forms the desired ketone. However, this ketone is also electrophilic and can be attacked by a second equivalent of the Grignard reagent, leading to a tertiary alcohol after workup.[5][6]

Caption: Pathway showing the desired first addition vs. the undesired second addition.

The reaction of a ketone with a Grignard reagent is often faster than the reaction of the starting anhydride.[7] This means that even with careful stoichiometry, as soon as some ketone product is formed, it will compete for the Grignard reagent, leading to the byproduct.

Experimental Protocol to Minimize Double Addition:

• Inverse Addition at Low Temperature:

  • Setup: Place the Grignard reagent in the reaction flask and cool it to -78 °C (dry ice/acetone bath).

  • Procedure: Dissolve the glutaric anhydride in anhydrous THF and add it dropwise to the cold Grignard solution via a syringe pump over a long period (e.g., 2-4 hours).

  • Rationale: This technique maintains a low concentration of the anhydride relative to the Grignard reagent, but more importantly, the extremely low temperature disfavors the second addition reaction, which has a higher activation energy.

• Use of a Milder Organometallic:

  • Consider using an organocadmium or organocuprate (Gilman) reagent instead of a Grignard. These reagents are generally less reactive and are known to react with more reactive carbonyl species (like the anhydride intermediate) but stop at the ketone stage without readily attacking the less reactive ketone product.[8]

Technique	Key Parameter	Rationale for Improvement
Inverse Addition	Add anhydride to Grignard	Keeps the more reactive species (Grignard) in excess, but at a temperature where the second addition is kinetically slow.
Low Temperature	-78 °C	Reduces the rate of the undesired second addition reaction significantly more than the first.
Alternative Reagent	Gilman Reagent (R₂CuLi)	Gilman reagents are softer nucleophiles and are selective for anhydrides/acid chlorides over ketones.[8]

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Friedel-Crafts Acylation with Electron-Withdrawing Groups.
• Benchchem. (n.d.). Troubleshooting low yield in Friedel-Crafts acylation reactions.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of Cyclopropyl and Cyclobutyl Ketones.
• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Reddit. (2024). r/chemhelp - Why doesn't the grignard add twice in the last step?
• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction.
• ScienceMadness. (2020). Methods for preventing over addition of Grignard reagent.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Benchchem. (n.d.). A Comparative Guide to Cyclopropyl Ketones in Synthetic Chemistry: Spotlight on Cyclopropyl p-Nitrophenyl Ketone.
• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Organic-Chemistry.org. (n.d.). Grignard Reaction - Common Conditions.

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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 7. Sciencemadness Discussion Board - Methods for preventing over addition of Grignard reagent - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. reddit.com [reddit.com]

Technical Support Center: Enhancing the In Vivo Stability of 5-Cyclopropyl-5-oxovaleric acid

Welcome to the technical support resource for researchers utilizing 5-Cyclopropyl-5-oxovaleric acid in preclinical and in vivo studies. This guide is designed to provide expert insights and practical troubleshooting for challenges related to the compound's stability, formulation, and analysis. Our goal is to empower you to generate reliable and reproducible data by understanding and addressing the unique chemical characteristics of this molecule.

Frequently Asked Questions & Troubleshooting Guides

Part 1: Formulation & Pre-Administration Stability

Question 1: My dosing solution of 5-Cyclopropyl-5-oxovaleric acid shows variable potency, and I suspect degradation even before administration. What are the primary stability concerns and how can I mitigate them?

Answer:

This is a common and critical issue. The instability of 5-Cyclopropyl-5-oxovaleric acid in solution is primarily driven by its two key functional groups: the carboxylic acid and the β-keto group relative to the acid (if considering the molecule's potential for keto-enol tautomerism). The stability is highly dependent on the pH, solvent, and temperature of the formulation.[1]

The keto-enol tautomerism is a significant factor.[2] While the keto form is generally more stable for simple ketones, the equilibrium can be influenced by the solution's environment.[3][4] Changes in pH can shift this equilibrium, potentially exposing a more reactive enol form.[5] Extreme pH values, both acidic and alkaline, can catalyze degradation.[1]

Troubleshooting Protocol: Enhancing Formulation Stability

• pH Optimization: The carboxylic acid moiety (pKa ~3.5-4.5) will be ionized at physiological pH.[6] This influences solubility and interaction with excipients.

  • Action: Conduct a pH stability study. Prepare your formulation in a series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8) and analyze the compound's concentration over your intended use period (e.g., 0, 2, 4, 8, 24 hours) via HPLC.

  • Rationale: This will identify the optimal pH range for stability. Often, a slightly acidic to neutral pH provides the best balance of stability and solubility.[[“]][8]

• Solvent & Excipient Selection:

  • Action: If using co-solvents to aid solubility, ensure they are high-purity and do not promote degradation. Consider incorporating stabilizing excipients.[9][10]

  • Rationale: Excipients like antioxidants can prevent oxidative degradation, while chelating agents can sequester trace metal ions that might catalyze oxidation.[8][11] Cyclodextrins can form inclusion complexes, physically protecting the molecule from the bulk solvent environment and improving stability.[11][12]

• Temperature Control:

  • Action: Always prepare solutions fresh on the day of the experiment. If temporary storage is unavoidable, keep the formulation at 2-8°C and protected from light.[1]

  • Rationale: Chemical degradation rates are highly temperature-dependent.[3][5] Reducing thermal energy slows down potential reactions.

dot

Caption: Workflow for troubleshooting formulation instability.

Part 2: In Vivo Metabolic Stability

Question 2: My compound shows rapid clearance and very low exposure in vivo. What are the likely metabolic liabilities of 5-Cyclopropyl-5-oxovaleric acid?

Answer:

Rapid clearance of 5-Cyclopropyl-5-oxovaleric acid in vivo is likely due to metabolic transformation. The molecule possesses two primary sites susceptible to metabolism: the carboxylic acid and the cyclopropyl ketone moiety.

• Carboxylic Acid Metabolism: Carboxylic acids are often subject to Phase II conjugation reactions, primarily glucuronidation, to form more water-soluble metabolites that are easily excreted. This is a very common and efficient clearance pathway for many drugs.

• Cyclopropyl Ring Metabolism: While cyclopropyl groups are often incorporated into drug candidates to enhance metabolic stability by blocking oxidative metabolism[13][14][15], they are not inert. The high ring strain and unique electronic properties can lead to specific metabolic pathways.[14][16] Cytochrome P450 (CYP) enzymes can mediate oxidation of the cyclopropyl ring, which may lead to ring-opening and the formation of reactive intermediates.[17] This is particularly a concern when the cyclopropyl group is adjacent to a carbonyl, as in your molecule.

dot

Caption: Potential metabolic liabilities of the parent compound.

Question 3: How can I improve the in vivo stability and exposure of my compound?

Answer:

Given the likely metabolic pathways, a prodrug strategy is a highly effective approach.[18] Prodrugs are inactive derivatives of a parent molecule that undergo biotransformation in vivo to release the active drug. This can temporarily mask the metabolic liabilities, improving absorption and metabolic stability.[19]

For the carboxylic acid group, esterification is the most common and practical solution.[6][20] An ethyl or methyl ester prodrug can mask the carboxylic acid, preventing immediate Phase II conjugation. These simple esters are readily cleaved by ubiquitous esterase enzymes in the plasma and tissues to release the active parent compound.

Proposed Solution: Ester Prodrug Strategy

• Synthesize an Ester: Create a simple alkyl ester of 5-Cyclopropyl-5-oxovaleric acid (e.g., the ethyl ester).

• Rationale:

  • Increased Lipophilicity: The ester will be more lipophilic than the parent carboxylic acid, which can improve membrane permeability and oral absorption.[6]

  • Metabolic Masking: The ester "masks" the carboxylic acid, preventing it from being a substrate for UGT enzymes (glucuronidation).

  • Controlled Release: Once absorbed, plasma and tissue esterases will hydrolyze the ester, releasing the active parent compound systemically.[19]

dot

Caption: In vivo activation of an ester prodrug.

Part 3: Bioanalytical Methods

Question 4: I need to develop a quantitative bioanalytical method for plasma samples. What is the recommended approach?

Answer:

A robust and sensitive bioanalytical method is crucial for accurately determining pharmacokinetic parameters. For a small molecule like 5-Cyclopropyl-5-oxovaleric acid, a Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method is the gold standard.[21]

Protocol Outline: LC-MS/MS Method Development

• Sample Preparation:

  • Objective: To remove plasma proteins and interfering substances.

  • Method: Protein precipitation is a fast and effective method. Add 3-4 volumes of cold acetonitrile or methanol containing an appropriate internal standard to 1 volume of plasma. Vortex vigorously, then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.[22]

  • Action: Carefully collect the supernatant for LC-MS/MS analysis.

• Chromatography (HPLC/UPLC):

  • Objective: To separate the analyte from other components in the extract.

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient elution using water and acetonitrile (or methanol), both containing a small amount of acid (e.g., 0.1% formic acid), is typical. The acid helps to protonate the carboxylic acid, leading to better peak shape.

  • Rationale: The gradient ensures that compounds with different polarities are eluted efficiently, and the acidic modifier improves chromatographic performance for an acidic analyte.[23]

• Mass Spectrometry (MS/MS):

  • Objective: To detect and quantify the analyte with high selectivity and sensitivity.

  • Ionization: Use electrospray ionization (ESI) in negative ion mode, as the carboxylic acid will readily deprotonate to form [M-H]⁻.

  • Detection: Use Multiple Reaction Monitoring (MRM). Tune the mass spectrometer to monitor a specific precursor ion → fragment ion transition for your compound and the internal standard.

  • Rationale: MRM provides excellent selectivity by monitoring a specific fragmentation pattern, minimizing interference from the complex plasma matrix and ensuring accurate quantification.[21]

• Validation:

  • Action: Validate the method according to regulatory guidance, assessing linearity, accuracy, precision, selectivity, recovery, and matrix effects.[24]

Parameter	Typical Starting Conditions	Rationale
Sample Prep	Protein Precipitation (Acetonitrile)	Fast, efficient removal of proteins.[22]
LC Column	C18, <3 µm particle size	Good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies mobile phase for better peak shape.[23]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Ionization Mode	ESI Negative	Carboxylic acids ionize well in negative mode.
MS Detection	Multiple Reaction Monitoring (MRM)	Provides highest selectivity and sensitivity.[21]

References

• Yuden, H. (2017). Recent progress in prodrug design strategies based on generally applicable modifications. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Stella, V. J. (n.d.). Prodrugs of Carboxylic Acids. Semantic Scholar. Available at: [Link]

• Rautio, J. (n.d.). Prodrugs of Carboxylic Acids. ResearchGate. Available at: [Link]

• Shanu-Wilson, J. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. Available at: [Link]

• Molla, M. R., et al. (2016). Keto–Enol Tautomerism of Temperature and pH Sensitive Hydrated Curcumin Nanoparticles. Journal of Agricultural and Food Chemistry. Available at: [Link]

• PharmiWeb.com. (2024). Most Commonly Seen Pharmaceutical Excipients. PharmiWeb.com. Available at: [Link]

• Madsen, A. S., et al. (2018). Investigation of Carboxylic Acid Isosteres and Prodrugs for Inhibition of the Human SIRT5 Lysine Deacylase Enzyme. ChemMedChem. Available at: [Link]

• Bhattacharya, S., et al. (2015). Effect of pH and temperature on conformational equilibria and aggregation behaviour of curcumin in aqueous binary mixtures of ethanol. RSC Advances. Available at: [Link]

• Reddit user discussion on keto-enol tautomerism. (2021). Reddit. Available at: [Link]

• Ji, X., et al. (2022). Design, Synthesis, and Evaluation of a Set of Carboxylic Acid and Phosphate Prodrugs Derived from HBV Capsid Protein Allosteric Modulator NVR 3-778. Molecules. Available at: [Link]

• Shah, A. (2008). Overview of pharmaceutical excipients used in tablets and capsules. Drug Topics. Available at: [Link]

• Mbah, C. J. (2020). The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. Polymers. Available at: [Link]

• American Pharmaceutical Review. (n.d.). Stabilizer Excipients. American Pharmaceutical Review. Available at: [Link]

• The Organic Chemistry Tutor. (2016). Keto Enol Tautomerism - Acidic & Basic Conditions. YouTube. Available at: [Link]

• Ashenhurst, J. (2022). Keto-Enol Tautomerism: Key Points. Master Organic Chemistry. Available at: [Link]

• Peterson, E. A., & Deiters, A. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Available at: [Link]

• Yang, X., et al. (2024). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. Journal of the American Chemical Society. Available at: [Link]

• Yang, X., et al. (2024). Alkyl Cyclopropyl Ketones in Catalytic Formal [3 + 2] Cycloadditions: The Role of SmI2 Catalyst Stabilization. PMC - NIH. Available at: [Link]

• Peterson, E. A., & Deiters, A. (n.d.). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ResearchGate. Available at: [Link]

• Peterson, E. A., & Deiters, A. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. Available at: [Link]

• Bladon, P., et al. (1975). Synthesis and biological inactivity of some 4alpha,6-cyclo steroids. PubMed. Available at: [Link]

• Hellwig, M., et al. (2020). Studies on the synthesis and stability of α-ketoacyl peptides. Amino Acids. Available at: [Link]

• Manuela, M., et al. (n.d.). Analytical Methods. CONICET. Available at: [Link]

• Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. Consensus. Available at: [Link]

• Lau, J. L., & Dunn, M. K. (2018). Strategies for Improving Peptide Stability and Delivery. Peptides. Available at: [Link]

• Deneva, V., et al. (2023). Keto-enol tautomerism in the development of new drugs. Frontiers in Chemistry. Available at: [Link]

• Aftab, S. O., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. Pharmaceutics. Available at: [Link]

• Geenen, S., et al. (2011). HPLC-MS/MS methods for the quantitative analysis of 5-oxoproline (pyroglutamate) in rat plasma and hepatic cell line culture medium. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• NIOSH. (2020). NIOSH Manual of Analytical Methods (NMAM), 5th Edition. CDC. Available at: [Link]

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• 15. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. hyphadiscovery.com [hyphadiscovery.com]
• 18. Recent progress in prodrug design strategies based on generally applicable modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Investigation of Carboxylic Acid Isosteres and Prodrugs for Inhibition of the Human SIRT5 Lysine Deacylase Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Prodrugs of Carboxylic Acids | Semantic Scholar [semanticscholar.org]
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• 23. Studies on the synthesis and stability of α-ketoacyl peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 24. cdc.gov [cdc.gov]

Reference Data & Comparative Studies

A Forward-Looking Comparative Guide: 5-Cyclopropyl-5-oxovaleric Acid Versus Other Keto Acid Analogues in Bioassays

For researchers at the forefront of drug discovery and development, the exploration of novel chemical scaffolds is paramount to unlocking new therapeutic avenues. Within the diverse landscape of bioactive molecules, keto acids represent a privileged class of compounds with applications ranging from metabolic regulation to enzyme inhibition. This guide provides a forward-looking, in-depth technical comparison of 5-Cyclopropyl-5-oxovaleric acid against its linear and other cyclic keto acid analogues.

While direct comparative bioassay data for 5-Cyclopropyl-5-oxovaleric acid is not yet prevalent in published literature, this guide synthesizes established principles of medicinal chemistry and structure-activity relationships (SAR) to project its potential performance and guide researchers in its future evaluation. We will delve into the unique attributes of the cyclopropyl moiety, propose relevant bioassays for comparison, and present hypothetical data to illustrate the expected outcomes.

The Cyclopropyl Moiety: A Game-Changer in Keto Acid Design?

The introduction of a cyclopropyl group in place of a linear alkyl or other cyclic group at the 5-position of a 5-oxovaleric acid scaffold is a deliberate design choice aimed at modulating the molecule's physicochemical and pharmacological properties. The cyclopropyl ring is not merely a passive structural element; its unique electronic and conformational features can profoundly influence biological activity.

Key Attributes of the Cyclopropyl Group:

• Conformational Rigidity: Unlike its flexible linear counterparts (e.g., a pentyl or hexyl group), the cyclopropyl ring is rigid. This conformational constraint can lock the molecule into a bioactive conformation, potentially increasing its affinity for a biological target by reducing the entropic penalty of binding.

• Increased Metabolic Stability: The cyclopropyl group is generally more resistant to metabolic degradation, particularly oxidation, compared to linear alkyl chains. This can lead to an improved pharmacokinetic profile, including a longer half-life in vivo.

• Modulation of Lipophilicity: The cyclopropyl group can fine-tune the lipophilicity of a molecule, which is a critical parameter for cell permeability and overall drug-likeness.

• Unique Electronic Properties: The strained three-membered ring of cyclopropane exhibits partial double-bond character, which can influence the reactivity of the adjacent ketone and its interactions with enzyme active sites.

These properties suggest that 5-Cyclopropyl-5-oxovaleric acid could exhibit enhanced potency, selectivity, and metabolic stability compared to its analogues.

Comparative Bioassay Strategy: Putting Theory to the Test

To empirically validate the theoretical advantages of the cyclopropyl moiety, a systematic comparison with carefully selected keto acid analogues is essential. We propose a panel of bioassays targeting enzymes for which keto acids are known inhibitors.

Target Selection: Why Focus on Dehydrogenases?

Many keto acids are known to interact with dehydrogenases, a broad class of enzymes that catalyze oxidation-reduction reactions. For this comparative guide, we will focus on a hypothetical scenario where these keto acids are evaluated as inhibitors of a specific dehydrogenase, for instance, a lactate dehydrogenase (LDH) or a hydroxysteroid dehydrogenase (HSD).

Proposed Keto Acid Analogues for Comparison:

To create a robust structure-activity relationship, the following analogues should be synthesized and tested alongside 5-Cyclopropyl-5-oxovaleric acid:

Compound ID	Structure	Rationale for Inclusion
KA-1	5-Cyclopropyl-5-oxovaleric acid	Target compound
KA-2	5-Methyl-5-oxovaleric acid	Linear alkyl analogue (short chain)
KA-3	5-Ethyl-5-oxovaleric acid	Linear alkyl analogue (medium chain)
KA-4	5-Phenyl-5-oxovaleric acid	Aromatic analogue
KA-5	5-Cyclopentyl-5-oxovaleric acid	Alicyclic analogue (less strained)

Hypothetical Performance Data in a Dehydrogenase Inhibition Assay

The following table presents hypothetical data from an in vitro dehydrogenase inhibition assay. This data is for illustrative purposes to guide researchers on the potential outcomes of such a comparative study.

Compound ID	IC50 (µM)	Relative Potency (vs. KA-2)	Comments
KA-1	1.5	10x	The cyclopropyl group may confer a significant potency advantage due to optimal fit and electronic interactions within the enzyme's active site.
KA-2	15	1x	Serves as the baseline for comparison with a simple linear alkyl chain.
KA-3	10	1.5x	A slightly longer alkyl chain shows a modest increase in potency.
KA-4	5	3x	The phenyl ring may engage in favorable pi-stacking interactions, leading to enhanced binding.
KA-5	8	1.9x	The larger, more flexible cyclopentyl ring may not fit as optimally as the cyclopropyl group.

Experimental Protocols

General Dehydrogenase Inhibition Assay (Colorimetric)

This protocol provides a general framework for assessing the inhibitory activity of the keto acid analogues against a model dehydrogenase.

Materials:

• Dehydrogenase enzyme (e.g., Lactate Dehydrogenase)

• Substrate (e.g., Pyruvate for LDH)

• Cofactor (e.g., NADH)

• Assay Buffer (e.g., 100 mM phosphate buffer, pH 7.4)

• Test compounds (KA-1 to KA-5) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compounds in the assay buffer. The final DMSO concentration in the well should be kept below 1%.

• In a 96-well plate, add 50 µL of the appropriate test compound dilution. Include wells with buffer and DMSO as negative controls.

• Add 25 µL of the dehydrogenase enzyme solution to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding 25 µL of a solution containing both the substrate and the cofactor.

• Immediately measure the decrease in absorbance at 340 nm (for NADH oxidation) every 30 seconds for 10 minutes using a microplate reader.

• Calculate the initial reaction velocity (rate of change in absorbance) for each concentration of the inhibitor.

• Plot the reaction velocity against the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Workflow for Comparative Bioassay```dot

Caption: Proposed binding mode of 5-Cyclopropyl-5-oxovaleric acid in a dehydrogenase active site.

Conclusion and Future Directions

While direct experimental evidence is pending, the foundational principles of medicinal chemistry strongly suggest that 5-Cyclopropyl-5-oxovaleric acid is a promising candidate for exhibiting enhanced biological activity compared to its linear and larger-ring keto acid analogues. Its unique combination of conformational rigidity, metabolic stability, and electronic properties makes it a compelling target for synthesis and evaluation in a variety of bioassays.

This guide provides a strategic framework for researchers to embark on the investigation of this and other novel keto acids. The proposed comparative bioassay strategy, coupled with the outlined experimental protocols, will enable a systematic exploration of the structure-activity landscape and potentially lead to the discovery of new and potent therapeutic agents.

References

• Note: As this is a forward-looking guide based on established principles rather than specific published data on 5-Cyclopropyl-5-oxovaleric acid, a conventional reference list is not applicable. The scientific principles discussed are foundational in medicinal chemistry and can be found in standard textbooks and review articles on the topic of drug design and structure-activity relationships.

A Comparative Analysis of 5-Cyclopropyl-5-oxovaleric Acid and its Linear Counterpart, 5-Oxoheptanoic Acid

In the landscape of medicinal chemistry and drug development, the nuanced interplay of a molecule's architecture and its resultant physicochemical and biological properties is of paramount importance. The strategic incorporation of strained ring systems, such as the cyclopropyl group, has become a key tactic in modulating a compound's metabolic stability, potency, and conformational rigidity. This guide presents a detailed comparative analysis of 5-Cyclopropyl-5-oxovaleric acid and its linear analogue, 5-oxoheptanoic acid. Through an examination of their synthesis, physicochemical characteristics, spectroscopic signatures, and chemical reactivity, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the profound influence of a simple cyclic moiety.

Introduction: The Significance of Strained Ring Systems

The cyclopropyl group, with its inherent ring strain of approximately 27.5 kcal/mol, is not merely a passive structural component.[1] The "bent" bonds of the cyclopropane ring possess significant p-character, allowing for electronic conjugation with adjacent unsaturated systems, such as a carbonyl group.[2] This electronic interplay, coupled with the steric profile of the three-membered ring, imparts unique chemical reactivity compared to its acyclic counterparts. In this guide, we have selected 5-oxoheptanoic acid as the linear comparator to 5-Cyclopropyl-5-oxovaleric acid. This choice allows for a focused analysis on the effects of the cyclopropyl ring versus a linear ethyl group attached to the carbonyl, while maintaining the same core valeric acid scaffold.

Physicochemical Properties: A Tale of Two Architectures

The seemingly subtle difference between a cyclopropyl and an ethyl group can lead to measurable differences in the physicochemical properties of the parent molecule. These properties, in turn, can influence solubility, membrane permeability, and ultimately, bioavailability.

Property	5-Cyclopropyl-5-oxovaleric acid	5-Oxoheptanoic acid	Rationale for Differences
Molecular Formula	C₈H₁₂O₃	C₇H₁₂O₃	The cyclopropyl analogue has one additional carbon atom.
Molecular Weight	156.18 g/mol [3]	144.17 g/mol [4][5]	Directly related to the molecular formula.
Boiling Point	Predicted: ~330-350 °C	287 °C at 760 mmHg[6]	The slightly higher molecular weight and potential for different intermolecular packing of the cyclopropyl derivative may lead to a higher boiling point.
Density	Predicted: ~1.1-1.2 g/cm³	1.061 g/cm³[6]	The compact nature of the cyclopropyl ring may lead to a slightly higher density.
pKa	Predicted: ~4.6-4.8	Predicted: 4.61[5]	The electronic influence of the cyclopropyl group versus the ethyl group on the acidity of the carboxylic acid is expected to be minimal, resulting in similar pKa values.
LogP	Predicted: ~1.0-1.5	Predicted: 1.22[5]	The lipophilicity of a cyclopropyl group is generally considered to be slightly higher than a linear propyl group, which could translate to a marginally higher LogP for the cyclopropyl derivative compared to its ethyl-substituted counterpart.

Synthesis Strategies: Crafting the Molecules

The synthesis of these two keto acids proceeds through distinct pathways, reflecting the nature of their respective core structures.

Synthesis of 5-Cyclopropyl-5-oxovaleric Acid

A common approach to the synthesis of cyclopropyl ketones involves the cyclopropanation of an α,β-unsaturated ketone. A plausible synthetic route to 5-Cyclopropyl-5-oxovaleric acid could involve the reaction of a suitable precursor with a cyclopropanating agent.

Proposed Synthetic Pathway:

A proposed synthetic route for 5-Cyclopropyl-5-oxovaleric acid.

Experimental Protocol:

• Reaction Setup: To a cooled (0 °C) and stirred suspension of anhydrous aluminum chloride in an inert solvent (e.g., dichloromethane), add glutaric anhydride.

• Addition of Cyclopropane: Slowly bubble cyclopropane gas through the reaction mixture or add it as a cooled liquid.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by pouring it over a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Synthesis of 5-Oxoheptanoic Acid

The synthesis of 5-oxoheptanoic acid can be achieved through various methods, including the oxidation of a corresponding secondary alcohol or the cleavage of a cyclic precursor. A multi-step synthesis starting from readily available materials is presented below.[4]

Synthetic Pathway:

A synthetic route for 5-Oxoheptanoic acid.

Experimental Protocol:

• Grignard Reaction: To a solution of ethylmagnesium bromide in an appropriate solvent (e.g., tetrahydrofuran) at low temperature (-78 °C), slowly add methyl 4-(chloroformyl)butyrate.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for a specified period.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent.

• Hydrolysis: The resulting methyl 5-oxoheptanoate is then hydrolyzed using a base, such as potassium hydroxide, in a mixture of water and methanol.

• Acidification and Extraction: After the hydrolysis is complete, acidify the reaction mixture with a mineral acid (e.g., HCl) and extract the final product, 5-oxoheptanoic acid.

• Purification: The crude product can be purified by distillation under reduced pressure or by column chromatography.

Comparative Reactivity: The Influence of Ring Strain

Key Reactivity Differences:

• Ring-Opening Reactions: 5-Cyclopropyl-5-oxovaleric acid can undergo ring-opening under various conditions (acidic, reductive, or transition-metal-catalyzed), leading to the formation of linear products.[8] This reactivity is a direct consequence of the release of ring strain. In contrast, 5-oxoheptanoic acid does not have a comparable low-energy pathway for carbon-carbon bond cleavage.

• Nucleophilic Addition to the Carbonyl: While both compounds will undergo nucleophilic addition at the carbonyl carbon, the cyclopropyl group can electronically influence the reactivity of the ketone. The p-character of the C-C bonds in the cyclopropyl ring can stabilize a developing positive charge on the carbonyl carbon during the transition state of nucleophilic attack, potentially accelerating the reaction compared to the linear alkyl ketone.[7]

• Enolate Formation: The acidity of the α-protons in the valeric acid chain is expected to be similar for both compounds. However, the formation of an enolate from the cyclopropyl ketone side would be disfavored due to the introduction of an additional sp²-hybridized carbon into the strained ring, which would further increase ring strain.[1][9]

Dominant reaction pathways for the two keto acids.

Spectroscopic Characterization: Deciphering the Structures

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable tools for the structural elucidation and purity assessment of organic compounds. The spectra of 5-Cyclopropyl-5-oxovaleric acid and 5-oxoheptanoic acid are expected to exhibit characteristic signals for their functional groups, with subtle but telling differences.

Infrared (IR) Spectroscopy

Both molecules will display strong absorptions characteristic of a carboxylic acid and a ketone.

• Carboxylic Acid: A very broad O-H stretch from approximately 2500-3300 cm⁻¹ and a strong C=O stretch around 1710 cm⁻¹ (for the hydrogen-bonded dimer).[10]

• Ketone: A strong C=O stretch. For 5-oxoheptanoic acid, this is expected around 1715 cm⁻¹. For 5-Cyclopropyl-5-oxovaleric acid, the conjugation of the carbonyl with the cyclopropyl ring may shift this absorption to a slightly lower wavenumber, typically in the range of 1690-1705 cm⁻¹.

• Cyclopropyl Group: The C-H bonds of the cyclopropyl ring will show a characteristic stretch at a higher wavenumber than typical sp³ C-H bonds, often above 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR:

• Carboxylic Acid Proton (-COOH): A broad singlet far downfield, typically between 10-13 ppm for both compounds.[10]

• Alkyl Chain Protons: The protons on the valeric acid chain will appear as multiplets in the 1.5-3.0 ppm range.

• Cyclopropyl Protons: The protons on the cyclopropyl ring of 5-Cyclopropyl-5-oxovaleric acid will resonate in the upfield region, typically between 0.5-1.5 ppm, as complex multiplets due to geminal and vicinal coupling. This is a highly diagnostic feature.

• Ethyl Group Protons: The protons of the ethyl group in 5-oxoheptanoic acid will show a triplet for the methyl group (~1.0 ppm) and a quartet for the methylene group (~2.5 ppm).

¹³C NMR:

• Carboxylic Carbonyl (-COOH): A signal in the range of 175-185 ppm for both molecules.[10]

• Ketone Carbonyl (-C=O): A signal further downfield, typically >200 ppm. The exact chemical shift will be influenced by the adjacent group (cyclopropyl vs. ethyl).

• Cyclopropyl Carbons: The carbons of the cyclopropyl ring will appear at unusually high field for sp³ carbons, typically in the range of 5-20 ppm.

• Ethyl Group Carbons: The methyl carbon of the ethyl group will be around 8-12 ppm, and the methylene carbon will be further downfield.

Experimental Workflow: A Guide to Comparative Analysis

To empirically validate the theoretical differences discussed, a structured experimental workflow is essential.

A workflow for the comparative analysis of the two keto acids.

Conclusion

The comparison between 5-Cyclopropyl-5-oxovaleric acid and its linear counterpart, 5-oxoheptanoic acid, serves as a compelling illustration of the profound impact of incorporating a strained ring system into a molecule. The cyclopropyl group is not an inert scaffold; its unique electronic structure and inherent ring strain endow the molecule with distinct reactivity, particularly a propensity for ring-opening reactions that are absent in the linear analogue. These fundamental differences, observable through spectroscopic analysis and reactivity studies, provide a valuable framework for medicinal chemists and drug development professionals seeking to fine-tune the properties of lead compounds. The strategic use of the cyclopropyl moiety offers a powerful tool for navigating the complex landscape of drug design, enabling the optimization of metabolic stability, target engagement, and overall pharmacological profile.

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• Effects of ring-strain on the ultrafast photochemistry of cyclic ketones.

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The Untapped Potential of 5-Cyclopropyl-5-oxovaleric Acid: A Comparative Guide to Structure-Activity Relationships Based on Analogous Scaffolds

Introduction: A Scaffold of Intriguing Possibilities

In the vast landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer unique three-dimensional arrangements and favorable physicochemical properties is perpetual. The 5-cyclopropyl-5-oxovaleric acid core represents one such scaffold, combining the conformational rigidity and metabolic stability of a cyclopropyl group with the versatile reactivity of a keto-acid moiety. While direct and extensive structure-activity relationship (SAR) studies on this specific class of derivatives are not yet widely published, a comprehensive analysis of analogous structures provides a fertile ground for predicting their potential and guiding future drug discovery efforts.

This guide will dissect the constituent parts of the 5-cyclopropyl-5-oxovaleric acid scaffold, drawing on established SAR principles from related keto-acid, cyclopropyl ketone, and valeric acid derivatives. By examining the biological activities and SAR of these analogs, we can construct a predictive framework for the rational design and evaluation of novel 5-cyclopropyl-5-oxovaleric acid derivatives as potential therapeutic agents. The inherent value of this scaffold lies in the confluence of its components: the cyclopropyl ring, known to enhance potency and improve metabolic profiles in various drug classes[1][2]; the ketone, a key interaction point in many enzyme active sites; and the carboxylic acid, a classic pharmacophore for interacting with biological targets and ensuring aqueous solubility[3][4].

Dissecting the Scaffold: An Extrapolated SAR Analysis

Due to the limited availability of direct experimental data on 5-cyclopropyl-5-oxovaleric acid derivatives, this section will present a comparative analysis based on structurally related compound classes. The insights drawn from these analogs will serve as a foundational guide for researchers venturing into this promising chemical space.

The Cyclopropyl Moiety: A Key to Enhanced Potency and Selectivity

The cyclopropyl group is a bioisostere of a vinyl or phenyl group, offering a compact, rigid, and lipophilic substituent that can profoundly influence a molecule's pharmacological profile. SAR studies on various cyclopropyl-containing compounds have revealed several key advantages:

• Conformational Rigidity: The fixed orientation of the cyclopropyl ring can lock a molecule into a bioactive conformation, leading to higher affinity for its target.

• Metabolic Stability: The C-C bonds of the cyclopropyl ring are generally more resistant to metabolic degradation compared to other alkyl groups, potentially leading to an improved pharmacokinetic profile.

• Modulation of Physicochemical Properties: The introduction of a cyclopropyl group can fine-tune a compound's lipophilicity and pKa, impacting its absorption, distribution, metabolism, and excretion (ADME) properties.

In a study on VEGFR-2 kinase inhibitors, the incorporation of a cyclopropylcarbamoylphenylamino group was found to be crucial for activity, with further substitutions on the cyclopropyl ring offering a means to modulate potency and selectivity[5]. This suggests that for 5-cyclopropyl-5-oxovaleric acid derivatives, modifications on the cyclopropyl ring, such as the introduction of small alkyl or halogen substituents, could be a fruitful avenue for optimization.

The Keto-Acid Backbone: A Hub for Biological Interaction

The γ-keto-acid motif is a prevalent feature in a multitude of biologically active molecules, often acting as a key pharmacophore that interacts with enzyme active sites. Studies on α-ketoamides and α-ketoheterocycles provide valuable insights into the potential SAR of the 5-oxovaleric acid portion of our target scaffold.

Chain Length and Flexibility: The length and flexibility of the carbon chain linking the ketone and the carboxylic acid are critical determinants of biological activity. Altering the chain length can impact the molecule's ability to span the distance between key binding pockets within a target protein.

Substitutions on the Carbon Chain: Introducing substituents along the valeric acid chain can influence both the molecule's conformation and its interactions with the target. For instance, the introduction of methyl groups could provide additional hydrophobic interactions or induce a specific conformational bias.

The following table summarizes hypothetical SAR trends for the keto-acid backbone based on general principles observed in related compound classes:

Modification	Predicted Impact on Activity	Rationale
Chain Extension/Shortening	Highly sensitive	Optimal chain length is crucial for bridging key interaction points in the target's active site.
α-Substitution	Potential for increased potency/selectivity	Can provide additional interactions (e.g., hydrophobic, hydrogen bonding) and influence the molecule's conformation.
β-Substitution	May impact conformation and solubility	Can introduce steric hindrance or polar groups affecting overall properties.
Esterification of Carboxylic Acid	Prodrug potential	Can improve cell permeability and oral bioavailability, with the ester being cleaved in vivo to release the active carboxylic acid.[3]

The Valeric Acid Terminus: A Gateway to Diverse Biological Activities

Valeric acid and its derivatives have been shown to exhibit a range of biological activities, including inhibition of histone deacetylases (HDACs) and modulation of metabolic and neurological pathways.[6] This suggests that the carboxylic acid moiety of 5-cyclopropyl-5-oxovaleric acid is not merely a passive anchor but an active participant in the molecule's biological effects.

The acidity of the carboxylic acid can be modulated through the introduction of electron-withdrawing or electron-donating groups on the main chain, which in turn can affect its interaction with target proteins. Furthermore, the carboxylic acid can be derivatized to amides or esters to create prodrugs with improved pharmacokinetic properties.

Experimental Protocols for Synthesis and Evaluation

To explore the SAR of novel 5-cyclopropyl-5-oxovaleric acid derivatives, a systematic approach to synthesis and biological evaluation is essential. The following protocols provide a general framework for researchers.

General Synthetic Strategy

A plausible synthetic route to 5-cyclopropyl-5-oxovaleric acid derivatives could involve the Friedel-Crafts acylation of a suitable aromatic or heterocyclic precursor with glutaric anhydride, followed by the introduction of the cyclopropyl group. Alternatively, a cyclopropyl ketone fragment could be coupled with a four-carbon chain bearing a carboxylic acid or a precursor.

Hypothetical Synthetic Workflow:

Caption: A potential synthetic workflow for 5-cyclopropyl-5-oxovaleric acid derivatives.

Biological Evaluation Workflow

Given the diverse potential of the scaffold, a tiered approach to biological screening is recommended.

Proposed Biological Evaluation Workflow:

Caption: A tiered workflow for the biological evaluation of novel derivatives.

Conclusion and Future Directions

The 5-cyclopropyl-5-oxovaleric acid scaffold holds considerable promise for the development of novel therapeutic agents. While direct SAR data is currently scarce, a wealth of information from analogous structures provides a strong foundation for rational drug design. By systematically exploring modifications to the cyclopropyl ring, the keto-acid backbone, and the carboxylic acid terminus, researchers can unlock the full potential of this intriguing molecular framework. Future studies should focus on synthesizing a diverse library of these derivatives and screening them against a broad range of biological targets to uncover their therapeutic utility. The insights gained from such investigations will be invaluable in establishing a comprehensive SAR for this promising class of compounds and paving the way for the development of next-generation therapeutics.

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• Synthesis and Biological Evaluation of Cyclopropyl Analogues of Fosmidomycin as Potent P. Falciparum Growth Inhibitors. (n.d.). Amanote Research.

• Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][1][5][7]triazine-based VEGFR-2 kinase inhibitors. (2008). Bioorganic & Medicinal Chemistry Letters. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 5-Cyclopropyl-5-oxovaleric Acid

Abstract

The robust quantification of drug candidates and their metabolites is the bedrock of successful pharmaceutical development. 5-Cyclopropyl-5-oxovaleric acid, a molecule of significant interest, requires meticulously validated analytical methods to ensure data integrity from early discovery through to clinical trials. This guide provides an in-depth comparison of three common analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantification of this analyte. We will explore the theoretical underpinnings of each method, present detailed experimental protocols for a cross-validation study, and analyze comparative performance data. The objective is to equip researchers, scientists, and drug development professionals with the technical insights required to select and validate the most appropriate analytical method for their specific application, grounded in the principles of international regulatory guidelines.[1][2][3]

Introduction: The Analytical Imperative for 5-Cyclopropyl-5-oxovaleric Acid

5-Cyclopropyl-5-oxovaleric acid is a keto-carboxylic acid with structural motifs that make it a pertinent subject for pharmaceutical research. Its accurate quantification in various matrices, particularly biological fluids like plasma, is critical for pharmacokinetic (PK), toxicokinetic (TK), and metabolism studies. The choice of analytical methodology can profoundly impact data quality, study outcomes, and regulatory success.

A simple, single-method validation is often insufficient. Cross-validation, the process of comparing results from two or more distinct analytical methods, provides the highest level of confidence in analytical data.[4][5] It ensures that the measured concentration is independent of the analytical technique employed, thereby exposing any method-specific biases or interferences. This guide is built upon the validation frameworks established by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), which emphasize that an analytical procedure's objective is to demonstrate its suitability for its intended purpose.[6][7][8]

Physicochemical Properties and Analytical Considerations

Understanding the analyte's properties is key to method development.

• Structure: Comprises a cyclopropyl ketone and a terminal carboxylic acid.

• Molecular Weight: Approximately 156.18 g/mol .[9]

• Acidity (pKa): The carboxylic acid moiety imparts acidic properties, with a predicted pKa around 4.6.[10] This is a critical parameter for reverse-phase HPLC, as the mobile phase pH must be controlled to ensure a consistent, non-ionized state for reproducible retention.

• Polarity & Solubility: The carboxylic acid group provides polarity, while the cyclopropyl ketone moiety adds non-polar character. This amphiphilic nature makes it suitable for reverse-phase chromatography.

• Volatility: The compound is non-volatile, which necessitates derivatization for any GC-based analysis.

Comparative Methodologies: Principles and Rationale

We will evaluate three distinct, yet widely adopted, analytical platforms.

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: This technique separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase (typically C18).[11][12] Quantification is achieved by measuring the absorbance of ultraviolet light by the analyte's chromophore—in this case, the phenyl ketone group.

• Causality of Experimental Choices:

  • Stationary Phase: A C18 column is chosen for its versatility and strong retention of moderately non-polar compounds.

  • Mobile Phase: An acidified aqueous/organic mobile phase (e.g., water with 0.1% formic acid and acetonitrile) is used. The acid suppresses the ionization of the carboxylic acid group (pH < pKa), ensuring a single, neutral species interacts with the C18 phase, resulting in sharp, symmetrical peaks.[13]

  • Detection: UV detection is selected for its simplicity and robustness. The ketone chromophore is expected to have a UV maximum suitable for sensitive detection.

Method B: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Principle: This is the gold standard for bioanalysis, coupling the powerful separation of HPLC with the exquisite sensitivity and selectivity of a triple quadrupole mass spectrometer.[14][15][16] The mass spectrometer isolates a specific precursor ion (the molecular ion of the analyte), fragments it, and monitors for a specific product ion. This process, known as Multiple Reaction Monitoring (MRM), virtually eliminates matrix interference.[14]

• Causality of Experimental Choices:

  • Ionization: Electrospray Ionization (ESI) is the preferred technique. Given the carboxylic acid, negative ion mode (ESI-) is a logical choice, monitoring the deprotonated molecule [M-H]⁻.

  • MRM Transitions: Specific precursor-to-product ion transitions are determined by infusing the analyte and optimizing collision energy. This provides unparalleled selectivity.

  • Internal Standard: A stable isotope-labeled (SIL) version of the analyte is the ideal internal standard, as it co-elutes and experiences identical ionization effects, correcting for matrix suppression or enhancement.[17]

Method C: Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates compounds based on their volatility and interaction with a stationary phase in a heated column.[18] The separated compounds are then detected by a mass spectrometer. Due to the low volatility of 5-Cyclopropyl-5-oxovaleric acid, a chemical derivatization step is mandatory to convert the polar carboxylic acid into a volatile ester.[19]

• Causality of Experimental Choices:

  • Derivatization: Silylation (e.g., using BSTFA) is a common choice to convert the carboxylic acid to a volatile trimethylsilyl (TMS) ester. This step adds complexity and potential for variability but is necessary for GC analysis.

  • Column: A non-polar or mid-polar column (e.g., 5% phenyl polymethylsiloxane) is typically used for separating the derivatized analyte.[18]

  • Detection: Mass spectrometry provides high selectivity, monitoring for characteristic fragment ions of the derivatized analyte.

Cross-Validation Study Design

A comprehensive cross-validation study was designed based on ICH Q2(R1) guidelines to compare the three methods.[1][7] The study evaluates the methods' performance in quantifying the analyte in a relevant biological matrix (rat plasma).

Caption: Workflow for the cross-validation of three analytical methods.

Validation Parameters Evaluated

The following parameters were assessed for each method according to regulatory expectations:[1][20][21][22]

• Specificity/Selectivity: Ability to differentiate and quantify the analyte in the presence of matrix components.

• Linearity and Range: The concentration range over which the method is accurate, precise, and linear.

• Accuracy: Closeness of measured values to the true value (% bias).

• Precision: Agreement between a series of measurements (expressed as %RSD for repeatability and intermediate precision).

• Limit of Detection (LOD): The lowest amount of analyte that can be detected.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[7]

Detailed Experimental Protocols

Protocol 1: Sample Preparation (Rat Plasma)

• Thaw frozen rat plasma samples at room temperature.

• Spike blank plasma with known concentrations of a 5-Cyclopropyl-5-oxovaleric acid reference standard to prepare calibration standards and quality control (QC) samples.

• Protein Precipitation: To a 100 µL aliquot of plasma, add 300 µL of ice-cold acetonitrile containing the internal standard (for LC-MS/MS and HPLC-UV).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for analysis.

Protocol 2: HPLC-UV Method

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[23]

• Mobile Phase: 55:45 (v/v) Acetonitrile : Water with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm.

• Post-Processing: Inject the supernatant from Protocol 1 directly.

Protocol 3: LC-MS/MS Method

• Instrumentation: UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.[14]

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 10% B to 95% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization: ESI, Negative Mode.

• MRM Transition: (Hypothetical) Precursor Ion [M-H]⁻: m/z 155.1 → Product Ion: m/z 113.1.

• Post-Processing: Inject the supernatant from Protocol 1 directly.

Protocol 4: GC-MS Method (with Derivatization)

• Take the supernatant from Protocol 1 and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of pyridine.

• Cap the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before injection.

• Instrumentation: Gas chromatograph with a mass selective detector.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at 1 mL/min.

• Injector Temp: 250°C.

• Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min.

• Ionization: Electron Impact (EI), 70 eV.

• Monitored Ions: (Hypothetical) m/z for TMS-ester derivative.

Results: A Comparative Performance Analysis

The following tables summarize the hypothetical data obtained from the cross-validation study.

Table 1: Linearity and Sensitivity Comparison

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Linear Range (ng/mL)	50 - 5000	0.5 - 1000	25 - 2500
Correlation Coeff. (r²)	> 0.995	> 0.999	> 0.992
LOD (ng/mL)	20	0.15	10
LOQ (ng/mL)	50	0.5	25

Table 2: Accuracy and Precision at QC Levels (in Rat Plasma)

QC Level	Parameter	HPLC-UV	LC-MS/MS	GC-MS
Low QC (150 ng/mL)	Accuracy (% Bias)	-5.2%	-1.8%	-9.5%
Precision (% RSD)	6.8%	3.5%	11.2%
Mid QC (1000 ng/mL)	Accuracy (% Bias)	-2.1%	0.5%	-4.3%
Precision (% RSD)	4.5%	2.1%	8.5%
High QC (4000 ng/mL)	Accuracy (% Bias)	-1.5%	1.1%	N/A
Precision (% RSD)	3.9%	1.9%	N/A

*N/A: Not Applicable, concentration is outside the linear range of the GC-MS method.

Discussion: Synthesizing the Evidence

The cross-validation data provides a clear hierarchy of performance and applicability for the three methods.

Caption: Logic for selecting an analytical method based on application needs.

• LC-MS/MS: The Definitive Choice for Bioanalysis. The data unequivocally demonstrates the superiority of LC-MS/MS for quantifying 5-Cyclopropyl-5-oxovaleric acid in a complex biological matrix like plasma. Its LOQ of 0.5 ng/mL is 100 times lower than that of HPLC-UV.[15] This sensitivity is paramount for characterizing the terminal elimination phase in PK studies. Furthermore, its accuracy and precision are exceptional, with bias well within ±2% and RSDs below 4% at all levels, comfortably meeting the stringent acceptance criteria outlined in FDA and EMA bioanalytical method validation guidelines.[20][21] The specificity afforded by MRM is the key causal factor for this high performance.

• HPLC-UV: The Workhorse for In-Process and Formulation Analysis. While lacking the sensitivity for demanding bioanalysis, the HPLC-UV method is robust, reliable, and highly accessible. With an LOQ of 50 ng/mL, it is perfectly suited for applications where concentrations are higher, such as analyzing drug substance purity, dissolution testing, or content uniformity in formulated products. Its performance within its linear range is excellent, meeting all ICH criteria for accuracy and precision.[24] The primary limitation is its susceptibility to interference from endogenous matrix components that may co-elute and absorb at the same wavelength, explaining the slightly higher bias compared to LC-MS/MS.

• GC-MS: A Niche Application with Significant Drawbacks. The GC-MS method is the least suitable for this particular analyte. The mandatory derivatization step introduces significant potential for variability, which is reflected in the poorer precision (%RSD > 8%). This extra sample handling step also makes it the lowest throughput method. While mass spectrometric detection provides good selectivity, the multi-step sample preparation and potential for incomplete derivatization lead to lower accuracy. This method would only be considered in a laboratory lacking LC-MS capabilities and requiring greater selectivity than UV detection can offer.

Conclusion and Recommendations

This comparative guide demonstrates the critical importance of selecting and cross-validating analytical methods based on the specific research question.

• For regulated bioanalysis (pharmacokinetic, toxicokinetic, and clinical studies) of 5-Cyclopropyl-5-oxovaleric acid, LC-MS/MS is the only acceptable method. Its superior sensitivity, specificity, accuracy, and precision ensure data of the highest integrity for regulatory submission.

• For non-regulated research, process development, and quality control of drug substance or product, HPLC-UV is the recommended method. It offers a cost-effective, robust, and reliable solution for analyzing samples with higher analyte concentrations.

• GC-MS is not recommended for this analyte unless no other alternative is available, due to the complexities and inferior performance associated with the required derivatization step.

By grounding our experimental design and data interpretation in established regulatory guidelines, we provide a trustworthy framework for making informed decisions in the analytical workflow, ultimately contributing to a more efficient and successful drug development process.[25][26][27]

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A Guide to Establishing In Vitro and In Vivo Correlation for Novel Enzyme Inhibitors: A Case Study with 5-Cyclopropyl-5-oxovaleric acid

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide for researchers, scientists, and drug development professionals.

Senior Application Scientist's Note: The following guide uses 5-Cyclopropyl-5-oxovaleric acid as a case study to illustrate the critical process of establishing an in vitro-in vivo correlation (IVIVC) in early-stage drug discovery. As there is limited public data on the specific biological activity of this compound, we will proceed with a well-defined, hypothetical mechanism of action: the inhibition of "Cyclopropyl Keto Acid Reductase" (CKAR), a fictional enzyme implicated in a cancer metabolic pathway. This allows us to provide a detailed, practical framework for researchers to apply to their own compounds of interest. The experimental data presented herein is illustrative.

Introduction: The Imperative of In Vitro-In Vivo Correlation

In the journey of drug development, a compound's activity in a test tube (in vitro) must translate to efficacy in a living organism (in vivo). This correlation is the bedrock of preclinical assessment, enabling informed decisions about which candidates to advance. A strong IVIVC provides confidence that the mechanism of action observed in biochemical and cellular assays is responsible for the therapeutic effect seen in animal models.

This guide will walk through a structured approach to building an IVIVC for our lead compound, 5-Cyclopropyl-5-oxovaleric acid (referred to as CPOVA ), against our hypothetical target, CKAR. We will compare its performance against two alternative compounds with differing chemical scaffolds:

• Compound A: A known, non-cyclopropyl keto-acid inhibitor.

• Compound B: A structurally distinct, allosteric modulator.

Part I: In Vitro Characterization - From Enzyme to Cell

The first step is to quantify the direct interaction of our compounds with the target enzyme and then verify their activity in a relevant cellular context.

Primary Biochemical Assay: CKAR Enzyme Inhibition

Expertise & Experience: We begin with a purified enzyme assay to determine the direct inhibitory potency (IC50) of our compounds. A common method is a spectrophotometric assay that measures the consumption of a cofactor like NADPH, which is directly proportional to enzyme activity. This choice is based on its high throughput, reproducibility, and the ability to elucidate the mechanism of inhibition (e.g., competitive, non-competitive).

Protocol: CKAR NADPH Depletion Assay

• Preparation: Recombinant human CKAR is purified to >95% homogeneity. All compounds (CPOVA, Compound A, Compound B) are dissolved in DMSO to a stock concentration of 10 mM.

• Reaction Mixture: In a 96-well plate, combine 50 µL of assay buffer (50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM MgCl2), 10 µL of 100 µM NADPH, and 10 µL of purified CKAR (final concentration 5 nM).

• Compound Addition: Add 1 µL of the test compound at various concentrations (e.g., from 0.1 nM to 100 µM) to the wells. Include DMSO-only wells as a negative control.

• Incubation: Incubate the plate at 37°C for 15 minutes to allow for compound binding.

• Initiation of Reaction: Add 29 µL of the CKAR substrate (e.g., 10 µM of a specific keto-acid substrate) to start the reaction.

• Measurement: Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 10 minutes using a plate reader. The rate of NADPH depletion is proportional to CKAR activity.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Fit the data to a dose-response curve to determine the IC50 value.

Secondary Cellular Assay: Cancer Cell Viability

Trustworthiness: A biochemical hit must translate to a cellular effect. We use a cancer cell line (e.g., HCT116) engineered to overexpress our target, CKAR. This self-validating system ensures that the observed cell death is likely due to the inhibition of our target. The widely used MTT assay provides a robust measure of metabolic activity, which is a proxy for cell viability.

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed HCT116-CKAR cells into a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of CPOVA, Compound A, and Compound B for 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT reagent to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm.

• Data Analysis: Normalize the data to vehicle-treated cells and calculate the GI50 (concentration for 50% growth inhibition).

In Vitro Data Summary

The following table summarizes our hypothetical in vitro results:

Compound	CKAR IC50 (nM)	HCT116-CKAR GI50 (nM)
CPOVA	15	150
Compound A	50	600
Compound B	5 (as activator)	> 10,000

Authoritative Grounding: The principles of enzyme inhibition assays and cell viability assays are well-established in the scientific literature. For further reading on assay development and best practices, see sources such as Assay Guidance Manual provided by the National Center for Biotechnology Information.

In Vitro Workflow Diagram

Caption: Workflow for in vitro characterization of CPOVA.

Part II: In Vivo Evaluation - From Mouse to Mechanism

With promising in vitro data for CPOVA and Compound A, we move to an in vivo model to assess their therapeutic potential and pharmacokinetic properties.

Animal Model: HCT116-CKAR Xenograft Study

Expertise & Experience: A subcutaneous xenograft model is a standard and robust method for evaluating the efficacy of anti-cancer agents. Using the same HCT116-CKAR cell line from our in vitro work provides a direct link to our cellular data. The choice of dosing regimen (e.g., once daily oral gavage) is informed by preliminary tolerability studies.

Protocol: Murine Xenograft Efficacy Study

• Cell Implantation: Subcutaneously implant 5 x 10^6 HCT116-CKAR cells into the flank of immunodeficient mice (e.g., NOD-SCID).

• Tumor Growth: Allow tumors to grow to an average volume of 150-200 mm³.

• Randomization: Randomize mice into three groups (n=8 per group):

  • Group 1: Vehicle (e.g., 0.5% methylcellulose)

  • Group 2: CPOVA (e.g., 50 mg/kg, oral, once daily)

  • Group 3: Compound A (e.g., 50 mg/kg, oral, once daily)

• Dosing and Monitoring: Dose animals for 21 days. Measure tumor volume and body weight twice weekly.

• Endpoint: At the end of the study, euthanize the animals and collect tumors for pharmacodynamic analysis (e.g., measuring CKAR substrate levels).

• Data Analysis: Calculate Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle.

Pharmacokinetic (PK) Analysis

Trustworthiness: Understanding a drug's exposure (how much gets into the bloodstream and for how long) is crucial for interpreting efficacy data. A satellite group of animals is used for PK analysis to avoid interfering with the main efficacy study.

Protocol: Satellite PK Study

• Dosing: Administer a single oral dose of CPOVA or Compound A to a separate cohort of tumor-bearing mice.

• Blood Sampling: Collect blood samples at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Plasma Analysis: Process blood to plasma and analyze the concentration of the drug using LC-MS/MS.

• Parameter Calculation: Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), and AUC (Area Under the Curve).

In Vivo Data Summary

Compound	Dose (mg/kg)	Tumor Growth Inhibition (TGI, %)	AUC (0-24h) (ng*h/mL)	Cmax (ng/mL)
CPOVA	50	75%	12,500	3,500
Compound A	50	30%	4,000	900

Authoritative Grounding: The design and execution of xenograft studies and pharmacokinetic analyses are governed by ethical guidelines and established protocols. For comprehensive guidance, refer to resources from the National Cancer Institute and publications on preclinical animal models.

In Vivo Experimental Design Diagram

Caption: The relationship between in vitro, PK, and in vivo data.

Conclusion

This guide has outlined a systematic approach to evaluating a novel compound, 5-Cyclopropyl-5-oxovaleric acid, in a hypothetical drug discovery context. By integrating biochemical, cellular, and whole-animal studies, we demonstrated how to build a case for a strong in vitro-in vivo correlation. The superior performance of CPOVA compared to Compound A was not solely due to its target potency but also its favorable pharmacokinetic profile, highlighting the necessity of a multi-parameter approach in preclinical research. This framework provides a robust template for assessing and prioritizing novel chemical entities for further development.

References

• Assay Guidance Manual. (Eli Lilly & Company and the National Center for Advancing Translational Sciences). [Link]

• Principles of Preclinical Cancer Drug Development. (National Cancer Institute). [Link]

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A Senior Application Scientist's Guide to a Head-to-Head Comparison of 5-Cyclopropyl-5-oxovaleric Acid with Known Enzyme Inhibitors

Introduction

In the landscape of drug discovery and chemical biology, novel chemical entities present both opportunities and challenges. 5-Cyclopropyl-5-oxovaleric acid is one such molecule. While commercially available, its biological activity profile, particularly as an enzyme inhibitor, remains largely uncharacterized in public literature. This guide provides a comprehensive framework for researchers to systematically evaluate 5-Cyclopropyl-5-oxovaleric acid, from initial target hypothesis to direct, quantitative comparison with established enzyme inhibitors.

Our approach is grounded in the principles of chemical structure analysis and established enzymology workflows. We will dissect the molecule's key structural features to propose potential enzyme targets, outline a rigorous experimental cascade to validate these hypotheses, and provide detailed protocols for generating robust, comparable data. This document serves not as a report on existing data, but as a strategic manual for its generation and interpretation.

Part 1: Structural Analysis and Target Hypothesis

The foundation of any inhibitor discovery campaign is a deep understanding of the candidate molecule's structure. 5-Cyclopropyl-5-oxovaleric acid possesses two key motifs that suggest potential interactions with specific enzyme classes.

• Cyclopropyl Ketone Moiety: The cyclopropyl group is a strained three-membered ring. When adjacent to a carbonyl group, it can exhibit unique electronic properties and reactivity. Computational studies have explored the reactivity of cyclopropyl ketones, noting that the strained ring can facilitate fragmentation under certain conditions[1]. In an enzyme's active site, this reactivity could be harnessed for covalent or mechanism-based inhibition.

• γ-Keto Acid Moiety: The gamma-keto acid structure is a known pharmacophore. For instance, derivatives of α-γ-diketo acids have been identified as selective inhibitors of human carbonic anhydrases, enzymes crucial in tumorigenesis[2]. This structural feature can also mimic endogenous metabolites, such as α-ketoglutarate, suggesting potential interaction with enzymes in metabolic pathways like dehydrogenases or transaminases.

Based on this analysis, we can formulate a primary hypothesis: 5-Cyclopropyl-5-oxovaleric acid is a candidate inhibitor for enzymes that bind keto-acid substrates or possess active sites susceptible to interaction with a cyclopropyl ketone. This includes, but is not limited to, carbonic anhydrases and metabolic dehydrogenases.

Caption: Key pharmacophores of 5-Cyclopropyl-5-oxovaleric acid.

Part 2: A Systematic Framework for Inhibitor Characterization

Caption: Workflow for characterizing a novel enzyme inhibitor.

• Broad-Spectrum Screening: The most efficient starting point is to screen the compound against a diverse panel of enzymes.[3][4] This high-throughput approach maximizes the chance of identifying a "hit" without prior bias. The goal is to identify any enzyme whose activity is significantly reduced in the presence of the compound.

• Hit Validation and IC50 Determination: A "hit" must be validated. The half-maximal inhibitory concentration (IC50) is the standard metric for inhibitor potency. It is determined by measuring enzyme activity across a range of inhibitor concentrations. A lower IC50 value indicates a more potent inhibitor. This quantitative value is the first critical data point for comparison.[5]

• Mechanism of Action (MoA) Elucidation: Understanding how an inhibitor works is crucial. Kinetic assays, performed by varying both substrate and inhibitor concentrations, can distinguish between different modes of reversible inhibition[6][7][8]:

  • Competitive: The inhibitor binds to the enzyme's active site, competing with the substrate. This increases the apparent Km but does not change Vmax.[7][9]

  • Non-competitive: The inhibitor binds to an allosteric (non-active) site, affecting catalysis regardless of whether the substrate is bound. This decreases Vmax but does not change Km.[8][10]

  • Uncompetitive: The inhibitor binds only to the enzyme-substrate (ES) complex. This decreases both Vmax and Km.[7][10]

  • Mixed: The inhibitor binds to an allosteric site but has a different affinity for the free enzyme versus the ES complex. This affects both Vmax and Km.[7]

Part 3: Core Experimental Protocols

Scientific integrity demands reproducible methodologies. The following protocols are designed to be self-validating systems for characterizing an inhibitor.

Protocol 1: General Spectrophotometric Enzyme Activity Assay

Rationale: This protocol measures the initial reaction velocity (V₀), which is essential for accurate kinetic analysis. Measuring the rate of product formation before it accumulates avoids confounding factors like product inhibition.[11]

• Reagent Preparation: Prepare a concentrated stock solution of 5-Cyclopropyl-5-oxovaleric acid in a suitable solvent (e.g., DMSO). Prepare buffer, enzyme, and substrate solutions at working concentrations.

• Assay Setup: In a 96-well microplate, add the assay buffer.

• Inhibitor Addition: Add varying concentrations of the test compound or the known inhibitor to respective wells. Include a "no inhibitor" control (vehicle only, e.g., DMSO).

• Enzyme Addition: Add the enzyme solution to all wells and incubate for a pre-determined time (e.g., 10-15 minutes) to allow for inhibitor binding.

• Reaction Initiation: Initiate the reaction by adding the substrate solution to all wells.

• Data Acquisition: Immediately place the plate in a spectrophotometer pre-set to the appropriate wavelength and temperature. Measure absorbance at regular intervals (e.g., every 30 seconds) for 5-10 minutes.

• Data Analysis: Calculate the initial velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

Protocol 2: IC50 Determination

Rationale: This protocol generates a dose-response curve to quantify inhibitor potency. A sigmoidal curve fit allows for precise calculation of the IC50.

• Perform Protocol 1: Use a wide range of inhibitor concentrations, typically in a semi-log serial dilution (e.g., 100 µM to 1 nM).

• Data Normalization: Convert the initial velocity data into percentage of inhibition. Set the average V₀ of the "no inhibitor" control as 0% inhibition and a "no enzyme" control as 100% inhibition.

  • % Inhibition = 100 * (1 - (V₀_inhibitor / V₀_control))

• Curve Fitting: Plot % Inhibition vs. the logarithm of inhibitor concentration. Fit the data using a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50 value.

Protocol 3: Mechanism of Action (MoA) Analysis

Rationale: By systematically varying both substrate and inhibitor concentrations, one can observe characteristic changes in the enzyme's Michaelis-Menten kinetics, revealing the inhibition mechanism.[12]

• Experimental Matrix: Design an experiment with a matrix of conditions. Use several fixed concentrations of your inhibitor (e.g., 0, 0.5 x Kᵢ, 1 x Kᵢ, 2 x Kᵢ, where Kᵢ is the inhibition constant, initially estimated from the IC50). For each inhibitor concentration, vary the substrate concentration across a wide range (e.g., 0.1 x Km to 10 x Km).

• Data Acquisition: For each condition in the matrix, measure the initial reaction velocity (V₀) as described in Protocol 1.

• Data Visualization and Analysis:

  • Michaelis-Menten Plot: Plot V₀ versus substrate concentration [S] for each inhibitor concentration. Observe the changes in apparent Vmax and Km.

  • Lineweaver-Burk Plot: For a clearer diagnosis, plot 1/V₀ versus 1/[S]. The pattern of line intersections is characteristic of the inhibition type (e.g., competitive inhibitors show lines intersecting on the y-axis).

Part 4: Head-to-Head Comparison (A Hypothetical Case Study)

To illustrate the final output, we present a hypothetical case study where screening identified Carbonic Anhydrase IX (CA IX) as a target for 5-Cyclopropyl-5-oxovaleric acid. We will compare it to the well-known, clinically used carbonic anhydrase inhibitor, Acetazolamide .

Objective: To determine if 5-Cyclopropyl-5-oxovaleric acid offers advantages in potency or selectivity over Acetazolamide for the CA IX target.

Comparative Data Summary

Parameter	5-Cyclopropyl-5-oxovaleric acid (Hypothetical Data)	Acetazolamide (Reference Inhibitor)	Interpretation
Target Enzyme	Carbonic Anhydrase IX (CA IX)	Carbonic Anhydrase IX (CA IX)	Both compounds inhibit the target of interest.
IC50 vs. CA IX	85 nM	250 nM	The novel compound is ~3-fold more potent.
Mechanism of Action	Competitive	Competitive	Both inhibitors likely bind in the active site.
Inhibition Constant (Kᵢ)	40 nM	120 nM	Confirms higher affinity of the novel compound.
Selectivity (IC50)
vs. CA I (off-target)	1,500 nM	300 nM	Novel compound is more selective for CA IX over CA I.
vs. CA II (off-target)	950 nM	30 nM	Acetazolamide is non-selective; the novel compound shows significant selectivity.
Selectivity Index (CA I/CA IX)	17.6	1.2	A higher index indicates better selectivity.
Selectivity Index (CA II/CA IX)	11.2	0.12	A higher index indicates better selectivity.

Analysis of Case Study Results

In this hypothetical scenario, 5-Cyclopropyl-5-oxovaleric acid demonstrates superior performance to Acetazolamide as an inhibitor of CA IX. It is not only more potent (lower IC50 and Kᵢ) but, critically, it exhibits significantly greater selectivity against the common off-target isoforms CA I and CA II. This is a highly desirable characteristic in drug development, as improved selectivity can lead to a reduction in side effects.[11] The shared competitive mechanism suggests that both compounds bind to the enzyme's active site, but the structural features of the novel compound likely enable more specific and higher-affinity interactions within the CA IX active site compared to other isoforms.[2]

Caption: Binding mechanisms for competitive and non-competitive inhibitors.

Conclusion

5-Cyclopropyl-5-oxovaleric acid stands as a molecule of potential interest, possessing structural motifs that are hallmarks of known enzyme inhibitors. This guide has provided the necessary scientific rationale and actionable protocols to thoroughly characterize its inhibitory activity. By following a systematic approach—from broad screening to detailed mechanistic studies—researchers can generate high-quality, comparative data. This process not only elucidates the specific properties of a single molecule but also contributes to the broader understanding of structure-activity relationships, ultimately fueling the engine of modern drug discovery. The true value of 5-Cyclopropyl-5-oxovaleric acid will be revealed through the application of these rigorous, self-validating experimental frameworks.

References

• Jain, R. et al. (2013). Enzyme inhibitors: (how to differentiate) specific vs nonspecific inhibitors? ResearchGate. (URL: [Link])

• Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 23(3), 527. (URL: [Link])

• Yoshino, M. (1987). A graphical method for determining inhibition parameters for partial and complete inhibitors. Biochemical Journal, 248(3), 815–820. (URL: [Link])

• Wikipedia contributors. (2023). Enzyme inhibitor. Wikipedia. (URL: [Link])

• Amsbio. Enzyme Activity Assays. (URL: [Link])

• Gargiulo, M. et al. (2023). Pyrrolyl and Indolyl α-γ-Diketo Acid Derivatives Acting as Selective Inhibitors of Human Carbonic Anhydrases IX and XII. Molecules, 28(3), 1234. (URL: [Link])

• user137734. (2015). How to determine enzyme inhibitor efficacy? Chemistry Stack Exchange. (URL: [Link])

• BellBrook Labs. (2025). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. (URL: [Link])

• O'Neill, E. et al. (2020). An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors. Analyst, 145(11), 3995-4003. (URL: [Link])

• Wang, Y. et al. (2024). Computational Study of SmI2-Catalyzed Intermolecular Couplings of Cyclopropyl Ketones: Links between the Structure and Reactivity. The Journal of Organic Chemistry, 89(5), 2971–2980. (URL: [Link])

• Kato, H. et al. (2005). Enzyme inhibitors as chemical tools to study enzyme catalysis: rational design, synthesis, and applications. Journal of the Japan Chemical Journal Forum, 48(1), 1-13. (URL: [Link])

• Leah4sci. (2023). Types of enzyme inhibitors: competitive, noncompetitive, uncompetitive, & mixed inhibition. YouTube. (URL: [Link])

• Med School Made Easy. (2020). Enzyme Inhibitors | Mechanisms, Michaelis-Menten Plots, & Effects. YouTube. (URL: [Link])

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• 5. An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors - Analyst (RSC Publishing) DOI:10.1039/D0AN00721H [pubs.rsc.org]
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• 12. A graphical method for determining inhibition parameters for partial and complete inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating the Mechanism of Action of 5-Cyclopropyl-5-oxovaleric acid as a Novel Enzyme Inhibitor

In the landscape of drug discovery, the identification of novel small molecules with therapeutic potential is only the first step. A rigorous and comprehensive validation of a compound's mechanism of action (MoA) is paramount to its progression as a clinical candidate. This guide provides a detailed, multi-faceted approach for researchers to validate the hypothesized MoA of a novel compound, 5-Cyclopropyl-5-oxovaleric acid.

For the purpose of this guide, we will postulate a hypothesized MoA: 5-Cyclopropyl-5-oxovaleric acid acts as a competitive inhibitor of KDM5A (Lysine Demethylase 5A), a histone demethylase implicated in cancer progression. This guide will provide a framework to rigorously test this hypothesis, comparing the compound's performance with known KDM5A inhibitors and appropriate negative controls.

Part 1: Foundational In Vitro Validation: Direct Target Engagement and Potency

The initial and most fundamental question is whether 5-Cyclopropyl-5-oxovaleric acid directly interacts with and inhibits its putative target, KDM5A. This section outlines the direct binding and enzymatic inhibition assays crucial for establishing a direct interaction.

Enzymatic Inhibition Assay: Quantifying Potency

The first step is to determine if 5-Cyclopropyl-5-oxovaleric acid can inhibit the enzymatic activity of KDM5A in a controlled, in vitro setting. A widely used method is a formaldehyde-capture assay, which measures the formaldehyde produced during the demethylation of a histone substrate.

Experimental Protocol: KDM5A Inhibition Assay

• Reagents and Setup:

  • Recombinant human KDM5A enzyme.

  • H3K4me3 peptide substrate.

  • Cofactors: Ascorbate, α-ketoglutarate, and (NH₄)₂Fe(SO₄)₂·6H₂O.

  • Assay buffer: e.g., 50 mM HEPES, pH 7.5, 0.01% Tween-20.

  • Formaldehyde detection reagent.

  • 5-Cyclopropyl-5-oxovaleric acid (test compound).

  • KDM5A inhibitor (positive control, e.g., KDOAM-25).

  • DMSO (vehicle control).

• Procedure:

  • Prepare a serial dilution of 5-Cyclopropyl-5-oxovaleric acid and the positive control in DMSO.

  • In a 384-well plate, add 2 µL of the compound dilutions.

  • Add 10 µL of a solution containing KDM5A enzyme and H3K4me3 peptide substrate to each well.

  • Incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the demethylation reaction by adding 8 µL of a solution containing the cofactors.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and detect formaldehyde production according to the manufacturer's protocol for the detection reagent.

  • Measure the signal (e.g., fluorescence) on a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle (DMSO) control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Table 1: Hypothetical Comparative IC₅₀ Data

Compound	Target	IC₅₀ (nM)
5-Cyclopropyl-5-oxovaleric acid	KDM5A	150
KDOAM-25 (Positive Control)	KDM5A	50
Inactive Analog (Negative Control)	KDM5A	> 10,000

Biophysical Validation: Isothermal Titration Calorimetry (ITC)

While an IC₅₀ value indicates functional inhibition, it does not directly measure binding affinity. Isothermal Titration Calorimetry (ITC) is a gold-standard biophysical technique that measures the heat change upon binding, providing thermodynamic parameters of the interaction, including the dissociation constant (Kd).

Experimental Workflow: ITC

Caption: Workflow for ITC analysis of compound-protein binding.

Part 2: Cellular Target Engagement and Functional Consequences

Demonstrating that a compound can bind and inhibit a target in a test tube is essential, but it is critical to validate this interaction within the complex environment of a living cell.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in Cells

CETSA is a powerful technique to assess target engagement in a cellular context. The principle is that a ligand binding to its target protein stabilizes the protein, leading to an increase in its melting temperature.

Experimental Protocol: CETSA

• Cell Treatment: Treat cultured cancer cells (e.g., MCF-7) with 5-Cyclopropyl-5-oxovaleric acid or vehicle (DMSO) for 2-4 hours.

• Heating: Harvest the cells, lyse them, and aliquot the lysate into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes.

• Separation: Centrifuge the samples at high speed to pellet the aggregated, denatured proteins.

• Detection: Collect the supernatant containing the soluble, non-denatured proteins.

• Analysis: Analyze the amount of soluble KDM5A remaining at each temperature by Western blotting. A shift in the melting curve to a higher temperature in the drug-treated samples indicates target engagement.

Downstream Pathway Analysis: Western Blot for H3K4me3

If 5-Cyclopropyl-5-oxovaleric acid inhibits KDM5A, we expect to see an increase in the levels of its substrate, H3K4me3. This can be readily assessed by Western blotting.

Experimental Workflow: Downstream Pathway Analysis

Caption: Step-by-step workflow for Western blot analysis.

Table 2: Hypothetical Cellular Assay Results

Assay	Outcome for 5-Cyclopropyl-5-oxovaleric acid	Comparison with Positive Control (KDOAM-25)
CETSA	Increased thermal stability of KDM5A (ΔTm = +3°C)	Similar shift observed (ΔTm = +4°C)
Western Blot (H3K4me3 levels)	Dose-dependent increase in H3K4me3 levels	Similar dose-dependent increase
Cell Proliferation (MCF-7 cells)	Inhibition of cell proliferation with an EC₅₀ of 500 nM	EC₅₀ of 150 nM

Part 3: Ensuring On-Target Specificity

A critical aspect of MoA validation is to demonstrate that the observed cellular effects are a direct consequence of the compound's interaction with its intended target, and not due to off-target effects.

Genetic Knockdown/Knockout: Validating Target Dependency

If the cellular effects of 5-Cyclopropyl-5-oxovaleric acid are on-target, then removing the target should render the cells resistant to the compound. This can be achieved using siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of the KDM5A gene.

Logical Framework for Target Dependency

Caption: Logic of using genetic knockout to validate on-target effects.

Expected Outcome: Wild-type cells will show a dose-dependent decrease in viability upon treatment with 5-Cyclopropyl-5-oxovaleric acid. In contrast, KDM5A knockout cells should be significantly less sensitive to the compound, demonstrating that KDM5A is required for the compound's cytotoxic activity.

Conclusion

The validation of a small molecule's mechanism of action is a systematic process that builds a comprehensive and evidence-based narrative. By progressing from direct, in vitro biochemical and biophysical assays to cell-based target engagement and functional outcome studies, and finally to rigorous genetic validation of on-target effects, researchers can build a strong case for the MoA of a novel compound like 5-Cyclopropyl-5-oxovaleric acid. This structured approach, which integrates comparative data with known standards and appropriate controls, is essential for the successful translation of promising molecules from the bench to the clinic.

References

• CETSA (Cellular Thermal Shift Assay): Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science. [Link]

• Isothermal Titration Calorimetry (ITC): Perozzo, R., et al. (2004). Thermodynamics of protein-ligand interactions: history, presence, and future aspects. Journal of Receptors and Signal Transduction. [Link]

• KDM5A as a Drug Target: Kristensen, L. H., et al. (2019). The KDM5 family of histone demethylases in cancer. APMIS. [Link]

• Drug Discovery and MoA Validation: Arkin, M. R., et al. (2014). The case for mechanism-based drug discovery. Nature. [Link]

Inter-laboratory comparison of 5-Cyclopropyl-5-oxovaleric acid quantification

An Inter-Laboratory Comparison for the Quantification of 5-Cyclopropyl-5-oxovaleric Acid: A Guide for Robust Bioanalytical Method Validation

Introduction

The accurate quantification of novel chemical entities in biological matrices is a cornerstone of drug discovery and development. 5-Cyclopropyl-5-oxovaleric acid, a small molecule of interest, requires a robust and reproducible analytical method to support pharmacokinetic and toxicokinetic studies. This guide provides a comprehensive framework for an inter-laboratory comparison of its quantification, drawing upon established principles of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), particularly the harmonized International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate a reliable analytical method for this and structurally similar compounds.

Given the absence of a standardized method for 5-Cyclopropyl-5-oxovaleric acid, this guide proposes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a technique renowned for its sensitivity and specificity in quantifying small molecules in complex biological matrices.[5] The principles and protocols detailed herein are designed to be a self-validating system, ensuring trustworthiness and scientific integrity.

The Analyte: 5-Cyclopropyl-5-oxovaleric acid

• Structure: (A chemical structure image would be placed here in a real document)

• Molecular Formula: C₈H₁₂O₃

• Molecular Weight: 156.18 g/mol [6]

• Key Chemical Features: The molecule possesses a carboxylic acid group, making it amenable to analysis by negative ion mode electrospray ionization mass spectrometry.[7] Its polarity suggests that reversed-phase liquid chromatography will be a suitable separation technique.[8][9]

Proposed Analytical Methodology: LC-MS/MS

LC-MS/MS is the method of choice for its high sensitivity and selectivity, which are crucial for bioanalytical assays.[5]

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for removing the bulk of protein from plasma samples, which can interfere with the analysis.

Detailed Protocol:

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the analyte).

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.

Liquid Chromatography

The goal of the chromatographic separation is to resolve the analyte from endogenous matrix components to minimize ion suppression or enhancement.

Parameter	Recommended Condition
Column	Reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B for 1 minute
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

Tandem mass spectrometry provides the necessary selectivity for confident quantification.

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Multiple Reaction Monitoring (MRM) Transitions	To be determined by infusing a standard solution of 5-Cyclopropyl-5-oxovaleric acid and its internal standard.
Source Temperature	500°C
IonSpray Voltage	-4500 V

Inter-Laboratory Comparison Study Design

An inter-laboratory comparison, also known as a ring trial, is essential for assessing the reproducibility and robustness of an analytical method.[10] This study will involve three independent laboratories.

Study Objective

To assess the precision, accuracy, and overall reproducibility of the proposed LC-MS/MS method for the quantification of 5-Cyclopropyl-5-oxovaleric acid in human plasma across three different laboratories.

Study Materials

• Reference Standard: A certified reference standard of 5-Cyclopropyl-5-oxovaleric acid.

• Internal Standard (IS): A stable isotope-labeled (e.g., ¹³C₃, D₄) 5-Cyclopropyl-5-oxovaleric acid. The use of a stable isotope-labeled IS is critical for correcting for variability in extraction and ionization.[11]

• Blank Matrix: Pooled human plasma from at least six different donors.

• Quality Control (QC) Samples: Prepared by spiking the blank plasma with the reference standard at four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC

  • Medium QC

  • High QC

Experimental Workflow

Sources

• 1. Advancements in Sample Prep for LCMS-MS Organic Acid Analysis [kansasbio.org]
• 2. Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Organic Acid Analysis Service| LC-MS and GC-MS - Creative Proteomics [creative-proteomics.com]
• 6. biopharmaservices.com [biopharmaservices.com]
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• 9. Developing HPLC Methods [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. US7494822B2 - Method of quantification of carboxylic acids by mass spectrometry - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 5-Cyclopropyl-5-oxovaleric Acid for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the proper disposal of 5-Cyclopropyl-5-oxovaleric acid, ensuring the safety of laboratory personnel and the protection of our environment. As a compound utilized in sophisticated research and development, its handling and disposal demand a meticulous approach grounded in established safety protocols. This document is designed to be your preferred resource, offering clarity and actionable intelligence beyond standard product information.

Hazard Assessment and Characterization

The foundational step in the safe disposal of any chemical is a thorough understanding of its potential hazards. 5-Cyclopropyl-5-oxovaleric acid, while not extensively characterized, possesses two key functional groups that inform our approach:

• Carboxylic Acid: Carboxylic acids can be corrosive and cause irritation to the skin and eyes.[2][3]

• Ketone: Ketones are often flammable and can be irritants.[4]

Therefore, 5-Cyclopropyl-5-oxovaleric acid should be treated as a hazardous waste until proven otherwise. The U.S. Environmental Protection Agency (EPA) provides clear guidelines for hazardous waste determination, which is a standard procedure for industries dealing with such materials.[5]

Table 1: Hazard Profile of 5-Cyclopropyl-5-oxovaleric Acid (Inferred)

Hazard Classification	Potential Effects	Recommended Precautions
Skin Irritant/Corrosive	May cause irritation or burns upon contact.[2]	Wear chemical-resistant gloves and a lab coat.[1]
Eye Irritant	May cause serious eye irritation or damage.[2]	Wear safety goggles or a face shield.[1]
Respiratory Irritant	Inhalation of dust or vapors may irritate the respiratory tract.[2]	Handle in a well-ventilated area or a chemical fume hood.[1]
Flammability	Potential for flammability, similar to other ketones.[4]	Keep away from heat, sparks, and open flames.[6]

Personal Protective Equipment (PPE) and Handling

Prior to handling 5-Cyclopropyl-5-oxovaleric acid for disposal, it is mandatory to be outfitted with the appropriate PPE. This is a critical step in ensuring your personal safety.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

• Eye Protection: Safety goggles are essential to protect against splashes.[1]

• Body Protection: A lab coat must be worn to protect from skin contact.[1]

• Respiratory Protection: All handling and disposal procedures should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill. Do not use combustible materials like paper towels to absorb flammable substances.

• Cleanup: Carefully scoop the absorbed material into a designated, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Reporting: Report the spill to your institution's EHS department in accordance with their established protocols.

Step-by-Step Disposal Protocol

The disposal of 5-Cyclopropyl-5-oxovaleric acid must adhere to federal, state, and local regulations.[4] The following protocol is a general guideline; always defer to your institution's specific procedures.

• Waste Identification and Segregation:

  • 5-Cyclopropyl-5-oxovaleric acid waste should be classified as hazardous chemical waste.

  • It is crucial to segregate this waste from other waste streams to prevent incompatible chemical reactions.[5][7] Never mix it with strong oxidizing agents, bases, or other reactive chemicals.

• Containerization:

  • Use a dedicated, properly labeled, and leak-proof container for the collection of 5-Cyclopropyl-5-oxovaleric acid waste.[8][9] The container should be made of a material compatible with the chemical (e.g., high-density polyethylene - HDPE).

  • The original product container, if empty and in good condition, can be repurposed for waste collection.[9]

  • Ensure the container has a tightly fitting screw cap to prevent leaks and the escape of vapors.[9]

• Labeling:

  • All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("5-Cyclopropyl-5-oxovaleric acid"), and the date accumulation started.[10] Your institution's EHS department will likely provide standardized hazardous waste labels.

• Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[8]

  • The SAA should be in a secondary containment bin to capture any potential leaks.[7]

  • Keep the waste container closed at all times, except when adding waste.[7][8]

• Arranging for Disposal:

  • Once the waste container is full, or before it reaches the designated accumulation time limit set by your institution, arrange for its collection by your EHS department or a licensed hazardous waste disposal contractor.[4][5]

  • Do not attempt to dispose of 5-Cyclopropyl-5-oxovaleric acid down the drain or in the regular trash.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Cyclopropyl-5-oxovaleric acid.

Caption: Disposal workflow for 5-Cyclopropyl-5-oxovaleric acid.

Regulatory Compliance

Adherence to regulations from the Occupational Safety and Health Administration (OSHA) and the EPA is not just a matter of best practice but a legal requirement.[11][12][13] This includes proper hazard communication, employee training on hazardous waste management, and maintaining accurate records of waste disposal.[11][14]

Conclusion

The responsible management and disposal of 5-Cyclopropyl-5-oxovaleric acid are integral to a safe and compliant laboratory environment. By following these evidence-based procedures, researchers, scientists, and drug development professionals can mitigate risks, protect themselves and their colleagues, and ensure the preservation of our environment. Always prioritize safety and consult with your institution's EHS professionals to ensure your disposal practices are in full compliance with all applicable regulations.

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Navigating the Safe Handling of 5-Cyclopropyl-5-oxovaleric acid: A Guide to Personal Protective Equipment and Disposal

For researchers and scientists in the dynamic field of drug development, the integrity of your work and your personal safety are paramount. This guide provides an in-depth, procedural framework for the safe handling of 5-Cyclopropyl-5-oxovaleric acid, a compound of interest with specific handling requirements. Moving beyond a simple checklist, we will delve into the rationale behind each safety measure, ensuring a comprehensive understanding that fosters a culture of safety and scientific excellence in your laboratory.

Understanding the Hazard Profile

5-Cyclopropyl-5-oxovaleric acid presents a clear hazard profile that necessitates rigorous adherence to safety protocols. According to its Safety Data Sheet (SDS), this compound is harmful if swallowed or if it comes into contact with the skin.[1] Crucially, it is also designated as causing serious eye damage.[1] The toxicological data, though not exhaustive, indicates a need for caution, with an oral LD50 in rats of 375 mg/kg.[1] The chemical structure, featuring both a ketone and a carboxylic acid functional group, informs the selection of appropriate personal protective equipment, particularly gloves, as these groups can affect the integrity of many common glove materials.

Core Personal Protective Equipment (PPE) Protocol

A foundational principle of laboratory safety is the consistent and correct use of Personal Protective Equipment. The following details the minimum required PPE for handling 5-Cyclopropyl-5-oxovaleric acid.

Eye and Face Protection: The First Line of Defense

Given the risk of serious eye damage, robust eye and face protection is non-negotiable.

• Chemical Splash Goggles: These are mandatory whenever handling the solid or solutions of 5-Cyclopropyl-5-oxovaleric acid. They must provide a complete seal around the eyes to protect from splashes, as standard safety glasses do not offer sufficient protection.[2]

• Face Shield: When there is a significant risk of splashing, such as during bulk transfers or when reacting the chemical under pressure, a face shield must be worn in conjunction with chemical splash goggles. The face shield provides a secondary layer of protection for the entire face.

Hand Protection: A Material-Specific Approach

The selection of appropriate gloves is critical due to the compound's dermal toxicity and chemical nature. The presence of both ketone and carboxylic acid functionalities requires careful consideration of glove material compatibility.

• Recommended Glove Material: Butyl rubber gloves are the top recommendation for handling 5-Cyclopropyl-5-oxovaleric acid. Butyl rubber offers excellent resistance to both ketones and a wide range of acids.[1][3]

• Alternative Glove Material: Neoprene gloves can be considered as an alternative, as they provide good resistance to organic acids and alkalis.[3] However, their performance against ketones may not be as robust as butyl rubber.

• Not Recommended: Standard nitrile gloves, while common in laboratories for general use, are not recommended for prolonged or direct contact with 5-Cyclopropyl-5-oxovaleric acid due to their poor resistance to ketones.[4][5] They may be suitable for short-term, incidental contact, but should be changed immediately upon any contamination.

Table 1: Glove Compatibility for Handling 5-Cyclopropyl-5-oxovaleric acid

Glove Material	Resistance to Ketones	Resistance to Carboxylic Acids	Recommendation
Butyl Rubber	Excellent	Excellent	Primary Recommendation
Neoprene	Fair to Good	Good	Acceptable Alternative
Nitrile	Poor	Good (weak acids)	Not Recommended for Direct/Prolonged Contact
Latex	Poor	Fair	Not Recommended

Source: Synthesized from multiple chemical resistance guides.

Body Protection: Minimizing Dermal Exposure

• Laboratory Coat: A clean, buttoned laboratory coat must be worn at all times to protect against spills and contamination of personal clothing.

• Chemical-Resistant Apron: For procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is advised.

• Full-Body Protection: In the case of large-scale operations or a significant spill, chemical-resistant coveralls may be necessary.[6]

Foot Protection

• Closed-toe Shoes: Open-toed shoes are strictly prohibited in the laboratory. Sturdy, closed-toe shoes made of a non-porous material are required to protect against spills and falling objects.

Procedural Step-by-Step Guidance

Adherence to proper procedure is as crucial as the selection of PPE itself. The following workflows are designed to be clear, logical, and to minimize the risk of exposure.

PPE Donning and Doffing Workflow

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

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